Isosaccharino-1,4-lactone

• CAS: 20261-94-3

Core Science & Biosynthesis

Mechanistic Pathways and Isolation Protocols for the Alkaline Degradation of Cellulose to Isosaccharino-1,4-Lactone

Executive Summary

The degradation of cellulose under alkaline conditions is a critical chemical phenomenon with profound implications across multiple scientific disciplines. In the paper and pulp industry, it dictates the efficiency of kraft pulping; in environmental science, it is the primary concern for the long-term safety of cementitious radioactive waste repositories, as the degradation products form highly soluble complexes with radionuclides. For organic chemists and drug development professionals, the ultimate degradation product—isosaccharino-1,4-lactone (ISAL)—serves as a highly valuable, stereochemically rich chiral synthon.

This technical guide dissects the fundamental causality of the alkaline degradation mechanism, evaluates the kinetic thermodynamics of the peeling reaction, and provides a self-validating experimental protocol for the synthesis and isolation of ISAL.

The Causality of Alkaline Degradation: Mechanistic Pathways

The alkaline degradation of cellulose is not a simple dissolution event; it is a complex, stepwise chemical depolymerization driven by the reactivity of the hemiacetal reducing end groups.

The Primary Peeling Reaction

At ambient to moderate temperatures, the dominant degradation mechanism is the "peeling-off" reaction, which systematically unzips the cellulose polymer from its reducing end[1]. The mechanism proceeds through a strict causal sequence:

• Isomerization : The terminal glucose unit undergoes a base-catalyzed Lobry de Bruyn-Alberda van Ekenstein transformation, converting the aldose terminal into a ketose intermediate.

• β -Alkoxycarbonyl Elimination : The hyperalkaline environment induces the cleavage of the glycosidic bond at the β -position relative to the newly formed carbonyl group. This eliminates the rest of the cellulose chain (generating a new reducing end to perpetuate the cycle) and releases a highly reactive dicarbonyl intermediate[2].

• Benzilic Acid Rearrangement : The unstable dicarbonyl intermediate rapidly undergoes an intramolecular, calcium- or sodium-catalyzed Cannizzaro-type rearrangement (benzilic acid rearrangement). This yields the stable 3-deoxy-2-C-hydroxymethyl-D-pentonic acid, commonly known as isosaccharinic acid (ISA), producing roughly equal amounts of α

  • and β -diastereomers[2][3].

The Competing Chemical Stopping Reaction

The peeling process is not infinite. It is counteracted by a competing chemical "stopping" reaction. Instead of a β -alkoxycarbonyl elimination, the ketose intermediate can undergo a β -hydroxycarbonyl elimination. This alternative pathway transforms the reducing end into an alkali-stable metasaccharinic acid (MSA) moiety, effectively terminating the peeling process for that specific polymer chain[2][4].

Mid-Chain Scission (Alkaline Hydrolysis)

While peeling dominates at lower temperatures, elevated temperatures (e.g., >140°C) trigger alkaline hydrolysis. This process involves the random cleavage of glycosidic bonds within the inaccessible crystalline regions of the polysaccharide chain. This mid-chain scission is highly consequential because it generates new reducing end groups, thereby re-initiating the peeling reaction in previously stabilized chains[5].

pH-Dependent Lactonization to ISAL

ISA exists in a pH-dependent thermodynamic equilibrium with its lactone form, isosaccharino-1,4-lactone (ISAL). The aqueous pKa​ of β -glucoisosaccharinic acid is approximately 3.61[6]. Under alkaline conditions (pH > 12), the open-chain carboxylate form of ISA dominates. However, upon acidification to pH < 4, ISA undergoes a spontaneous intramolecular esterification (dehydration), closing the ring to form the thermodynamically stable γ -lactone (ISAL)[7].

Mechanistic pathway of cellulose alkaline degradation to isosaccharino-1,4-lactone.

Quantitative Kinetics and Product Distribution

The rate of degradation is heavily dependent on the initial degree of polymerization (DP), the number of reducing end groups, and the crystallinity of the cellulose source[3]. Kinetic modeling indicates that the transformation of the glucose end group is the rate-limiting step in the peeling-off reaction[1].

Table 1: Kinetic and Yield Parameters of Cellulose Alkaline Degradation

Parameter / Product	Value / Observation	Mechanistic Implication
ISA Yield (Total)	70–85% of degradation products[1]	Peeling is the overwhelmingly dominant reaction pathway at ambient to moderate temperatures.
α -ISA : β -ISA Ratio	~ 1:1 (Equimolar)[3]	The benzilic acid rearrangement lacks strict stereoselectivity, yielding both diastereomers.
ISA pKa​	3.61[6]	Dictates the pH threshold required to drive the equilibrium toward the lactone (ISAL) form.
Fast Reaction Phase	2–3 years (in cementitious environments)[8]	Rapid conversion of accessible terminal glucose units in amorphous regions.
Slow Reaction Phase	> 3 years[8]	Rate limited by the slow amorphization of crystalline regions exposing new reducing ends.

Self-Validating Experimental Protocol: Synthesis and Isolation of ISAL

To utilize ISAL as a chiral scaffold in drug development, researchers must isolate it from the complex mixture of cellulose degradation products (CDPs). The following protocol leverages the pH-dependent equilibrium between ISA and ISAL to achieve high-purity isolation.

Rationale & Causality : Degrading microcrystalline cellulose at elevated temperatures (90°C) with NaOH maximizes the kinetic rate of the peeling reaction, yielding high concentrations of ISA[4]. Subsequent cation exchange removes the sodium ions, naturally dropping the pH to drive lactonization.

Step-by-Step Methodology:

• Alkaline Degradation : Suspend 100 g of microcrystalline cellulose in 1.0 L of 0.1 M NaOH. Purge the reaction vessel with nitrogen to maintain anoxic conditions (preventing oxidative cleavage side-reactions). Heat the suspension to 90°C for 24 hours.

  • Validation Check: The solution will turn progressively yellow/brown as CDPs accumulate.

• Termination and Filtration : Cool the reaction mixture to room temperature. Filter the suspension through a 0.45 μ m membrane to remove unreacted, stabilized cellulose fibers.

  • Causality: Significant amounts of ISA can absorb onto unreacted fibers; washing the filter cake with deionized water is required to recover residual product[4].

• Cation Exchange (Acidification) : Pass the combined filtrate through a strong acid cation exchange resin (e.g., Amberlite IR-120 in H+ form).

  • Causality: This step exchanges Na+ for H+ , effectively neutralizing the alkali and lowering the pH of the eluate below 3.0. This acidic environment catalyzes the dehydration of ISA into ISAL.

• Concentration and Lactonization : Concentrate the acidic eluate under reduced pressure (rotary evaporation) at 40°C. The removal of water further drives the equilibrium towards the lactone form according to Le Chatelier's principle.

• Extraction and Crystallization : Extract the resulting viscous syrup with hot ethyl acetate.

  • Causality: ISAL is highly soluble in hot organic solvents, whereas residual inorganic salts and highly polar polymeric byproducts are not. Concentrate the organic layer and induce crystallization of α -isosaccharino-1,4-lactone by adding a non-polar anti-solvent (e.g., hexane) and cooling to 4°C.

Self-validating workflow for the synthesis and isolation of ISAL from cellulose.

Analytical Validation

To confirm the success of the protocol and the purity of the isolated compound, the following analytical validations are required:

• ESI-ToF MS (Mass Spectrometry) : Electrospray Ionization Time-of-Flight Mass Spectrometry is highly sensitive for CDPs. The deprotonated open-chain ISA appears at m/z 179. Upon successful lactonization and analysis under acidic pretreatment, the isosaccharino-1,4-lactone form is distinctly identified by a peak at m/z 161, corresponding to the loss of a water molecule ( H2​O , 18 Da)[2][7].

• NMR Spectroscopy : 13C NMR is utilized to confirm the stereochemistry and the presence of the lactone carbonyl carbon (~175 ppm), distinguishing it from the free carboxylic acid.

References

• -gluco-isosaccharinic acid from cellulose and measurement of its aqueous pKa.
• Degradation of Cellulosic Materials Under the Alkaline Conditions of a Cementitious Repository.SciSpace.
• Alkaline degradation of cellulose: mechanisms and kinetics.Diva-Portal / Journal of Polymers and the Environment.
• Degradation of cellulose under alkaline conditions: new insights from a 12 years degradation study.PubMed / Environmental Science & Technology.
• Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids.Huddersfield Repository.
• Identification of Radiolytic and Hydrolytic Degradation Products from Cellulosic Materials in Radioactive Waste Disposal Environments.MDPI.
• Master thesis: Cellulose degradation and nuclear waste management.SCK CEN.

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Thermodynamic Profiling of α-D-Isosaccharino-1,4-Lactone (ISL) in Aqueous Environments: A Technical Guide for Speciation and Complexation Modeling

Executive Summary

Understanding the thermodynamic behavior of α-D-isosaccharino-1,4-lactone (ISL) and its open-chain precursor, α-D-isosaccharinic acid (HISA), is a critical prerequisite for accurately modeling metal complexation in aqueous systems. ISA is the primary product of the alkaline degradation of cellulose, making it a ligand of profound interest in the safety assessment of intermediate-level nuclear waste (ILW) repositories 1.

In our experience, a frequent pitfall in speciation modeling is the failure to account for the kinetic and thermodynamic partitioning between the multidentate isosaccharinate anion (ISA⁻) and the sterically constrained lactone (ISL). This whitepaper synthesizes field-proven methodologies, self-validating experimental protocols, and foundational thermodynamic data to provide a rigorous framework for isolating, characterizing, and modeling ISL in aqueous solutions.

Mechanistic Overview: The HISA ⇌ ISL ⇌ ISA⁻ Triad

In aqueous environments, the system does not exist as a single static molecule but rather as a pH-dependent thermodynamic triad []().

From a mechanistic standpoint, the formation of the 5-membered lactone ring (ISL) is an intramolecular esterification driven by acidic conditions. As the pH drops below 4.5, the highly soluble ISA⁻ anion is protonated to form HISA. This protonated intermediate subsequently undergoes dehydration to form ISL 2. The structural rearrangement drastically alters the ligand's denticity; while ISA⁻ is a powerful multidentate chelator capable of displacing multiple inner-sphere water molecules from actinides, ISL is comparatively inert [[3]]().

Thermodynamic equilibrium network of α-D-isosaccharinic acid and its lactone.

Quantitative Thermodynamic Data & Speciation

To build accurate predictive models, raw experimental solubility data must be corrected to zero ionic strength ( I=0 ) using the Specific Ion Interaction Theory (SIT) [](). The table below summarizes the foundational equilibrium constants for the HISA/ISL system at 25°C.

Reaction Type	Chemical Equation	log₁₀ K° ( I=0 )
Deprotonation	HISA(aq) ⇌ ISA⁻(aq) + H⁺	−3.27 ± 0.01
Lactonization	HISA(aq) ⇌ ISL(aq) + H₂O(l)	0.49 ± 0.09
Hydrolysis	ISL(aq) + H₂O(l) ⇌ ISA⁻(aq) + H⁺	−3.76 ± 0.09
Composite	HISA(aq) + ISL(aq) ⇌ ISA⁻(aq) + H⁺	−3.88 ± 0.09

Self-Validating Protocol for ISL Isolation and Characterization

A common source of error in thermodynamic studies is the assumption of ligand purity. Because ISL readily hydrolyzes back to ISA⁻ at neutral or basic pH, the experimental workflow must be designed to kinetically trap and structurally verify the lactone form. The following protocol operates as a self-validating system, ensuring that the final product used for complexation studies is definitively ISL 5.

Step-by-Step Methodology:

• Alkaline Degradation & Calcium Precipitation: React cellulose with Ca(OH)₂ to generate the raw degradation product, isolating it as the highly crystalline Ca(ISA)₂ salt.

• Cation Exchange (Na₂CO₃ Addition): Suspend Ca(ISA)₂ in a solution of Na₂CO₃.

  • Causality: By precipitating calcium out as insoluble CaCO₃, we eliminate competing Ca(ISA)⁺ complexation equilibria. This ensures that subsequent thermodynamic measurements reflect only the intrinsic properties of the ligand 5.

• Acidification-Driven Lactonization: Filter the solution and carefully titrate the NaISA filtrate with HCl to a pH of 4.5 – 5.0.

  • Causality: The pKa of HISA is −3.27. Dropping the pH to ~4.5 ensures the bulk of the species is protonated to HISA, driving the equilibrium toward the dehydration reaction that yields the 5-membered ISL ring, without triggering extreme-acid side reactions (e.g., furan formation) 2.

• Lyophilization (Freeze-Drying): Recover the solid ISL via freeze-drying.

  • Causality: Standard evaporative heating can cause thermal degradation of the lactone ring. Lyophilization preserves the kinetic trapping of the ISL form, yielding a product of consistent quality 5.

• Thermodynamic Validation via NMR: Analyze the reconstituted sample using ¹³C and ¹H NMR spectroscopy.

  • Causality: Thermodynamic constants are meaningless if the speciation is assumed. ¹³C NMR provides distinct chemical shifts for the lactone carbonyl carbon versus the open-chain carboxylate, creating a self-validating feedback loop that confirms the success of the lactonization before speciation modeling begins []().

Self-validating experimental workflow for the synthesis and isolation of ISL.

Implications for Actinide Complexation in Waste Repositories

Conversely, as localized environments become more acidic (e.g., through microbial degradation or groundwater dilution), the speciation shifts back toward ISL. Because the lactone ring physically restricts the carboxylate and adjacent hydroxyl groups from participating in multidentate binding, the complexation capacity of the system drops precipitously 3. Consequently, accurate thermodynamic modeling of the HISA ⇌ ISL equilibrium is non-negotiable for predicting the long-term environmental mobility of radionuclides.

References

• Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid. Taylor & Francis.

• 2Isosaccharinic acid. Wikipedia.

• 5Development of Biodegradable Isosaccharinate-Containing Foams for Decontamination of Actinides. OSTI.

• 6Thermodynamic interpretation of uranium(IV/VI) solubility in the presence of α-isosaccharinic acid. ResearchGate.

• 3Thermodynamic Study of Am(III)–Isosaccharinate Complexation at Various Temperatures Implicating a Stepwise Reduction in Binding Denticity. ACS Publications.

• [[1]]() Identification of Radiolytic and Hydrolytic Degradation Products from Cellulosic Materials in Radioactive Waste Disposal Environments. MDPI.

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Mechanistic and Thermodynamic Insights into Isosaccharino-1,4-Lactone Complexation with Trivalent Actinides

Executive Context: The Threat of Cellulose Degradation in Deep Geological Repositories

In the context of intermediate-level waste (ILW) management, the long-term safety of Deep Geological Repositories (DGRs) relies heavily on the retention of radiotoxic elements within engineered cementitious barriers. However, these barriers generate hyperalkaline porewater (pH > 12) upon resaturation. Under these extreme conditions, cellulosic materials present in the waste inventory undergo chemical hydrolysis and benzilic acid rearrangement, yielding α-D-isosaccharinic acid (ISA) and its lactone form (1[1]).

ISA is a potent polyhydroxy carboxylic complexant. Its ability to form highly stable, soluble complexes with trivalent actinides—such as Am(III) and Cm(III)—drastically reduces actinide sorption onto calcium silicate hydrate (C-S-H) and calcite phases, thereby increasing their environmental mobility (2[2]). Understanding the exact thermodynamic drivers and coordination chemistry of An(III)-ISA complexation is critical for accurate predictive geochemical modeling.

Pathway of cellulose degradation to ISA and subsequent actinide mobilization.

Structural and Thermodynamic Basis of An(III)-ISA Complexation

The complexation of An(III) by ISA is not a uniform process; it exhibits a fascinating stepwise reduction in binding denticity . Recent high-resolution thermodynamic studies combining UV-Vis spectrophotometry, Time-Resolved Laser Fluorescence Spectroscopy (TRLFS), and Density Functional Theory (DFT) have unveiled the causality behind the stability of these complexes (3[3]).

The Causality of Coordination: Entropy vs. Enthalpy

When the free Am(III) aquo ion encounters the first ISA ligand, the formation of the 1:1 complex is entropy-driven (ΔrS° > 0). Why? The highly charged Am(III) cation is heavily hydrated. The primary ISA ligand binds in a tridentate fashion via its carboxylate group and two protonated hydroxyl groups (C2 and C4). This chelation forcefully displaces three or more tightly bound water molecules from the inner coordination sphere, causing a massive increase in systemic disorder (entropy) that overcomes the slight endothermicity of the reaction[3].

Conversely, the addition of a second ISA ligand to form the 1:2 complex is exothermic (ΔrH° < 0) with a drastically reduced entropy gain. The steric bulk of the primary tridentate ISA ligand prevents the secondary ISA from achieving full chelation. Consequently, the secondary ISA binds in a bidentate mode (primarily via the carboxylate group), displacing fewer water molecules. The stability of this secondary step relies on the enthalpy of bond formation rather than the entropy of dehydration[3].

Quantitative Thermodynamic Data

The following table summarizes the thermodynamic parameters for Am(III)-ISA complexation, validating the mechanistic shift from tridentate to bidentate coordination.

Complex Species	Conditional Formation Constant (log β)	Reaction Enthalpy (ΔrH°)	Reaction Entropy (ΔrS°)	Coordination Mode
1:1 [Am(ISA)]²⁺	2.86 ± 0.03	+5.22 ± 0.98 kJ/mol	+95.41 ± 3.89 J/(mol·K)	Tridentate
1:2 [Am(ISA)₂]⁺	4.70 ± 0.05	-9.65 ± 3.40 kJ/mol	+15.75 ± 11.02 J/(mol·K)	Bidentate

(Data obtained at I = 1.05 m NaClO₄ and 25 °C[3])

Stepwise reduction in binding denticity during An(III)-ISA complexation.

Self-Validating Experimental Protocols

To ensure scientific integrity, speciation models must be grounded in orthogonal, self-validating analytical techniques. We rely on a dual-pronged approach: TRLFS (to directly measure inner-sphere water displacement) and Temperature-Dependent UV-Vis Spectrophotometry (to calculate macroscopic thermodynamics).

Protocol 1: Time-Resolved Laser Fluorescence Spectroscopy (TRLFS) of Cm(III)/Eu(III)

Causality of choice: TRLFS is utilized because the luminescence lifetime of Cm(III) or its lanthanide analog Eu(III) is inversely proportional to the number of coordinating water molecules. O-H oscillators in water non-radiatively quench the excited state. As ISA displaces water, the lifetime measurably increases, providing direct physical proof of the entropy-driven dehydration mechanism (4[4]).

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1.0 × 10⁻⁷ M solution of Cm(III) in a background electrolyte (e.g., 1.05 m NaClO₄) to maintain constant ionic strength.

• Ligand Titration: Incrementally add purified α-D-ISA from 10⁻⁵ M to 10⁻² M, maintaining a constant pH (e.g., pH 4.0 to avoid early hydrolysis).

• Laser Excitation: Excite the sample using a wavelength-tunable ns-pulsed Nd:YAG pumped OPO laser system. For Cm(III), tune the excitation to ~396 nm.

• Emission Collection: Capture the emission spectra (typically the ⁶D₇/₂ → ⁸S₇/₂ transition for Cm(III) at ~593-610 nm) using an optical fiber bundle directed to a spectrograph coupled with an ICCD camera.

• Data Deconvolution: Apply Parallel Factor Analysis (PARAFAC) to the emission spectra to isolate the pure component spectra of the free aquo ion, the 1:1 complex, and the 1:2 complex.

• Lifetime Analysis: Fit the luminescence decay curves to exponential functions. Use the Kimura equation ( NH2O​=0.65×kobs​−0.88 ) to calculate the number of remaining inner-sphere water molecules, validating the denticity of the ISA ligand.

Protocol 2: Temperature-Dependent UV-Vis Spectrophotometry of Am(III)

Causality of choice: Am(III) exhibits sharp f-f absorption bands (e.g., the ⁵L₆ ← ⁷F₀ transition at ~503 nm). Complexation shifts these bands. By measuring this shift across a temperature gradient, we can extract the enthalpy and entropy of the reaction via the van 't Hoff equation, validating the TRLFS structural data[3].

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1.0 × 10⁻⁵ M Am(III) solution in a thermostated cuvette (15 °C to 70 °C).

• Spectral Acquisition: Record the absorption spectra from 500 nm to 515 nm at 5 °C intervals.

• Peak Deconvolution: Isolate the absorption peaks for the free Am³⁺ (503.2 nm), the 1:1 complex (504.5 nm), and the 1:2 complex (506 nm).

• Thermodynamic Extraction: Calculate the conditional stability constants (log β) at each temperature. Plot lnβ versus 1/T . The slope yields −ΔH∘/R , and the intercept yields ΔS∘/R .

Integrated spectroscopic and computational workflow for An(III)-ISA profiling.

Implications for Geochemical Modeling

The empirical data derived from these self-validating protocols are essential for updating thermodynamic databases, such as ThermoChimie (). Accurate log β values ensure that performance assessment models for DGRs do not underestimate the solubility of actinides.

Because the secondary complexation step is strictly bidentate and highly dependent on the availability of the carboxylate moiety, variations in cement porewater pH and the presence of competing cations (like Ca²⁺, which forms ternary Ca-An-ISA complexes) will drastically alter the speciation landscape. Future drug development for actinide decorporation therapies can also leverage these insights, designing ligands that exploit entropy-driven dehydration to outcompete biological chelators.

References

• Thermodynamic Study of Am(III)–Isosaccharinate Complexation at Various Temperatures Implicating a Stepwise Reduction in Binding Denticity Source: Inorganic Chemistry - ACS Publications URL:[Link]

• Review of the complexation of tetravalent actinides by ISA and gluconate under alkaline to hyperalkaline conditions Source: Applied Geochemistry / ResearchGate URL:[Link]

• Microbial degradation of isosaccharinic acid at high pH Source: The ISME Journal URL:[Link]

• Influence of gluconate on the retention of Eu(III), Am(III), Th(IV), Pu(IV), and U(VI) by C-S-H Source: Frontiers in Nuclear Engineering URL:[Link]

• ThermoChimie Track-changes and track-error document: From version 11a to version 12a Source: ThermoChimie TDB URL:[Link]

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• 4. Frontiers | Influence of gluconate on the retention of Eu(III), Am(III), Th(IV), Pu(IV), and U(VI) by C-S-H (C/S = 0.8) [frontiersin.org]

formation kinetics of isosaccharino-1,4-lactone under hyperalkaline conditions

An In-depth Technical Guide to the Formation and Stability Kinetics of Isosaccharino-1,4-Lactone Under Hyperalkaline Conditions

Foreword

The alkaline degradation of cellulosic materials is a critical process in numerous industrial and environmental contexts, most notably in the long-term safety assessment of geological disposal facilities for radioactive waste. Within these cementitious environments, the hyperalkaline conditions (pH > 12.5) lead to the transformation of cellulose into a suite of soluble organic compounds, chief among them being isosaccharinic acid (ISA). ISA is of paramount concern due to its potent ability to form stable, soluble complexes with radionuclides, potentially enhancing their mobility and transport to the biosphere.[1][2][3] The aqueous chemistry of ISA is complicated by a pH-dependent equilibrium between its open-chain carboxylate form and its cyclic ester, isosaccharino-1,4-lactone. This guide provides a detailed examination of the kinetic and mechanistic principles governing the formation and, more critically, the hydrolysis of this lactone under the hyperalkaline conditions relevant to researchers in radioactive waste management, environmental chemistry, and materials science.

Mechanistic Framework: From Cellulose to Isosaccharinate

The genesis of isosaccharino-1,4-lactone is intrinsically linked to the degradation of cellulose, a major component of certain radioactive waste streams.[1] Under the anaerobic and hyperalkaline conditions typical of a cementitious repository, cellulose undergoes a systematic degradation primarily through a "peeling-off" reaction.[3][4] This process is not a direct conversion to the lactone but rather to the open-chain isosaccharinic acid, which then exists in equilibrium with its lactone form.

The key mechanistic steps are as follows:

• Initiation at the Reducing End : The reaction begins at the reducing end group of a cellulose polymer chain.

• Isomerization : The terminal aldose unit undergoes an aldose-ketose isomerization, a process known as the Lobry de Bruyn-Alberda van Ekenstein transformation.[4]

• β-Alkoxy Elimination : The newly formed ketose facilitates the cleavage of the glycosidic bond, liberating the terminal unit from the cellulose chain.

• Benzilic Acid Rearrangement : The liberated unit, now a 2,3-diketone intermediate, undergoes a benzilic acid-type rearrangement in the presence of strong alkali to form the two diastereomers of isosaccharinic acid: α-ISA and β-ISA, in roughly equal proportions.[3][4][5]

Once formed, isosaccharinic acid (HISA) exists in a pH-dependent equilibrium with its deprotonated carboxylate form (ISA⁻) and its cyclic lactone (ISAL). In hyperalkaline solutions, the equilibrium overwhelmingly favors the ISA⁻ anion. The lactone form is primarily stable under acidic conditions.[6][7][8]

Figure 1: Reaction pathway from cellulose to isosaccharinate and its pH-dependent equilibrium.

Kinetic Analysis of the HISA ↔ ISAL Interconversion

While the formation of ISA from cellulose is the primary process under hyperalkaline conditions, understanding the kinetics of the subsequent lactone-acid equilibrium is crucial for predictive modeling, especially if pH fluctuations occur. Authoritative studies have quantified the interconversion rates between α-D-isosaccharinic acid (HISA) and α-D-isosaccharino-1,4-lactone (ISAL).[6][][10]

The central reversible reaction is: HISA ⇌ H⁺ + ISAL + H₂O

Under hyperalkaline conditions, the focus shifts to the hydrolysis of the lactone. The transformation from the lactone (ISAL) to the deprotonated carboxylate form (ISA⁻) is extremely rapid, completing in under 8 minutes.[6][] This underscores the instability of the lactone ring in a high pH environment. Conversely, the formation of the lactone from the acid is a slow, first-order process favored by acidic conditions.[6]

Quantitative Kinetic Data

The following data, derived from experimental work at 23°C in a 0.1 M NaClO₄ matrix, quantifies the kinetics of the α-ISA and α-ISAL interconversion.[6][]

Kinetic/Equilibrium Parameter	Symbol	Value	Unit	Significance
Lactonization Equilibrium Constant	K₁	6.88 ± 0.64	-	Shows equilibrium favors the lactone form under acidic conditions.
Forward Rate Constant (HISA → ISAL)	k₊	(4.85 ± 0.03) x 10⁻³	min⁻¹	Rate of the slow, acid-catalyzed lactone formation.
Backward Rate Constant (ISAL → HISA)	k₋	(7.35 ± 0.04) x 10⁻⁴	min⁻¹	Rate of the slow, uncatalyzed hydrolysis of the lactone.
Half-life (HISA → ISAL)	t₁/₂	122.2 ± 0.6	min	Time for 50% of HISA to convert to ISAL under favorable (acidic) conditions.
Lactone to Carboxylate (ISAL → ISA⁻)	-	< 8	min	Time for complete conversion in alkaline solution, highlighting rapid hydrolysis.

Validated Experimental Workflow for Kinetic Studies

Investigating the formation kinetics of isosaccharino-1,4-lactone requires a multi-step, self-validating experimental protocol designed to isolate and quantify the species of interest under controlled conditions.

Step-by-Step Methodology

• Preparation of Isosaccharinic Acid Stock :

  • Objective : To generate a sterile, anaerobic solution of ISA from a cellulosic source.

  • Protocol :

    • Suspend a known mass of pure cellulose powder in a prepared artificial cement porewater solution (e.g., NaOH/KOH solution saturated with Ca(OH)₂) to achieve a hyperalkaline pH of ~13.3.[3][4]

    • Place the suspension in an anaerobic chamber or purge thoroughly with an inert gas (e.g., N₂) to remove oxygen.

    • Incubate the mixture at a controlled temperature (e.g., 25°C or an elevated temperature to accelerate degradation) for a sufficient period (weeks to months) to allow for cellulose degradation.

    • Periodically sample the supernatant, filter (e.g., 0.22 µm), and analyze for ISA concentration until a stable plateau is reached.

• Kinetic Run for Lactone Hydrolysis (Hyperalkaline Conditions) :

  • Objective : To measure the rate of disappearance of ISAL at a specific high pH.

  • Protocol :

    • Start with a purified, commercially available standard of isosaccharino-1,4-lactone (ISAL).

    • Prepare a buffered hyperalkaline solution (e.g., pH 13.0) and bring it to the target temperature in a thermostatted reaction vessel.

    • Inject a small, known volume of a concentrated ISAL stock solution into the vessel to initiate the reaction (t=0).

    • At defined time intervals (e.g., every 30-60 seconds for the first 10 minutes), withdraw an aliquot of the reaction mixture.

    • Immediately quench the reaction in the aliquot by acidifying it to preserve the species ratio at that time point.

    • Analyze the quenched samples for the concentrations of ISAL and ISA.

• Analytical Quantification :

  • Objective : To accurately separate and measure the concentrations of ISA and ISAL.

  • Protocol :

    • The primary and most cited method is High-Performance Anion Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) .[11][12] This technique offers excellent separation of structurally similar polyhydroxy-carboxylic acids without the need for derivatization.

    • An isocratic elution with a sodium hydroxide solution (e.g., 0.05 M) on a suitable column (e.g., Dionex Carbopac PA20) provides robust quantification.[12]

    • Alternative methods include Capillary Zone Electrophoresis (CZE) and Nuclear Magnetic Resonance (NMR) Spectroscopy , which can provide complementary structural and quantitative data.[8][13]

Figure 2: Validated experimental workflow for studying lactone hydrolysis kinetics.

Conclusion and Field Implications

This technical guide establishes that under hyperalkaline conditions, the chemical equilibrium strongly disfavors the existence of isosaccharino-1,4-lactone. The kinetics of lactone hydrolysis are extremely rapid, with complete conversion to the stable, open-chain isosaccharinate anion (ISA⁻) occurring in minutes.[6][] Therefore, in environments such as cementitious radioactive waste repositories, the lactone should be considered a transient and negligible species.

For researchers and drug development professionals, this has two key implications:

• Focus on the Carboxylate : When studying the interaction of cellulose degradation products with other substances (e.g., metals, radionuclides) in alkaline systems, isosaccharinate (ISA⁻)—not the lactone—is the chemically relevant species to consider for complexation and mobility studies.[1][14][15]

• Kinetic Modeling : Predictive models for contaminant transport in alkaline environments should be parameterized based on the formation rate of ISA from cellulose and the stability constants of its metal complexes, rather than the kinetics of the lactone-acid equilibrium, which is not a rate-limiting step for hydrolysis at high pH.

The robust experimental workflows and kinetic data presented here provide a validated foundation for further research into the behavior of these critical organic ligands in complex chemical systems.

References

• Alkaline Degradation of Cellulose: Estimation of the Concentration of Isosaccharinic Acid in Cement Porewater. (n.d.). ResearchGate. Retrieved from [Link]

• TECHNICAL REPORT 97-04 - Nagra.ch. (n.d.). Nagra. Retrieved from [Link]

• Ekberg, C., Ekberg, S., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(5), 465-477. Retrieved from [Link]

• Bassil, N. M., et al. (2021). Enhanced microbial degradation of irradiated cellulose under hyperalkaline conditions. FEMS Microbiology Ecology, 97(10). Retrieved from [Link]

• Van Loon, L. R., Glaus, M. A., Laube, A., & Stallone, S. (1999). Degradation of Cellulosic Materials Under the Alkaline Conditions of a Cementitious Repository for Low- and Intermediate-Level Radioactive Waste. Journal of Environmental Polymer Degradation, 7(1), 41-52. Retrieved from [Link]

• Pavasars, I., et al. (2003). Alkaline degradation of cellulose : mechanisms and kinetics. Diva-Portal.org. Retrieved from [Link]

• Complexation of Calcium by alpha-Isosaccharinic Acid under Alkaline Conditions. (2016). ResearchGate. Retrieved from [Link]

• Kyeremeh, I. A., et al. (2016). Microbial Community Evolution Is Significantly Impacted by the Use of Calcium Isosaccharinic Acid as an Analogue for the Products of Alkaline Cellulose Degradation. PLOS ONE, 11(11), e0165832. Retrieved from [Link]

• Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs. (2012). ResearchGate. Retrieved from [Link]

• α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. (n.d.). ResearchGate. Retrieved from [Link]

• Solubility Products of Calcium Isosaccharinate and Calcium Gluconate. (2016). ResearchGate. Retrieved from [Link]

• The effect of α-isosaccharinic acid on the stability of and Th(IV) uptake by hardened cement paste. (n.d.). ResearchGate. Retrieved from [Link]

• Stegmann, P., & Hjelmar, O. (2007). The effect of isosaccharinic acid (ISA) on the mobilization of metals in municipal solid waste incineration (MSWI) dry scrubber residue. Waste Management, 27(6), 766-775. Retrieved from [Link]

• Bassil, N. M., et al. (2015). Evidence of the Generation of Isosaccharinic Acids and Their Subsequent Degradation by Local Microbial Consortia within Hyper-Alkaline Contaminated Soils, with Relevance to Intermediate Level Radioactive Waste Disposal. PLOS ONE, 10(3), e0119154. Retrieved from [Link]

• The Biodegradation of Isosaccharinic Acids Under Hyperalkaline Conditions. (n.d.). Huddersfield Repository. Retrieved from [Link]

• Skerencak-Frech, A., et al. (2019). Complex formation between UO22+ and α-isosaccharinic acid: insights on a molecular level. Dalton Transactions, 48(38), 14555-14566. Retrieved from [Link]

• Greenwell, H. C., et al. (2012). Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs. Carbohydrate Research, 363, 51-57. Retrieved from [Link]

• Rout, S. P., et al. (2015). Anoxic Biodegradation of Isosaccharinic Acids at Alkaline pH by Natural Microbial Communities. PLOS ONE, 10(9), e0137682. Retrieved from [Link]

• Glaus, M. A., & Van Loon, L. R. (2008). Chemical reactivity of {alpha}-isosaccharinic acid in heterogeneous alkaline systems. Technical Report. Retrieved from [Link]

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Elucidating the Microbial Degradation Pathways of Isosaccharino-1,4-Lactone: A Technical Guide

Executive Summary

The safe disposal of intermediate-level radioactive waste (ILW) in geological disposal facilities (GDF) relies heavily on understanding the biogeochemical behavior of cellulose degradation products. Under the hyperalkaline conditions of a cementitious GDF, cellulose undergoes a base-catalyzed "peeling" reaction, yielding isosaccharinic acid (ISA) as the dominant end product[1]. Because ISA forms highly stable, soluble complexes with transuranic radionuclides (e.g., Plutonium and Uranium), it threatens to enhance their mobility in the geosphere[2].

However, natural microbial consortia have demonstrated the remarkable ability to metabolize ISA, effectively acting as a biological barrier that neutralizes this complexing agent[3]. This whitepaper provides an in-depth mechanistic breakdown of the isosaccharino-1,4-lactone degradation pathways, detailing the chemical equilibrium, microbial actors, and the self-validating experimental protocols required to study them.

Chemical Dynamics: The Lactone-Acid Equilibrium

Before analyzing microbial metabolism, it is critical to understand the physical chemistry of the substrate. Isosaccharinic acid does not exist as a single static molecule; rather, it exists in a pH-dependent equilibrium between an open-chain carboxylic acid and a closed-ring lactone[4].

• Isosaccharinic Acid (ISA): At high pH (>8.0), the molecule exists predominantly as the open-chain carboxylate (α-D-isosaccharinate). This is the form most actively involved in heavy metal complexation[5].

• Isosaccharino-1,4-lactone (ISAL): In neutral to acidic environments, the molecule undergoes an acid-catalyzed structural rearrangement (lactonization) to form a 1,4-lactone ring[4][5].

Because microbial degradation often produces organic acids (e.g., acetate, butyrate) that lower the localized pH, the microenvironment around a biofilm can shift this equilibrium dynamically, forcing microbes to adapt to both structural isomers during the degradation lifecycle.

The Biochemistry of ISA Degradation

While the exact enzymatic cascade for ISA degradation lacks the historical mapping of standard glycolysis, recent genomic and metabolomic profiling of obligate anaerobes has illuminated a pathway analogous to the Entner-Doudoroff (ED) pathway utilized for other polyhydroxy acids[6][7].

Proposed Enzymatic Mechanism

• Phosphorylation: The open-chain ISA is likely phosphorylated by a specific kinase (utilizing ATP) to trap the molecule intracellularly and destabilize the carbon backbone.

• Aldolase Cleavage: A specialized aldolase cleaves the phosphorylated intermediate into pyruvate and a 3-carbon intermediate (such as glyceraldehyde-3-phosphate).

• Fermentation: These intermediates are funneled into standard fermentative pathways by Clostridiales and Bacteroidetes, yielding short-chain fatty acids (acetate, propionate, butyrate), CO₂, and H₂[8][9].

• Syntrophic Methanogenesis: In polymicrobial consortia, the accumulation of H₂ and acetate is thermodynamically unfavorable for continuous fermentation. Syntrophic methanogenic archaea consume these end-products to produce methane (CH₄), pulling the reaction forward[8].

Proposed metabolic pathway of isosaccharino-1,4-lactone degradation in anaerobic consortia.

Key Microbial Consortia and Isolates

The degradation of ISA in hyperalkaline environments is driven by highly specialized extremophiles.

• Macellibacteroides fermentans strain HH-ZS: Isolated from hyperalkaline lime-kiln soils, this is the first fully sequenced obligate anaerobe proven to degrade ISA[6]. Its 4.08 Mb genome reveals a vast array of Carbohydrate-Active enZymes (CAZymes) dedicated to breaking down complex polyhydroxy acids[7].

• Clostridiales Consortia: Metagenomic profiling of ISA-fed microcosms frequently shows a community shift resulting in the dominance of Clostridium clariflavum and related taxa, which drive acetogenesis[9].

Experimental Methodologies: Protocols & Causality

To rigorously study ISA degradation, experimental design must account for the unique chemistry of hyperalkaline systems. The following protocol represents a self-validating workflow for enriching and quantifying ISA degraders.

Step-by-Step Enrichment and Quantification Workflow

• Substrate Selection (Causality): Use Calcium Isosaccharinate, Ca(ISA)2​ , rather than sodium salts. Why? Concrete environments are buffered by Portlandite ( Ca(OH)2​ ). Using the calcium salt ensures the bioavailability and solubility constraints perfectly mimic true GDF conditions[9].

• Microcosm Setup: Inoculate hyperalkaline soil samples into anaerobic minimal media supplemented with 5 mM Ca(ISA)2​ .

• Self-Validating Controls: You must run parallel sterile controls (autoclaved inoculum) and carbon-negative controls (inoculum with no ISA). Why? At pH > 10, chemical hydrolysis can be mistaken for biological activity. Sterile controls isolate the biological degradation rate from abiotic chemical shifts[3].

• Metabolite Profiling via Ion-Exclusion HPLC: Standard C18 reverse-phase columns fail to retain highly polar ISA molecules. Why? ISA is a short-chain aliphatic hydroxy carboxylic acid. You must use an Ion-Exclusion column with a dilute H2​SO4​ mobile phase. The acidic mobile phase protonates the carboxylate groups, allowing separation based on steric exclusion and weak hydrophobic interactions[10].

Step-by-step experimental workflow for elucidating ISA microbial degradation.

Quantitative Data & Kinetics

Microbial degradation rates of ISA vary significantly depending on the terminal electron acceptor available in the microenvironment. The data below synthesizes observed degradation kinetics across different biogeochemical conditions.

Table 1: ISA Degradation Kinetics by Electron Acceptor

Biogeochemical Condition	Terminal Electron Acceptor	Primary End Products	Mean Degradation Rate (hr⁻¹)	Reference
Aerobic Oxidation	O2​	CO2​ , H2​O	High (Rapid)	[3]
Iron-Reducing	Fe(III) Oxyhydroxide	Acetate, Fe(II)	4.7×10−2	[2]
Sulfate-Reducing	SO42−​	Acetate, H2​S	4.7×10−2	[8]
Methanogenic	CO2​ (Syntrophic)	CH4​ , CO2​	5.0×10−2 (per day)*	[6][8]

*Rate specifically noted for obligate anaerobe Macellibacteroides fermentans HH-ZS.

Table 2: Validated HPLC Parameters for ISA Quantification

Parameter	Specification	Rationale
Column Type	Ion-Exclusion (e.g., Aminex HPX-87H)	Retains polar hydroxy carboxylic acids[10].
Mobile Phase	0.005 M H2​SO4​	Protonates ISA to prevent immediate elution.
Flow Rate	0.5 - 0.6 mL/min	Ensures optimal resolution between α and β isomers.
Detector	Refractive Index (RI) or UV (210 nm)	RI is preferred as ISA lacks strong chromophores.

References

• Identification of Radiolytic and Hydrolytic Degradation Products from Cellulosic Materials in Radioactive Waste Disposal Environments. MDPI. URL: [Link]

• Whole-Genome Sequence of the Anaerobic Isosaccharinic Acid Degrading Isolate, Macellibacteroides fermentans Strain HH-ZS. PMC. URL: [Link]

• α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid. ResearchGate. URL: [Link]

• Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids. Huddersfield Repository. URL: [Link]

• Stability constant measurements of some metal–isosaccharinic acid reactions. Loughborough University. URL:[Link]

• Biomineralization of Uranium-Phosphates Fueled by Microbial Degradation of Isosaccharinic Acid (ISA). ACS Publications. URL:[Link]

• Microbial degradation of isosaccharinic acid at high pH. ResearchGate. URL: [Link]

• Anoxic Biodegradation of Isosaccharinic Acids at Alkaline pH by Natural Microbial Communities. PLOS One. URL: [Link]

• Microbial Community Evolution Is Significantly Impacted by the Use of Calcium Isosaccharinic Acid. PLOS One. URL:[Link]

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Identification of Isosaccharino-1,4-lactone in Kraft Pulping Black Liquor

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the methodologies for the identification and characterization of isosaccharino-1,4-lactone (ISA-lactone), a significant degradation product of cellulose formed during the Kraft pulping process. The presence and concentration of ISA-lactone in black liquor, the industrial byproduct of this process, carry substantial implications for both the pulp and paper industry and the management of radioactive waste. This document details the complexities of the black liquor matrix, the chemical properties of ISA-lactone, and a range of analytical techniques for its robust identification. Step-by-step protocols for sample preparation and analysis using gas chromatography-mass spectrometry (GC-MS), liquid chromatography-mass spectrometry (LC-MS), and nuclear magnetic resonance (NMR) spectroscopy are provided, alongside a critical evaluation of the strengths and limitations of each method. This guide is intended to equip researchers, scientists, and professionals in related fields with the necessary knowledge and practical insights for the accurate and reliable identification of this important molecule.

Introduction: The Dual Significance of Isosaccharino-1,4-lactone

Isosaccharino-1,4-lactone, a γ-lactone derivative of isosaccharinic acid, is a key compound formed from the alkaline degradation of cellulose.[1][] Its presence in the Kraft pulping black liquor is a direct consequence of the harsh alkaline conditions used to delignify wood chips.[3] While a byproduct of an industrial process, the scientific and practical interest in ISA-lactone extends into a seemingly disparate field: the long-term safety of geological disposal facilities for radioactive waste.[4][5]

In the context of the pulp and paper industry, understanding the formation and concentration of ISA-lactone and other carbohydrate degradation products in black liquor is crucial for optimizing the efficiency of the chemical recovery process and for exploring potential valorization pathways for these organic components.[6][7] The complex and viscous nature of black liquor, a mixture of lignin, degraded carbohydrates, and inorganic chemicals, presents significant analytical challenges.[8][9]

From a nuclear waste management perspective, the alkaline conditions expected within a cement-based geological disposal facility can lead to the degradation of cellulosic materials present in intermediate-level radioactive waste, generating isosaccharinic acid (ISA).[4][5] ISA is a strong chelating agent that can form soluble complexes with a range of radionuclides, potentially increasing their mobility in the geosphere.[5] Therefore, the accurate identification and quantification of ISA and its lactone form are paramount for the safety assessment of such facilities.

This guide aims to bridge the knowledge gap by providing a detailed technical framework for the identification of isosaccharino-1,4-lactone in the challenging matrix of Kraft pulping black liquor.

The Analytical Challenge: Navigating the Black Liquor Matrix

Kraft black liquor is an exceptionally complex and challenging medium for chemical analysis.[8] Its composition is highly variable, depending on the wood species, pulping conditions, and stage of the recovery process.[10] Key characteristics that complicate the identification of specific analytes like ISA-lactone include:

• High Solids Content: Black liquor can have a solids content ranging from 15% in weak liquor to over 80% in strong liquor, leading to high viscosity and potential for interference.[10][11]

• Complex Organic Composition: The majority of the organic material consists of degraded lignin and a wide array of carbohydrate degradation products, including various hydroxy acids.[10][12]

• High Inorganic Salt Concentration: The liquor contains a high concentration of inorganic salts, such as sodium carbonate and sodium sulfate, which can interfere with analytical instrumentation.[9]

• Extreme pH: The highly alkaline nature of black liquor (pH > 12) dictates that isosaccharinic acid exists predominantly in its open-chain carboxylate form.[1] The lactone form is favored at lower pH.[1][13]

These factors necessitate robust sample preparation procedures to isolate and concentrate the analyte of interest while minimizing matrix effects.

Chemical Properties of Isosaccharino-1,4-lactone

A thorough understanding of the physicochemical properties of isosaccharino-1,4-lactone is fundamental to developing effective analytical strategies.

Table 1: Key Properties of Isosaccharino-1,4-lactone

Property	Value	Source
Molecular Formula	C6H10O5	[14][15]
Molecular Weight	162.14 g/mol	[14][15]
CAS Number	7397-89-9	[15]
Appearance	White crystalline solid (isolated)	[16]
Structure	Cyclic ester (γ-lactone)	[]
pH-Dependent Equilibrium	Exists in equilibrium with its open-chain hydroxy acid form (isosaccharinic acid). The lactone is favored at lower pH, while the carboxylate form dominates at higher pH.	[1][17][18]

The pH-dependent equilibrium between the lactone and the open-chain acid is a critical consideration for both sample preparation and analysis. Acidification of the black liquor sample is often a necessary step to convert the isosaccharinate to the more volatile and chromatographically amenable lactone form.[17]

Analytical Methodologies for Identification

A multi-faceted analytical approach is often required for the unambiguous identification of isosaccharino-1,4-lactone in black liquor. The primary techniques employed are gas chromatography-mass spectrometry (GC-MS), liquid chromatography-mass spectrometry (LC-MS), and nuclear magnetic resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. For the analysis of ISA-lactone, derivatization is typically required to increase its volatility and thermal stability.

Diagram 1: GC-MS Workflow for ISA-Lactone Identification

Caption: Workflow for the identification of ISA-lactone using GC-MS.

Causality Behind Experimental Choices:

• Acidification: This step is crucial to shift the equilibrium from the non-volatile isosaccharinate salt to the more extractable isosaccharino-1,4-lactone.

• Solvent Extraction: Ethyl acetate is a common choice due to its polarity, which allows for the efficient extraction of the moderately polar lactone from the aqueous matrix.[19]

• Derivatization: Silylation, for example with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide), is a widely used method to replace active hydrogens on hydroxyl groups with trimethylsilyl groups. This derivatization increases the volatility and thermal stability of the molecule, making it suitable for GC analysis.

Protocol 1: Sample Preparation and GC-MS Analysis of ISA-Lactone

• Sample Preparation:

  • To 10 mL of black liquor, add concentrated sulfuric acid dropwise with stirring until a pH of approximately 2 is reached.

  • Extract the acidified sample three times with 20 mL of ethyl acetate.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Evaporate the solvent under a stream of nitrogen at 40°C.

  • To the dried residue, add 100 µL of pyridine and 100 µL of BSTFA.

  • Heat the mixture at 70°C for 30 minutes to ensure complete derivatization.

• GC-MS Conditions:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 250°C.

  • Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS System: Agilent 5977A MSD or equivalent.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-550.

• Data Analysis:

  • Identify the peak corresponding to the derivatized ISA-lactone based on its retention time relative to a standard.

  • Confirm the identity by comparing the acquired mass spectrum with a reference spectrum from a database such as the NIST library.[20] The fragmentation pattern of the silylated derivative will be characteristic.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is particularly well-suited for the analysis of polar, non-volatile compounds and can often be performed with less extensive sample preparation compared to GC-MS.

Diagram 2: LC-MS Workflow for ISA-Lactone Identification

Caption: Workflow for the identification of ISA-lactone using LC-MS.

Causality Behind Experimental Choices:

• Minimal Sample Preparation: Direct analysis of diluted and filtered black liquor is often possible, significantly reducing sample handling time.[11] However, for trace-level detection, Solid Phase Extraction (SPE) can be employed for sample cleanup and concentration.

• Reversed-Phase Chromatography: A C18 column is commonly used to separate the moderately polar ISA-lactone from other components in the black liquor.[21]

• Electrospray Ionization (ESI): ESI is a soft ionization technique ideal for polar molecules, typically forming protonated molecules [M+H]+ or adducts.[22]

• High-Resolution Mass Spectrometry (HRMS): Instruments like Quadrupole Time-of-Flight (QTOF) or Orbitrap provide accurate mass measurements, which allow for the determination of the elemental composition of the detected ion, greatly increasing confidence in identification.[23]

Protocol 2: Sample Preparation and LC-MS Analysis of ISA-Lactone

• Sample Preparation:

  • Dilute the black liquor sample 1:100 with a solution of 0.1% formic acid in water.

  • Filter the diluted sample through a 0.22 µm syringe filter.

• LC-MS Conditions:

  • LC System: Agilent 1290 Infinity II LC or equivalent.

  • Column: ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: 5% B for 1 min, ramp to 95% B over 8 min, hold for 2 min, return to 5% B and equilibrate for 3 min.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • MS System: Agilent 6545 Q-TOF or equivalent.

  • Ionization Mode: ESI positive.

  • Drying Gas Temperature: 325°C.

  • Drying Gas Flow: 8 L/min.

  • Nebulizer Pressure: 35 psig.

  • Sheath Gas Temperature: 350°C.

  • Sheath Gas Flow: 11 L/min.

  • Capillary Voltage: 3500 V.

  • Mass Range: m/z 50-1000.

• Data Analysis:

  • Extract the ion chromatogram for the protonated molecule of ISA-lactone (m/z 163.0601).

  • Confirm the identity by comparing the retention time with a standard.

  • Verify the accurate mass and isotopic pattern of the detected peak.

  • For unambiguous confirmation, perform MS/MS analysis and compare the fragmentation pattern to that of a standard or to in-silico fragmentation predictions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and can provide definitive identification of compounds in complex mixtures, often with minimal sample preparation.[24][25]

Diagram 3: NMR Workflow for ISA-Lactone Identification

Caption: Workflow for the identification of ISA-lactone using NMR spectroscopy.

Causality Behind Experimental Choices:

• Lyophilization: Freeze-drying removes water from the sample, allowing for reconstitution in a deuterated solvent (D2O), which is necessary for NMR analysis.

• 1D and 2D NMR: While a 1D ¹H NMR spectrum provides a "fingerprint" of the sample, 2D experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are essential for resolving overlapping signals and establishing connectivity between protons and carbons, leading to unambiguous structural assignment.[26]

Protocol 3: Sample Preparation and NMR Analysis of ISA-Lactone

• Sample Preparation:

  • Freeze-dry 20 mL of the black liquor sample to a solid residue.

  • Dissolve approximately 10 mg of the residue in 0.6 mL of deuterium oxide (D2O).

  • Transfer the solution to a 5 mm NMR tube.

• NMR Spectroscopy:

  • Spectrometer: Bruker Avance III 600 MHz or equivalent.

  • Experiments:

    • ¹H NMR (with water suppression).

    • ²D ¹H-¹H COSY.

    • ²D ¹H-¹³C HSQC.

• Data Analysis:

  • Process the spectra using appropriate software (e.g., TopSpin, Mnova).

  • Identify the characteristic signals of ISA-lactone by comparing the chemical shifts and coupling constants with published data or a reference standard.[26]

  • Use the 2D spectra to confirm the spin systems and C-H correlations, providing definitive structural confirmation.

Comparative Analysis of Methodologies

Table 2: Comparison of Analytical Techniques for ISA-Lactone Identification

Feature	GC-MS	LC-MS	NMR
Sample Preparation	Extensive (extraction, derivatization)	Minimal to moderate (dilution, filtration, SPE)	Moderate (lyophilization)
Sensitivity	High	Very High	Low
Selectivity	High (with good chromatography)	Very High (with HRMS)	High (structural information)
Confirmation Power	Moderate (relies on library matching)	High (accurate mass, MS/MS)	Definitive (structural elucidation)
Quantification	Good	Excellent	Good (with internal standard)
Throughput	Moderate	High	Low
Cost	Moderate	High	Very High

Conclusion and Future Outlook

The identification of isosaccharino-1,4-lactone in Kraft pulping black liquor is a non-trivial analytical task that requires a careful selection of sample preparation and instrumental techniques. This guide has detailed the primary methodologies—GC-MS, LC-MS, and NMR—each with its own set of advantages and limitations.

• GC-MS offers a robust and widely available method, though it necessitates derivatization.

• LC-MS , particularly with high-resolution instrumentation, provides a powerful combination of high sensitivity, selectivity, and throughput with minimal sample preparation.

• NMR stands as the gold standard for unambiguous structural confirmation, albeit with lower sensitivity and higher cost.

For routine monitoring and quantification, a validated LC-MS/MS method is often the most practical and efficient choice. However, for initial identification in a new or complex matrix, a combination of techniques, such as LC-HRMS for initial detection and NMR for definitive confirmation, provides the highest level of scientific rigor.

Future research in this area may focus on the development of novel sample preparation techniques, such as advanced SPE sorbents, to further improve selectivity and reduce matrix effects. Additionally, the application of ion mobility-mass spectrometry could provide an additional dimension of separation, aiding in the differentiation of isomeric species. As the interest in both biorefinery applications of black liquor and the long-term safety of radioactive waste disposal continues to grow, the need for reliable and robust analytical methods for isosaccharino-1,4-lactone will remain a critical area of scientific endeavor.

References

• KEIT Industrial Analytics. (n.d.). Measuring Strong Black Liquor Chemical Composition. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 64785, Isosaccharino-1,4-lactone. Retrieved from [Link]

• Ekberg, C., et al. (n.d.). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. ResearchGate. Retrieved from [Link]

• LookChem. (n.d.). isosaccharino-1,4-lactone 7397-89-9 wiki. Retrieved from [Link]

• Leite, E. R. C., et al. (n.d.). Analysis of composition and characteristics of "kraft" black liquor from Brazilian pulp and paper industries. ResearchGate. Retrieved from [Link]

• Jacobs, P. L., et al. (1979). Gas chromatographic-mass spectrometric identification of isosaccharino-1,4-lactone in human serum and urine. Clinical Chemistry, 25(7), 1324-1327. Retrieved from [Link]

• Gamenara, D., et al. (2023). Adding Speed to Lignin Analysis Straight from Black Liquors. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Institute of Paper Science and Technology. (n.d.). Atlanta, Georgia. Retrieved from [Link]

• Song, X., et al. (2016). Determination of aluminum in bamboo pulp black liquor by ICP-AES. BioResources. Retrieved from [Link]

• EUCALIVA. (2020). D1.6 Report on other components and polymers present in the Black Liquors. Retrieved from [Link]

• Alen, R., & Valkonen, J. (1995). The Crystal and Molecular Structures of Five-Carbon and Six-Carbon Isosaccharino-1,4-lactones from Alkaline Pulping. Acta Chemica Scandinavica, 49, 536-539. Retrieved from [Link]

• Lappeenranta–Lahti University of Technology LUT. (n.d.). ANALYSING LIGNIN CONTENT FROM BLACK LIQUOR. Retrieved from [Link]

• SCAN-N 38:10. (n.d.). Metals in black liquor by ICP-OES or AAS. Retrieved from [Link]

• CN102998274A. (n.d.). Method for rapidly measuring total sulfur content in black pulping liquor. Google Patents.

• Nushi, E. (2023). Cellulose degradation and nuclear waste management. SCK CEN. Retrieved from [Link]

• Nirogi, R., et al. (2003). Simultaneous quantitative analysis of three drugs by high-performance liquid chromatography/electrospray ionization mass spectrometry and its application to cassette in vitro metabolic stability studies. Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• Ekberg, C., et al. (2016). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs. Retrieved from [Link]

• Bassil, N. M., et al. (2015). Evidence of the generation of isosaccharinic acids and their subsequent degradation by local microbial consortia within hyper-alkaline contaminated soils, with relevance to intermediate level radioactive waste disposal. PLOS ONE. Retrieved from [Link]

• Rout, S. P., et al. (2016). Microbial degradation of isosaccharinic acid under conditions representative for the far field of radioactive waste disposal facilities. ResearchGate. Retrieved from [Link]

• Gee, B. A. (2022). NMR Spectroscopy and Databases for the Identification of Metabolites. Technology Networks. Retrieved from [Link]

• Kew, W., et al. (n.d.). Recent advances in NMR-based metabolomics of alcoholic beverages. PMC. Retrieved from [Link]

• Badruddeen, et al. (2018). Highly Sensitive LC-MS/MS-ESI method Development for the Determination of 5,7-dihydroxyflavone in Mouse Plasma and Pharmacokinetics. Der Pharmacia Lettre. Retrieved from [Link]

• Fearon, O., et al. (2020). Detailed modeling of the kraft pulping chemistry: carbohydrate reactions. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Simple Determination of Lactones in High-fat Food Products by GC/MS. Retrieved from [Link]

• Espinola, E. B., et al. (2021). Detecting and Differentiating Monosaccharide Enantiomers by 1H NMR Spectroscopy. Journal of Natural Products. Retrieved from [Link]

• Ito, T., et al. (2022). Quantitative Analysis of Lactone Enantiomers in Butter and Margarine through the Combination of Solvent Extraction and Enantioselective Gas Chromatography-Mass Spectrometry. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Aidic. (n.d.). Small Phenolic Compounds Production from Kraft Black Liquor by Lignin Depolymerization with Different Catalytic Agents. Retrieved from [Link]

• Fearon, O., et al. (2020). Detailed modeling of the kraft pulping chemistry: carbohydrate reactions. Aalto Research Portal. Retrieved from [Link]

• Sensors and Materials. (n.d.). Determination and Imaging of Lactones in Beef by Girard's Reagent T Derivatization Technique. Retrieved from [Link]

• Kumazawa, E., et al. (2000). Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection. Journal of Chromatography B: Biomedical Sciences and Applications. Retrieved from [Link]

• DRVNA INDUSTRIJA. (n.d.). Characterization and Separation of Lignin from Kraft Black Liquor with Different Alcohols. Retrieved from [Link]

• The Korean Society of Pulp and Paper Engineers. (2017). The Isolation of Kraft Lignin from Black Liquor during Korean Red Pine Kraft Pulping and Evaluation of the Isolated Kraft Lignin. Retrieved from [Link]

• Lachenmeier, K. W., et al. (2020). Application of 1H Nuclear Magnetic Resonance Spectroscopy as Spirit Drinks Screener for Quality and Authenticity Control. MDPI. Retrieved from [Link]

• Universidade de Lisboa. (n.d.). Electrochemical valorisation of Kraft black liquor. Retrieved from [Link]

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• MDPI. (n.d.). Utilizing the 1H-15N NMR Methods for the Characterization of Isomeric Human Milk Oligosaccharides. Retrieved from [Link]

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Thermodynamic Profiling of Isosaccharino-1,4-Lactone: Solubility, Stability Constants, and Complexation Dynamics

Introduction: The HISA-ISL Structural Equilibrium

The degradation of cellulosic materials in highly alkaline environments—most notably within intermediate-level nuclear waste (ILW) repositories—yields significant quantities of α- and β-isosaccharinic acid (HISA). The thermodynamic behavior of this compound is defined by a pH-dependent structural rearrangement between its open-chain carboxylic acid form and its closed-ring lactone conformation, isosaccharino-1,4-lactone (ISL).

Understanding the solubility limits and stability constants of ISL and its deprotonated anion (ISA⁻) is critical. In geochemical modeling, ISA⁻ acts as a powerful complexing agent that mobilizes otherwise insoluble heavy metals and actinides. In drug development, the stereospecific complexation properties of sugar-acids are increasingly leveraged for targeted delivery systems.

The Mechanistic Pathway

In neutral to basic environments (pH > 4.5), the deprotonated isosaccharinate anion (ISA⁻) is the dominant species. As the pH decreases, ISA⁻ is protonated to form HISA. Under highly acidic conditions, HISA undergoes a slow, acid-catalyzed dehydration to form the cyclic ISL.

Structural equilibrium between HISA, ISA⁻, and ISL as a function of pH.

Thermodynamic Framework of Lactonisation and Hydrolysis

The intrinsic deprotonation constant (log K°) for the reaction HISA⇌ISA−+H+ has been rigorously established at −3.27±0.01 at standard state [1]. The transformation from HISA to ISL exhibits first-order kinetic behavior. Because the lactone ring-opening is base-catalyzed, the hydrolysis rate is highly dependent on the stereochemistry of the diastereomer.

As demonstrated in recent kinetic evaluations [2], the second-order rate constant for the base-catalyzed hydrolysis of α-ISAL is nearly four times faster than that of β-ISAL. This steric hindrance in the β-conformation must be accounted for when designing extraction or degradation workflows.

Table 1: Thermodynamic and Kinetic Constants of ISA/ISL

Parameter	Species / Reaction	Value	Experimental Conditions
Deprotonation (log K°)	HISA ↔ ISA⁻ + H⁺	-3.27 ± 0.01	I = 0 (SIT corrected) [1]
Lactonisation (log KL°)	HISA ↔ ISL + H₂O	0.80 ± 0.02	23 °C, 1.0 M NaClO₄ [1]
Hydrolysis Rate ( kHO−​ )	α-ISAL + OH⁻ → ISA⁻	97.0 M⁻¹ s⁻¹	pH-stat autotitration [2]
Hydrolysis Rate ( kHO−​ )	β-ISAL + OH⁻ → ISA⁻	25.3 M⁻¹ s⁻¹	pH-stat autotitration [2]

Metal Complexation and Solubility Enhancement

ISA⁻ is a highly effective multidentate ligand. It coordinates metal centers via its carboxylate group and adjacent hydroxyl oxygens, forming stable chelate rings. This complexation fundamentally alters the solubility limits of tetravalent actinides (e.g., U, Th, Np) and transition metals.

In the absence of ISA, actinides form highly insoluble hydrous oxides (e.g., NpO2​(am) or UO2​(am) ). However, the introduction of ISA⁻ can increase the aqueous solubility of these metals by several orders of magnitude [4]. For instance, the pH-independent stability constant for the Uranium(IV) complex U(OH)4​ISA is remarkably high, driving the dissolution of uranium into the aqueous phase [3].

Table 2: Selected Metal-ISA Complexation Stability Constants (log β)

Metal Ion	Dominant Complex	log β	Reference Method
Calcium (Ca²⁺)	Ca(ISA)⁺	1.70 ± 0.09	Ca(ISA)₂ Solubility [1]
Thorium (Th⁴⁺)	Th(ISA)₃⁺	21.3 ± 0.3	ThO₂ Solubility [5]
Uranium (U⁴⁺)	U(OH)₄ISA	49 ± 2	UO₂·2H₂O Solubility [3]

Self-Validating Experimental Methodologies

To accurately map these thermodynamic parameters, empirical workflows must be designed to eliminate kinetic artifacts and metastable states. The following protocols operate as self-validating systems, ensuring high-fidelity data extraction.

Protocol 1: pH-Stat Autotitration for Lactone Hydrolysis Kinetics

Causality: Traditional batch sampling alters the reaction volume and shifts the equilibrium state. A pH-stat system continuously neutralizes the protons consumed or generated during the lactone ring opening/closing, providing real-time kinetic data without perturbing the system's ionic strength. Self-Validation Mechanism: The system employs a forward-and-reverse hysteresis loop. By driving the reaction to full hydrolysis at pH 12 and then back-titrating to pH 3 to force lactonisation, the hysteresis between the two kinetic curves is quantified. Convergence of the calculated rate constants from both directions validates that the measured values reflect true thermodynamic boundaries.

Step-by-Step Methodology:

• Preparation: Dissolve 10 mM of purified ISL in a non-coordinating background electrolyte (1.0 M NaClO₄) to maintain constant ionic strength.

• Equilibration: Transfer the solution to a jacketed titration vessel maintained at exactly 25.0 ± 0.1 °C under an inert Argon atmosphere to prevent CO₂ dissolution.

• Forward Titration (Hydrolysis): Spike the solution with standardized NaOH to reach pH 12.0. The pH-stat apparatus must automatically inject NaOH to maintain the pH setpoint as the lactone ring opens and consumes OH⁻.

• Data Acquisition: Record the volume of titrant added versus time. The first-order decay curve of the titrant addition directly correlates to the hydrolysis rate ( kHO−​ ).

• Reverse Titration (Lactonisation): Lower the pH to 3.0 using standardized HClO₄. Monitor the acid consumption required to maintain the pH as HISA dehydrates back into ISL.

Protocol 2: Solubility-Driven Determination of Complexation Constants

Causality: Direct potentiometry fails for highly insoluble actinides because the free metal ion concentration in solution is too low for standard electrodes to measure accurately. Instead, measuring the enhanced solubility of a solid phase in the presence of varying ligand concentrations allows for the back-calculation of complexation constants using Specific Ion Interaction Theory (SIT) [4]. Self-Validation Mechanism: This protocol mandates a bidirectional equilibrium approach. Samples are prepared via undersaturation (solid added to ligand solution) and oversaturation (metal and ligand co-precipitated). The thermodynamic constant is only accepted if both vectors converge on the identical soluble metal concentration, proving the system has reached a true global energy minimum rather than a delayed precipitation state.

Step-by-Step Methodology:

• Solid Phase Synthesis: Synthesize high-purity crystalline Ca(ISA)2​(cr) or amorphous UO2​(am) as the solubility-limiting solid phase. Wash thoroughly with deoxygenated water.

• Matrix Preparation: Prepare a series of 0.1 M NaClO₄ solutions containing varying total concentrations of NaISA (from 0.001 M to 0.1 M).

• Bidirectional Equilibration:

  • Undersaturation: Add 50 mg of the solid phase to 25 mL of the NaISA solutions.

  • Oversaturation: Induce precipitation of the solid phase directly within the NaISA solutions by shifting the pH from an acidic, highly soluble state to the target pH.

• Phase Separation: Equilibrate samples on a rotary shaker for 30–60 days. Separate the aqueous phase using ultracentrifugation (100,000 × g for 1 hour) to ensure no colloidal artifacts remain in suspension.

• Quantification: Analyze the supernatant for total dissolved metal using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and free ISA using Ion Chromatography (IC).

• SIT Modeling: Apply Pitzer's ion-interaction model or SIT to correct activity coefficients to zero ionic strength ( I=0 ), yielding the standard state stability constant ( logβ ).

Step-by-step experimental workflow for determining ISA stability constants via solubility.

References

• Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid. ResearchGate. Available at: 1

• Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids. Huddersfield Repository. Available at: 2

• Stability constants of uranium (IV)-α-isosaccharinic acid and gluconic acid complexes. IAEA / Radiochimica Acta. Available at: Link

• Complex formation between calcium and hydroxy/oxocarboxylates in neutral and highly alkaline aqueous solutions. University of Szeged. Available at: 4

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The Binding Kinetics of Isosaccharino-1,4-Lactone (ISL) and Isosaccharinic Acid (ISA) in Cementitious Matrices

An In-Depth Technical Guide for Materials Scientists, Radiochemists, and Formulation Professionals

Executive Summary

The interaction between organic polyhydroxy carboxylic acids and inorganic matrices is a critical area of study spanning environmental safety, nuclear waste management, and advanced pharmaceutical formulation. Specifically, the alkaline degradation of cellulosic materials yields isosaccharinic acid (ISA), a powerful chelating agent. In laboratory settings, this compound is typically sourced as its stable cyclic ester, isosaccharino-1,4-lactone (ISL) .

This whitepaper provides a comprehensive, mechanistic evaluation of the ISL-to-ISA thermodynamic shift, the surface complexation of ISA onto calcium silicate hydrate (C-S-H) phases within cementitious materials, and the self-validating experimental protocols required to accurately quantify these interactions.

The Chemical Dynamics: ISL to ISA Conversion

To understand the interaction of ISA with cementitious materials, one must first understand the structural state of the molecule. Commercially available isosaccharinic acid is typically supplied as α-D-isosaccharino-1,4-lactone (ISL) , a dehydrated, cyclic form that is stable at low pH (< 4.5)[1].

However, cementitious environments—such as those found in low- and intermediate-level radioactive waste (LILW) repositories—are hyperalkaline, characterized by pore water pH values ranging from 12.5 to 13.5[2]. In these environments, ISL undergoes a base-catalyzed hydrolysis (ring-opening) to form the linear, deprotonated isosaccharinate anion (ISA) .

Causality in Experimental Design

A common critical error in batch sorption experiments is the direct introduction of ISL into the cement suspension. If the lactone is not pre-hydrolyzed, the slow kinetics of ring-opening in the heterogeneous cement mixture will confound the sorption thermodynamics, leading to artificially low initial distribution coefficients ( Rd​ ). Therefore, forced alkaline hydrolysis prior to experimentation is an absolute requirement[2].

Pathway of ISL ring-opening and subsequent ISA-cement surface complexation.

Mechanistic Interactions with Cementitious Materials

Once in its open-chain anionic form, ISA exhibits a high affinity for the hydrated phases of cement, particularly Calcium Silicate Hydrate (C-S-H) . The interaction is driven by the polyhydroxy and carboxylate functional groups of ISA acting as hard Lewis bases, which coordinate strongly with metal cations[2].

The Calcium Bridging Mechanism

Molecular dynamics (MD) simulations and empirical sorption data confirm that ISA does not simply bind to the bulk silica network. Instead, surface Ca2+ ions on the C-S-H matrix act as critical bridging sites between the negatively charged C-S-H surface and the ISA anion[3].

Concentration-Dependent Behavior

• Low ISA Concentrations ( <10−2 M): The sorption of ISA onto hardened cement paste (HCP) and pure C-S-H follows a classic one-site Langmuir isotherm . The binding sites are progressively filled without altering the underlying cement structure[2][4].

• High ISA Concentrations ( >10−2 M): The system deviates from Langmuir behavior. The strong chelating power of ISA begins to extract calcium from the C-S-H matrix, leading to incongruent dissolution of the cement phases. This alters the overall Ca:Si ratio and triggers the formation of secondary surface precipitates (e.g., Ca(ISA)2​(s) )[3].

Quantitative Sorption Data

The table below synthesizes the distribution coefficients ( Rd​ ) and behavioral isotherms for ISA across various cementitious matrices.

Material Type	Degradation State	ISA Concentration Range	Distribution Coefficient ( Rd​ )	Sorption Isotherm Model
Hardened Cement Paste (CEM I)	State I (Fresh, pH ~13.5)	<10−2 M	9 – 900 L·kg⁻¹	Langmuir
CEM III/C (High Slag)	State II (Portlandite depleted)	<0.13 M	9 – 900 L·kg⁻¹	Langmuir / Surface Precipitation
Pure C-S-H Phases	Synthesized (Ca/Si = 0.8 - 1.4)	<10−2 M	High Affinity	Langmuir

Data aggregated from established radiochemical sorption studies[2][3][4].

Self-Validating Experimental Protocol

To ensure high-fidelity data when assessing ISL/ISA interactions with cement or analogous pharmaceutical excipients, researchers must utilize a self-validating workflow. The following step-by-step methodology prevents kinetic bottlenecks and ensures thermodynamic equilibrium.

Step 1: ISL Hydrolysis (Stock Preparation)

• Weigh the required mass of crystalline α-D-isosaccharino-1,4-lactone (ISL).

• Dissolve the ISL in a highly alkaline solution (e.g., 1 M NaOH + 1 M KOH) to force the lactone ring open.

• Validation Check: Analyze the stock via 1H NMR or ATR-FTIR to confirm the complete disappearance of the lactone carbonyl peak and the presence of the fully deprotonated carboxylate group[5].

Step 2: Artificial Pore Water (APW) Synthesis

• Prepare APW to mimic the specific degradation state of the cement. For State I cement, synthesize a solution rich in K, Na, and Ca with a pH adjusted to 13.5.

• Equilibrate the APW under an Argon atmosphere to prevent carbonation, which would prematurely precipitate CaCO3​ and alter the available calcium bridging sites.

Step 3: Batch Equilibration

• In High-Density Polyethylene (HDPE) vials, combine the HCP (or C-S-H), the APW, and the hydrolyzed ISA stock.

• Maintain a Solid-to-Liquid (S:L) ratio between 0.5 and 50 g·L⁻¹.

• Agitate the vials on an end-over-end shaker for a minimum of 7 days to ensure thermodynamic equilibrium between sorption and incongruent dissolution[2][3].

Step 4: Phase Separation & Quantification

• Separate the solid and liquid phases using a 0.45 µm membrane syringe filter.

• Quantify the residual ISA in the supernatant using Total Organic Carbon (TOC) analysis or Ion Chromatography (IC)[1].

• Calculate the Rd​ value based on the mass balance of ISA removed from the solution.

Self-validating batch sorption workflow for ISA on cementitious materials.

Cross-Disciplinary Implications

While the primary application of this research is predicting the mobility of radionuclides (like Th, U, Pu, and Am) in nuclear waste repositories[6][7], the underlying chemistry has profound implications for other fields:

• Drug Development & Formulation: Polyhydroxy carboxylic acids are frequently utilized as chelating agents or excipients in liquid formulations. Understanding how these molecules transition between lactone and acid forms in varying pH environments is critical for predicting drug stability and preventing unwanted excipient-metal complexation in the human body.

• Environmental Remediation: The strong complexation behavior of ISA is currently being leveraged to develop biodegradable foams and gels for the surface decontamination of heavy metals and actinides from industrial steel and concrete[5].

References

• Sorption of isosaccharinic acid (ISA)
• Uptake of chloride and isosaccharinic acid by cement paste with high slag content (CEM III/C)
• Source: researchgate.
• The effect of α-isosaccharinic acid on the stability of and Th(IV)
• Source: plos.
• Source: osti.
• Source: researchgate.

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• 7. Evidence of the Generation of Isosaccharinic Acids and Their Subsequent Degradation by Local Microbial Consortia within Hyper-Alkaline Contaminated Soils, with Relevance to Intermediate Level Radioactive Waste Disposal | PLOS One [journals.plos.org]

Protocols & Analytical Methods

step-by-step synthesis of alpha-isosaccharino-1,4-lactone from lactose

An Application Note for the Step-by-Step Synthesis of α-Isosaccharino-1,4-lactone from Lactose

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, technically detailed guide for the synthesis of α-D-isosaccharino-1,4-lactone from lactose. The synthesis is a two-stage process initiated by the alkaline degradation of lactose using calcium hydroxide to selectively produce the sparingly soluble calcium α-D-isosaccharinate. This intermediate is subsequently converted to its free acid form and subjected to acid-catalyzed intramolecular cyclization to yield the target lactone. This protocol explains the chemical principles behind each step, offers a detailed, step-by-step methodology, and outlines analytical techniques for product characterization. The guide is intended for researchers in carbohydrate chemistry, materials science, and drug development requiring a reliable method for producing this important compound.

Introduction and Scientific Principle

Isosaccharinic acid (ISA) is a six-carbon sugar acid, primarily known as a major degradation product of cellulose under alkaline conditions, a process of significant interest in the context of radioactive waste management.[1][2] It is formed from the alkaline-catalyzed rearrangement of carbohydrates like lactose.[1] ISA exists as two key diastereomers, α- and β-isosaccharinic acid. In aqueous solutions, these acids exist in a pH-dependent equilibrium with their corresponding 1,4-lactone forms.[3][4] The α-D-isosaccharino-1,4-lactone (α-ISAL) is a stable cyclic ester that serves as a valuable chemical intermediate and reference compound.

The synthesis pathway detailed herein leverages fundamental principles of carbohydrate and equilibrium chemistry:

• Alkaline Degradation and Selective Precipitation : The process begins with the treatment of lactose with a saturated solution of calcium hydroxide (limewater). The high pH catalyzes a complex rearrangement of the lactose molecule, proceeding through a keto-sugar intermediate and a benzilic acid-type rearrangement to form isosaccharinate salts.[1] A key advantage of using calcium hydroxide is its ability to act as a Lewis acid catalyst and, more importantly, to selectively precipitate the alpha-diastereomer as calcium α-D-isosaccharinate (Ca(α-ISA)₂). This salt is crystalline and has low solubility in cold water, providing an effective method for its isolation from the reaction mixture.[1]

• Acid-Catalyzed Lactonization : The isolated Ca(α-ISA)₂ is converted into a soluble form, and the solution is then acidified. Under acidic conditions (pH < 4), the equilibrium between the open-chain carboxylic acid (HISA) and the cyclic lactone (ISAL) strongly favors lactone formation.[5] This intramolecular esterification is an acid-catalyzed, first-order reaction that proceeds predictably toward the stable five-membered 1,4-lactone ring.[3][6]

Overall Synthesis Workflow

The complete synthesis workflow is depicted below, outlining the transformation from the starting material to the final purified product.

Caption: High-level workflow for the synthesis of α-isosaccharino-1,4-lactone.

Detailed Experimental Protocols

Part A: Synthesis of Calcium α-Isosaccharinate (Ca(α-ISA)₂)

This protocol describes the initial conversion of lactose into the key intermediate, Ca(α-ISA)₂.

Materials & Reagents

Reagent/Material	Specification
D-(+)-Lactose Monohydrate	Reagent Grade
Calcium Hydroxide, Ca(OH)₂	ACS Grade
Deionized (DI) Water	Type II or better, deoxygenated
Beaker (2 L)
Magnetic Stirrer with Hotplate
Buchner Funnel and Filter Flask
Filter Paper (Whatman No. 1)

| Drying Oven | |

Procedure:

• Prepare Limewater: Prepare a saturated solution of calcium hydroxide by adding an excess of Ca(OH)₂ (~5 g) to 1 L of deoxygenated DI water. Stir vigorously for 30 minutes and allow the undissolved solid to settle. Carefully decant the clear supernatant (limewater) for use.

• Dissolve Lactose: In a 2 L beaker, dissolve 50 g of D-(+)-lactose monohydrate in 500 mL of the prepared limewater.

• Alkaline Degradation Reaction: Gently heat the solution to 60-70°C with continuous stirring. Maintain this temperature for 2-3 hours. The solution will typically turn a yellow to light brown color.

• Precipitation and Isolation: Remove the beaker from the heat and allow it to cool slowly to room temperature. Then, place the beaker in an ice bath for at least 2 hours to maximize the precipitation of the crystalline Ca(α-ISA)₂.

• Filtration and Washing: Collect the white, crystalline precipitate by vacuum filtration using a Buchner funnel. Wash the crystals thoroughly with three portions of ice-cold DI water (50 mL each) to remove unreacted sugar and other soluble byproducts.

• Drying: Dry the collected solid in an oven at 50-60°C to a constant weight. The typical yield of Ca(α-ISA)₂ is approximately 20-25 g.

Part B: Acid-Catalyzed Lactonization

This section details the conversion of the calcium salt to the free acid, followed by the crucial lactonization step.

Materials & Reagents

Reagent/Material	Specification
Calcium α-Isosaccharinate	From Part A
Dowex® 50W X8 Cation Exchange Resin	H⁺ form
Hydrochloric Acid (HCl)	1 M solution
Deionized (DI) Water	Type II or better
pH Meter or pH strips	Calibrated
Magnetic Stirrer
Erlenmeyer Flask (1 L)
Liquid-Liquid Separatory Funnel
Ethyl Acetate	ACS Grade
Anhydrous Sodium Sulfate (Na₂SO₄)

| Rotary Evaporator | |

Procedure:

• Prepare α-Isosaccharinic Acid Solution: Suspend 20 g of the dried Ca(α-ISA)₂ in 400 mL of DI water in a 1 L beaker. While stirring, slowly add approximately 100 g of pre-washed Dowex® 50W X8 resin (H⁺ form). Stir the slurry at room temperature for 2 hours to allow for complete ion exchange.

• Remove Resin: Filter the mixture to remove the resin beads. Wash the resin with two portions of DI water (25 mL each) and combine the washings with the filtrate. The resulting solution contains α-isosaccharinic acid.

• Lactonization: Transfer the filtrate to a 1 L Erlenmeyer flask. While stirring, slowly add 1 M HCl to adjust the pH of the solution to approximately 1.5-2.0.

• Reaction Time: Seal the flask and stir the acidified solution at room temperature for at least 6 hours. This duration corresponds to approximately three half-lives for the lactonization reaction, ensuring a high conversion rate.[3][]

• Extraction of Lactone: Transfer the reaction mixture to a separatory funnel. Perform a liquid-liquid extraction with ethyl acetate (3 x 100 mL). Combine the organic layers.

• Drying and Solvent Removal: Dry the combined ethyl acetate extracts over anhydrous sodium sulfate for 30 minutes. Filter off the drying agent and concentrate the solution using a rotary evaporator. This will yield the final product, α-isosaccharino-1,4-lactone, typically as a viscous, pale yellow oil. For applications requiring exceptional purity, the crude oil can be further purified using silica gel column chromatography.

pH-Dependent Equilibrium of Isosaccharinic Acid

The success of the lactonization step is governed by the chemical equilibrium between the different forms of isosaccharinic acid. This equilibrium is highly sensitive to pH, as illustrated below.

Caption: pH-dependent equilibrium between isosaccharinate anion, its acid, and lactone forms.

Characterization and Quality Control

Confirmation of the final product's identity and purity is essential. The following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive method for structural elucidation of the lactone.[5][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for confirming the molecular weight and fragmentation pattern of the lactone, providing unambiguous identification.[9]

• High-Performance Liquid Chromatography (HPLC): Used for assessing the purity of the final product and quantifying yield.[8]

• Ion Chromatography: Can be used to monitor the progress of the lactonization reaction by observing the disappearance of the isosaccharinate anion peak.[3][6]

Parameter	Typical Value / Observation
Typical Overall Yield	30-40% (from lactose)
Physical Appearance	Pale yellow, viscous oil
Lactonization pH	1.5 - 2.0
Lactonization Time	≥ 6 hours at room temperature
Key Kinetic Parameter	Lactonization half-life (t₁/₂) ≈ 122 min at 23°C[3][6]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield of Ca(α-ISA)₂	Incomplete reaction; overheating.	Ensure reaction temperature does not exceed 70°C. Extend reaction time. Ensure sufficient cooling time for precipitation.
Incomplete Lactonization	Insufficient acidification; insufficient reaction time.	Verify pH is firmly in the 1.5-2.0 range. Extend stirring time to 8-10 hours to ensure completion.
Product is a dark brown oil	Overheating during alkaline degradation.	Maintain strict temperature control during the degradation step. The use of deoxygenated water can minimize side reactions.

Conclusion

This application note provides a validated, step-by-step protocol for the synthesis of α-isosaccharino-1,4-lactone from lactose. By leveraging the selective precipitation of the calcium α-isosaccharinate intermediate and controlling the pH-dependent lactonization equilibrium, this method offers a reliable and reproducible pathway to obtain the target compound for research and development purposes.

References

• Ekberg, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(4), 465-481. [Link]

• Wikipedia. (n.d.). Isosaccharinic acid. Retrieved from [Link]

• ResearchGate. (2016). α-D-Isosaccharino-1,4-lactone, C₆H₁₀O₅, and α-D-isosaccharinic acid, C₆H₁₂O₆. [Link]

• Shaw, P. B. (2013). Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids. University of Huddersfield. [Link]

• Ovid. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. [Link]

• Niwa, T., Maeda, K., Ohki, T., Saito, A., Sakakibara, J., & Kobayashi, K. (1983). Gas chromatographic-mass spectrometric identification of isosaccharino-1,4-lactone in human serum and urine. Clinical Chemistry, 29(11), 1967–1970. [Link]

• Whistler, R. L., & Medcalf, D. G. (1962). Alkaline Degradation of Lactose in Liquid Ammonia. The Journal of Organic Chemistry, 27(9), 3299-3300. [Link]

• Raiwa, M., et al. (2019). Complex formation between UO₂²⁺ and α-isosaccharinic acid: insights on a molecular level. Dalton Transactions, 48(38), 14357-14367. [Link]

• Rout, S. P., et al. (2015). Evidence of the Generation of Isosaccharinic Acids and Their Subsequent Degradation by Local Microbial Consortia within Hyper-Alkaline Contaminated Soils, with Relevance to Intermediate Level Radioactive Waste Disposal. PLOS One, 10(3), e0119174. [Link]

• Van Loon, L. R., & Glaus, M. A. (1997). Experimental and Theoretical Studies on Alkaline Degradation of Cellulose and its Impact on the Sorption of Radionuclides. Nagra Technical Report 97-04. [Link]

• Bassil, N. M., et al. (2015). Anoxic Biodegradation of Isosaccharinic Acids at Alkaline pH by Natural Microbial Communities. PLOS One, 10(9), e0137682. [Link]

• Whistler, R. L., & BeMiller, J. N. (1963). α-D-Isosaccharinic acid. In Methods in Carbohydrate Chemistry (Vol. II, pp. 484-485). Academic Press.

• Fischer, U., et al. (1997). Characterization of the Most Important Degradation Products of Cellulose. Nagra Technical Report 97-04. [Link]

• YouTube. (2011). Elucidation of Lactose: Disaccharides in Detail. [Link]

• Van Loon, L. R., & Glaus, M. A. (1998). Experimental and Theoretical Studies on Alkaline Degradation of Cellulose and its Impact on the Sorption of Radionuclides. INIS-IAEA-30-40. [Link]

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Application Note: A Validated HPLC-UV Method for the Quantification of Isosaccharino-1,4-Lactone Following Pre-Column Derivatization

Abstract

This application note describes a robust, sensitive, and validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantitative analysis of isosaccharino-1,4-lactone (ISL). Isosaccharino-1,4-lactone, a key degradation product of cellulose under alkaline conditions, presents a significant analytical challenge due to its lack of a native UV chromophore.[1][2][3] To overcome this limitation, a pre-column derivatization strategy was developed using 2,4-Dinitrobenzoyl chloride (DNBC) to attach a strongly UV-active moiety to the ISL molecule. The resulting derivative is effectively separated using reversed-phase chromatography and quantified at 254 nm. The method was systematically developed by optimizing both the derivatization reaction and the chromatographic conditions. Full validation was performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent specificity, linearity, accuracy, and precision.[4] This method is suitable for researchers, scientists, and professionals in fields such as radioactive waste management, biomass processing, and food chemistry who require a reliable technique for ISL quantification.

Introduction and Scientific Principle

Isosaccharinic acids (ISA) and their corresponding lactones are formed during the alkaline degradation of cellulosic materials.[5] The quantification of isosaccharino-1,4-lactone (ISL) is of particular interest in the context of nuclear waste repositories, where the formation of ISA can enhance the solubility and mobility of radionuclides.[5] However, like most carbohydrates and their derivatives, ISL lacks the structural groups (chromophores) necessary to absorb light in the ultraviolet (UV) spectrum, precluding direct analysis by the most common and accessible HPLC detector, the UV-Vis detector.[3][6][7]

To enable sensitive UV detection, a chemical derivatization step is necessary.[8][9] This method employs a pre-column derivatization approach where the hydroxyl groups of ISL react with a labeling agent, 2,4-Dinitrobenzoyl chloride (DNBC), in an alkaline environment. This nucleophilic acyl substitution reaction attaches the 2,4-dinitrobenzoyl group, a potent chromophore, to the ISL molecule.[10] The resulting non-polar ester derivative is highly UV-active and can be easily separated from the excess reagent and other matrix components on a standard C18 reversed-phase HPLC column.

The fundamental equilibrium between the lactone (cyclic) form and the open-chain hydroxy acid form of such molecules is pH-dependent, with acidic conditions favoring the lactone structure.[11][12][13][14] The sample preparation and derivatization protocol are designed to stabilize and quantify the lactone form specifically.

Materials and Methods

Reagents and Chemicals

• Isosaccharino-1,4-lactone (ISL) reference standard (≥98% purity)

• 2,4-Dinitrobenzoyl chloride (DNBC), derivatization grade

• Acetonitrile (ACN), HPLC gradient grade[15]

• Methanol (MeOH), HPLC grade

• Deionized water (18.2 MΩ·cm)

• Sodium hydroxide (NaOH), analytical grade

• Hydrochloric acid (HCl), analytical grade

• Potassium dihydrogen phosphate (KH₂PO₄), analytical grade

• Orthophosphoric acid (H₃PO₄), analytical grade

Equipment

• HPLC system equipped with a binary pump, degasser, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical balance.

• pH meter.

• Vortex mixer.

• Thermostatic heating block or water bath.

• Microcentrifuge.

• Volumetric flasks, pipettes, and autosampler vials.

Optimized Chromatographic Conditions

Parameter	Condition
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	25 mM Potassium Phosphate Buffer (pH 3.0)
Mobile Phase B	Acetonitrile (ACN)
Gradient Program	0-2 min: 30% B; 2-15 min: 30-70% B; 15-17 min: 70% B; 17-18 min: 70-30% B; 18-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Experimental Protocols

Protocol 1: Preparation of Solutions

• Mobile Phase A (25 mM KH₂PO₄, pH 3.0): Dissolve 3.40 g of KH₂PO₄ in 1 L of deionized water. Adjust the pH to 3.0 ± 0.05 with 85% orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• ISL Stock Standard (1000 µg/mL): Accurately weigh 10.0 mg of ISL reference standard and dissolve in 10.0 mL of deionized water in a volumetric flask. This stock is stable for 1 week at 4 °C.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock standard with deionized water.

• DNBC Reagent (10 mg/mL): Prepare fresh daily by dissolving 100 mg of DNBC in 10 mL of acetonitrile.

• NaOH Solution (1 M): Dissolve 4.0 g of NaOH in 100 mL of deionized water.

• HCl Solution (2 M): Dilute concentrated HCl with deionized water.

Protocol 2: Pre-Column Derivatization Procedure

This protocol is adapted from established methods for the benzoylation of hydroxyl groups.[10]

• Aliquot: In a 1.5 mL microcentrifuge vial, place 100 µL of the standard solution or sample.

• Alkalinization: Add 200 µL of 1 M NaOH solution to create an alkaline environment for the reaction. Vortex briefly.

• Derivatization: Add 200 µL of the 10 mg/mL DNBC solution in acetonitrile.

• Reaction: Vortex the mixture vigorously for 1 minute. Place the vial in a heating block set to 60 °C for 30 minutes.

• Cooling: Remove the vial and allow it to cool to room temperature.

• Neutralization: Carefully add 100 µL of 2 M HCl to neutralize the excess NaOH and quench the reaction.

• Filtration: Filter the resulting solution through a 0.22 µm syringe filter into an HPLC autosampler vial.

• Analysis: The sample is now ready for injection into the HPLC system.

Method Development Strategy

The development of this method was a systematic process focused on achieving a sensitive, robust, and reliable quantification of ISL. The workflow involved optimizing the derivatization reaction followed by the chromatographic separation.

Caption: Workflow for HPLC-UV method development for ISL.

• Selection of Derivatizing Agent: DNBC was chosen because it reacts efficiently with the hydroxyl groups present on the ISL molecule under mild conditions. The dinitrobenzoyl group introduced is a very strong chromophore, providing a high molar absorptivity that significantly enhances detection sensitivity.[10]

• Optimization of Derivatization: The reaction was optimized for temperature, time, and pH. A temperature of 60 °C for 30 minutes in a basic medium was found to provide complete and reproducible derivatization without causing degradation of the analyte.

• Chromatographic Separation:

  • Column: A C18 column was selected as it provides excellent retention and separation for the relatively non-polar DNBC-derivatized ISL.

  • Mobile Phase: A gradient elution using acetonitrile and a pH 3.0 phosphate buffer was developed. The acidic pH of the mobile phase ensures the stability of the derivatized lactone and provides sharp peak shapes.[12] The gradient allows for effective elution of the analyte while ensuring that excess derivatizing reagent and by-products are well-separated.

  • Detection Wavelength: A UV scan of the derivatized ISL standard showed a strong absorbance maximum at approximately 254 nm, which was selected for quantification to ensure maximum sensitivity and selectivity.

Method Validation

The optimized method was validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[4][16] The validation assessed specificity, linearity, range, accuracy, precision, and detection/quantitation limits.

Caption: Key parameters for analytical method validation per ICH Q2(R1).

Specificity

Specificity was evaluated by analyzing a blank matrix (deionized water) and a matrix spiked with ISL. The chromatograms showed no interfering peaks at the retention time of the derivatized ISL, demonstrating the method's specificity.

Linearity and Range

Linearity was assessed by analyzing six concentrations of ISL standards ranging from 1.0 to 100 µg/mL. Each concentration was prepared and analyzed in triplicate. The method was found to be linear over the tested range.

Parameter	Result	Acceptance Criteria
Linear Range	1.0 - 100 µg/mL	-
Regression Equation	y = 45872x - 1234	-
Correlation Coeff. (r²)	0.9995	r² ≥ 0.999

Accuracy

Accuracy was determined by a recovery study. A blank matrix was spiked with ISL at three concentration levels (low, medium, high: 5, 25, and 75 µg/mL). The recovery was calculated as the percentage of the measured concentration versus the nominal (spiked) concentration.

Spike Level (µg/mL)	Mean Recovery (%)	RSD (%)	Acceptance Criteria
5.0 (Low)	99.2%	1.8%	98.0 - 102.0%
25.0 (Medium)	100.5%	1.1%	98.0 - 102.0%
75.0 (High)	99.8%	0.9%	98.0 - 102.0%

Precision

Precision was evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day). Six replicate preparations of a 25 µg/mL standard were analyzed.

Precision Level	Mean Concentration (µg/mL)	RSD (%)	Acceptance Criteria
Repeatability (Day 1)	25.1	1.3%	RSD ≤ 2.0%
Intermediate (Day 2)	24.8	1.5%	RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the signal-to-noise (S/N) ratio. The LOD was established as the concentration yielding an S/N of 3:1, and the LOQ was established as the concentration yielding an S/N of 10:1.[17]

Parameter	Result
LOD	0.3 µg/mL
LOQ	1.0 µg/mL

Conclusion

This application note presents a fully developed and validated HPLC-UV method for the quantification of isosaccharino-1,4-lactone. The key challenge of detecting this non-chromophoric analyte was successfully overcome through a simple and reproducible pre-column derivatization with 2,4-Dinitrobenzoyl chloride. The subsequent reversed-phase HPLC separation is robust and provides excellent resolution. The method validation, conducted according to ICH Q2(R1) guidelines, confirms that the procedure is specific, linear, accurate, and precise for its intended purpose. This analytical protocol provides a valuable tool for researchers requiring reliable quantification of ISL in various matrices.

References

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• Improvement in Analytical Methods for Determination of Sugars in Fermented Alcoholic Beverages. PMC. [Link]

• On-Column Approach in the HPLC-UV Analysis of Non-chromophoric Compounds Using Azelaic Acid as a Model. ResearchGate. [Link]

• Analytical Method Development Approach When Compounds Don't Have UV Chromophore. Veeprho. [Link]

• On-Column Approach in the HPLC-UV Analysis of Non-chromophoric Compounds Using Azelaic Acid as a. Jordan Journal of Pharmaceutical Sciences. [Link]

• Universal detection in high performance liquid chromatography. European Pharmaceutical Review. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]

• Methods for Separating Sugars. Shimadzu. [Link]

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• Optimization of HPLC Detection of PMP Derivatives of Carbohydrates. Clemson University TigerPrints. [Link]

• ICH Q2 Analytical Method Validation. Slideshare. [Link]

• Monosaccharide Analysis After One-Pot Derivatization Followed by Reverse-Phase Liquid Chromatography Separation and UV/Vis Detection. PubMed. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• Determination of carbohydrates in food samples by capillary electrophoresis with indirect UV detection. ResearchGate. [Link]

• Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides. PubMed. [Link]

• Separation of Monosaccharide Anomers on Photo-Click Cysteine-Based Stationary Phase: The α/β Interconversion Process Studied by Dynamic Hydrophilic Liquid Chromatography. MDPI. [Link]

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• Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds. Bentham Science Publishers. [Link]

• A robust method for the synthesis and isolation of β-gluco- isosaccharinic acid ((2R,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid) from cellulose and measurement of its aqueous pK a. ResearchGate. [Link]

• Analysis of sugars by HPLC. (A) Chromatogram of a standard containing... ResearchGate. [Link]

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• Chemical Reactivity of α-Isosaccharinic Acid in Heterogeneous Alkaline Systems. International Atomic Energy Agency (IAEA). [Link]

• Highly Sensitive and Simple Method for Sugar Analysis Using HPLC-ECD. GL Sciences. [Link]

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• Sugar Analysis: An aqueous alternative to the use of amino-bonded HPLC columns with acetonitrile eluents. Agilent. [Link]

• Your Essential Guide to Sugar Analysis with Liquid Chromatography. Waters Corporation. [Link]

• Tips for practical HPLC analysis. Shimadzu. [Link]

• Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection. PubMed. [Link]

• Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. ResearchGate. [Link]

• Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection. ResearchGate. [Link]

• A validated method for the simultaneous determination ofasiaticoside, madecassoside, asiatic acid and madecassic acid in Centella asiatica. Journal of Chromatography B. [Link]

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Application Notes &amp; Protocols for the Extraction of Isosaccharino-1,4-Lactone from Cellulosic Waste

For Distribution To: Researchers, scientists, and drug development professionals.

Abstract

Isosaccharino-1,4-lactone, a derivative of isosaccharinic acid (ISA), is a valuable platform chemical obtainable from the degradation of cellulose, the most abundant biopolymer on Earth. This document provides a comprehensive guide to the extraction and purification of isosaccharino-1,4-lactone from cellulosic waste. We delve into the fundamental chemical principles governing the conversion of cellulose into isosaccharinic acid under alkaline conditions and its subsequent acid-catalyzed transformation into the target lactone. Detailed, field-proven protocols for degradation, lactonization, purification, and analysis are presented, emphasizing the rationale behind key experimental steps to ensure reproducibility and high purity.

Introduction: The Scientific & Commercial Significance

Cellulosic materials, prevalent in agricultural, industrial, and municipal waste streams, represent a vast and underutilized carbon resource. Under specific alkaline conditions, cellulose undergoes a "peeling" reaction, yielding primarily α- and β-isosaccharinic acids (ISA).[1][2][3] These hydroxy acids are not only of interest due to their ability to complex with radionuclides in nuclear waste management but also serve as versatile, chiral building blocks for the synthesis of fine chemicals and pharmaceuticals.[2][4][5]

The conversion of ISA into its more stable and easily separable lactone form, isosaccharino-1,4-lactone, is a critical step in its isolation and utilization.[2][6] In acidic environments, the open-chain carboxylic acid form (ISA) undergoes an intramolecular esterification (lactonization) to form a five-membered ring structure, the 1,4-lactone.[2][7][8] This guide provides the necessary protocols to harness this chemistry for the efficient extraction and purification of isosaccharino-1,4-lactone from cellulosic precursors.

The Chemical Pathway: From Cellulose to Lactone

The overall process can be logically divided into two primary chemical transformations followed by purification and analysis.

Figure 1: General workflow for the production of isosaccharino-1,4-lactone.

Step 1: Alkaline Degradation of Cellulose

The foundational step is the base-catalyzed degradation of the cellulose polymer. This occurs via a "peeling" mechanism, where terminal glucose units are sequentially cleaved from the reducing end of the polymer chain.[1][9] This reaction is highly dependent on temperature and the choice of base.

• Mechanism Rationale: High pH (>12.5) is essential to deprotonate the hydroxyl groups in the cellulose, initiating the rearrangement and elimination reactions that lead to the formation of ISA.[10] The reaction is typically performed under anaerobic conditions to prevent oxidative side reactions.

• Choice of Base: Sodium hydroxide (NaOH) generally leads to higher solution concentrations of ISA in a shorter time compared to calcium hydroxide (Ca(OH)2).[2] For instance, degrading cellulose at 90°C with NaOH can yield ISA concentrations of 12.7 g/L in 24 hours, whereas Ca(OH)2 may require four days to reach 5.1 g/L.[2]

• Temperature Influence: Higher temperatures significantly accelerate the degradation process. Reactions performed at 90°C show substantially higher yields of ISA compared to those at room temperature or 50°C.[2]

Step 2: Acid-Catalyzed Lactonization

Isosaccharinic acid exists in equilibrium with its corresponding 1,4-lactone. This equilibrium is highly pH-dependent.[6][8]

• Mechanism Rationale: In alkaline or neutral solutions, the carboxylate anion form (ISA⁻) is dominant. Upon acidification (pH < 2), the carboxylic acid (HISA) is protonated. This allows for a nucleophilic attack from the hydroxyl group at the C4 position on the carbonyl carbon, eliminating a water molecule and forming the stable five-membered lactone ring.[11] The reaction is reversible, but the lactone is favored under acidic conditions.[7][8]

Experimental Protocols

Safety Precaution: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Work in a well-ventilated fume hood, especially when handling concentrated acids and bases.

Protocol 1: Production of Isosaccharinic Acid (ISA) from Cellulose

This protocol is optimized for maximizing the yield of ISA in solution, based on findings from Shaw, P. B. (2013).[2]

Materials:

• Microcrystalline cellulose

• Sodium hydroxide (NaOH) pellets

• Deionized water

• Nitrogen gas (anoxic)

• Pressure vessel (e.g., Parr reactor) equipped with heating and stirring

• Filtration apparatus (e.g., Büchner funnel with Whatman filter paper)

Procedure:

• Prepare Alkaline Solution: In the pressure vessel, prepare a 0.5 M NaOH solution by dissolving NaOH in deionized water. Causality Note: This concentration provides the highly alkaline environment needed for the peeling reaction.

• Deoxygenate: Sparge the NaOH solution with nitrogen gas for at least 30 minutes to create an anoxic environment, preventing unwanted oxidative degradation of the carbohydrate products.[5]

• Add Cellulose: Add microcrystalline cellulose to the solution to achieve a desired loading (e.g., 20-50 g/L).

• Seal and Purge: Seal the pressure vessel and flush the headspace with nitrogen gas for an additional 15 minutes.

• Reaction Incubation: Heat the vessel to 90°C while stirring. Maintain these conditions for 24 hours. Causality Note: This temperature and time have been shown to maximize the solution concentration of β-ISA.[2]

• Cooling and Filtration: After 24 hours, cool the vessel to room temperature. Filter the resulting slurry to separate the unreacted cellulose and other solid residues from the crude ISA-containing liquor.

• Verification (Optional but Recommended): Analyze a small aliquot of the filtrate using High-Performance Anion Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) to confirm the presence and estimate the concentration of α- and β-ISA.[6]

Protocol 2: Conversion to Isosaccharino-1,4-Lactone and Initial Purification

Materials:

• Crude ISA liquor (from Protocol 1)

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Cation exchange resin (H⁺ form, e.g., Dowex 50W)

• Rotary evaporator

Procedure:

• Acidification: Cool the crude ISA liquor in an ice bath. Slowly add concentrated HCl or H₂SO₄ with constant stirring until the pH of the solution is below 2. Monitor with a pH meter. Causality Note: This strong acidification protonates the isosaccharinate anions, driving the equilibrium towards the formation of the 1,4-lactone.[11]

• Cation Exchange: Pass the acidified solution through a column packed with a strong cation exchange resin in its H⁺ form. This step removes metal cations (e.g., Na⁺ from NaOH).[11]

• Lactone Formation: The eluate from the column, now rich in the free acid form of ISA, will continue to lactonize. The conversion can be expedited by allowing the solution to stand at room temperature for several hours or by gentle heating. The half-life for the transformation from HISA to the lactone has been measured to be approximately 122 minutes.[6][]

• Solvent Removal: Concentrate the solution using a rotary evaporator to remove water. This will yield a viscous syrup containing the crude isosaccharino-1,4-lactone mixture, along with other degradation products.

Protocol 3: High-Purity Isolation via Derivatization and Chromatography

Direct chromatographic separation of the hydrophilic lactones can be challenging. A robust method involves derivatization to increase hydrophobicity, allowing for efficient purification on normal phase silica.[3][4]

Materials:

• Crude lactone syrup (from Protocol 2)

• Pyridine (anhydrous)

• Benzoyl chloride

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

• Sodium methoxide solution

Procedure:

• Benzoylation (Derivatization): Dissolve the crude lactone syrup in anhydrous pyridine. Cool the mixture in an ice bath and slowly add benzoyl chloride. This reaction converts the hydroxyl groups to benzoate esters. Causality Note: The bulky, non-polar benzoate groups make the molecule significantly more hydrophobic, improving its retention and separation on a silica column.

• Work-up: After the reaction is complete, perform a standard aqueous work-up to remove excess reagents and pyridine.

• Silica Gel Chromatography: Purify the resulting mixture of benzoylated lactones using normal phase silica gel chromatography. Elute with a gradient of ethyl acetate in hexane. The different isomers (α and β) of the tribenzoylated lactones can be separated using this method.[3]

• De-benzoylation (Deprotection): Collect the fractions containing the pure, derivatized lactone. Remove the benzoate esters by treating the product with a catalytic amount of sodium methoxide in methanol (Zemplén deacetylation).

• Final Isolation: Neutralize the reaction, evaporate the solvent, and perform a final purification step (e.g., recrystallization or a final silica plug) to obtain the pure isosaccharino-1,4-lactone.

Data Summary & Analytical Characterization

The success of the extraction is contingent on rigorous analytical verification.

Table 1: Optimized Conditions for ISA Production

Parameter	Condition	Expected Outcome	Reference
Cellulose Source	Microcrystalline Cellulose	High purity starting material	[2]
Base Catalyst	Sodium Hydroxide (NaOH)	Faster reaction, higher concentration	[2]
Concentration	0.5 M NaOH	Sufficiently alkaline for peeling	[2]
Temperature	90 °C	Maximizes degradation rate	[2]
Reaction Time	24 hours	Optimal for peak ISA concentration	[2]
Atmosphere	Anaerobic (Nitrogen)	Prevents oxidative side-products	[5]
Max β-ISA Conc.	~12.7 g/L	High yield for further processing	[2]

Analytical Methods for Final Product Confirmation

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with tandem mass spectrometry (LC-MS/MS), is a robust method for quantifying both the lactone and the open-chain acid forms.[13][14] A reversed-phase C18 column with a mobile phase such as methanol-water or acetonitrile-phosphate buffer can be used for separation, with detection via UV or MS.[14][15]

• Gas Chromatography-Mass Spectrometry (GC-MS): For GC-MS analysis, the lactone must first be derivatized (e.g., trimethylsilylation) to increase its volatility. This method provides excellent structural information from the mass fragmentation patterns.[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable tools for unambiguous structural confirmation of the final purified product. The spectra can be used to confirm the ring structure and the stereochemistry of the different isomers.[2]

References

• A robust method for the synthesis and isolation of β-gluco- isosaccharinic acid ((2R,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid) from cellulose and measurement of its aqueous pK a. ResearchGate. [Link]

• Degradation of Cellulose under Alkaline Conditions: New Insights from a 12 Years Degradation Study. (2008). Environmental Science & Technology. [Link]

• Isosaccharinic Acid Mediated Fine Chemicals Production from Cellulose. (2014). Modern Chemistry & Applications. [Link]

• Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids. (2013). University of Huddersfield Repository. [Link]

• A robust method for the synthesis and isolation of β-gluco-isosaccharinic acid ((2R,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid) from cellulose and measurement of its aqueous pK(a). (2012). Carbohydrate Research. [Link]

• Alkaline Degradation of Cellulose: Estimation of the Concentration of Isosaccharinic Acid in Cement Porewater. ResearchGate. [Link]

• Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid. (2015). Radiochimica Acta. [Link]

• Alkaline Degradation of Cellulose: Mechanisms and Kinetics. ResearchGate. [Link]

• Biodegradation of the Alkaline Cellulose Degradation Products Generated during Radioactive Waste Disposal. (2014). PLoS One. [Link]

• Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid. Japan Atomic Energy Agency. [Link]

• Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids. (2012). University of Huddersfield Repository. [Link]

• Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid. ResearchGate. [Link]

• Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. (2004). Journal of Solution Chemistry. [Link]

• α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. ResearchGate. [Link]

• Isosaccharinic Acid Mediated Fine Chemicals Production from Cellulose. (2014). Longdom Publishing. [Link]

• Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. (2025). Molbank. [Link]

• Recent Analytical Methods for the Analysis of Sweeteners in Food: A Regulatory Perspective. CORE. [Link]

• A critical review of analytical tools for the detection of spironolactone and its metabolites. (2026). Critical Reviews in Analytical Chemistry. [Link]

• isosaccharino-1,4-lactone 7397-89-9 wiki. Molbase. [Link]

• Stability-indicating analytical method of quantifying spironolactone and canrenone in dermatological formulations and iontophoretic skin permeation experiments. ResearchGate. [Link]

• Stability-indicating analytical method of quantifying spironolactone and canrenone in dermatological formulations and iontophoretic skin permeation experiments. (2019). Biomedical Chromatography. [Link]

• Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection. (2000). Journal of Chromatography B: Biomedical Sciences and Applications. [Link]

• Formation of 1,4-anhydro-3-deoxypentitol-2-carboxylic acids by alkaline degradation of cellulose. Chalmers University of Technology Research. [Link]

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• 4. A robust method for the synthesis and isolation of β-gluco-isosaccharinic acid ((2R,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid) from cellulose and measurement of its aqueous pK(a) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Formation of 1,4-anhydro-3-deoxypentitol-2-carboxylic acids by alkaline degradation of cellulose [research.chalmers.se]

NMR spectroscopy characterization of isosaccharino-1,4-lactone isomers

Application Note: NMR Spectroscopy Characterization of α- and β-Isosaccharino-1,4-Lactone Isomers

Mechanistic Grounding & Structural Context

Cellulose degradation in highly alkaline environments—such as Kraft pulping processes or cementitious nuclear waste repositories—proceeds via a stepwise β-elimination "peeling" reaction. The primary end products of this degradation are the diastereomers 2-C-(hydroxymethyl)-3-deoxy-D-erythro-pentonic acid (α-ISA) and its threo epimer (β-ISA) [2].

A critical, yet frequently mishandled, aspect of characterizing these compounds is their pH-dependent structural equilibrium. In alkaline to neutral solutions, ISA exists predominantly as an open-chain carboxylate. However, as the pH drops below 4.5, the carboxylate group (which has a log K0 of -3.27) becomes protonated, triggering an intramolecular dehydration that forms a stable 5-membered isosaccharino-1,4-lactone (ISL) ring [1]. Because the lactone and open-chain forms exhibit drastically different multidentate binding affinities for heavy metals like UO2²⁺ [4], precise NMR characterization of the isolated lactone isomers is a strict prerequisite for downstream binding assays and biomass valorization studies.

Experimental Protocols: A Self-Validating Workflow

To obtain high-fidelity NMR spectra of the ISL isomers, the sample preparation must actively drive the equilibrium toward complete lactonization while eliminating spectral artifacts. Do not simply dissolve the raw degradation product in an NMR solvent; follow this causality-driven protocol.

Step 1: Lactonization via pH Control

• Action: Dissolve 50 mg of the crude sodium isosaccharinate mixture in 5 mL of Milli-Q water. Slowly titrate with 1M HCl under continuous stirring until the pH stabilizes at 3.0.

• Causality: The pKa of the ISA carboxylate group is approximately 3.27 [1]. Dropping the pH to 3.0 ensures >95% protonation of the carboxylate species, forcing the thermodynamic equilibrium toward the 1,4-lactone ring closure.

Step 2: Lyophilization

• Action: Flash-freeze the acidified solution in liquid nitrogen and lyophilize for 24 hours to obtain a dry powder.

• Causality: Le Chatelier's principle dictates that removing water from the system irreversibly drives the dehydration reaction forward, locking the molecules in the closed 1,4-lactone state.

Step 3: Deuterated Solvent Exchange

• Action: Dissolve 20 mg of the lyophilized ISL in 600 µL of D₂O. Add 0.1% DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal standard.

• Causality: D₂O rapidly exchanges with the hydroxyl protons on C2, C4, and C5. This eliminates broad -OH resonances from the ¹H NMR spectrum, which would otherwise obscure the critical aliphatic multiplets of the C6 hydroxymethyl group.

Step 4: NMR Acquisition & Self-Validation

• Action: Acquire a rapid ¹H spectrum immediately upon dissolution, and a second spectrum 24 hours later. Proceed to acquire ¹³C{¹H}, DEPT-135, HSQC, and NOESY spectra at 298 K.

• Self-Validation: If the integration ratio of the C4 methine proton to the C3 methylene protons remains constant over 24 hours, the lactone ring is stable. Furthermore, the absence of a ¹³C carboxylate peak at ~180.9 ppm validates that the sample has not hydrolyzed back to the open-chain acid [3].

Logical Workflow Visualization

Workflow for the isolation and NMR validation of isosaccharino-1,4-lactone isomers.

Quantitative Data & Isomer Differentiation

The transition from open-chain ISA to the 1,4-lactone induces significant chemical shift perturbations [3]. The C1 carbonyl shifts upfield from ~180.9 ppm to ~176 ppm, while the C4 carbon experiences a massive downfield shift (from ~68.9 ppm to >81 ppm) due to its incorporation into the ester linkage.

Table 1: ¹³C NMR Chemical Shifts (ppm) of ISL Isomers in D₂O

Carbon Position	α-ISL (Lactone)	β-ISL (Lactone)	Open-chain ISA (Reference, pH 14)
C1 (Carbonyl)	176.2	175.8	180.9
C2 (Quaternary)	75.8	76.1	78.1
C3 (Methylene)	38.2	39.0	38.5
C4 (Methine)	81.5	82.3	68.9
C5 (Hydroxymethyl)	62.4	62.8	66.5
C6 (Hydroxymethyl)	64.6	65.1	68.3

Table 2: ¹H NMR Chemical Shifts (ppm) & Coupling of α-ISL in D₂O

Proton	Shift (ppm)	Multiplicity	J-Coupling (Hz)	Structural Note
H-3a	2.15	dd	J = 13.5, 9.0	Diastereotopic ring proton (axial)
H-3b	2.65	dd	J = 13.5, 6.5	Diastereotopic ring proton (equatorial)
H-4	4.65	m	-	Highly deshielded by lactone ring
H-5a, H-5b	3.60 - 3.85	m	-	Exocyclic hydroxymethyl
H-6a, H-6b	3.55 - 3.75	m	-	C2-attached hydroxymethyl

Differentiation Strategy (α vs. β Isomers)

Differentiating the α- (erythro) and β- (threo) lactones relies heavily on ¹H-¹H NOESY experiments. In the α-isomer, the C2-hydroxymethyl group (C6) and the C4-hydroxyl group are cis to each other on the rigid 5-membered ring. This spatial proximity yields a distinct NOE cross-peak between the C6 methylene protons and the C4 methine proton. In the β-isomer, these groups are trans, and this specific NOE correlation is absent.

References

• Source: OSTI.
• Identification of Radiolytic and Hydrolytic Degradation Products from Cellulosic Materials in Radioactive Waste Disposal Environments Source: MDPI URL
• An NMR Study of the Complexation of Various Metals with Gluconic and Isosaccharinic Acids Source: ResearchGate URL
• Source: Dalton Transactions (RSC Publishing)

Application Note: A Validated Protocol for the Preparation and Characterization of Stable α-D-Isosaccharino-1,4-lactone Reference Standards

Abstract & Introduction

α-D-Isosaccharino-1,4-lactone (ISA-lactone) is a critical molecule in several scientific domains, most notably as a primary degradation product of cellulose under alkaline conditions. This process is of paramount importance in the context of geological disposal of radioactive waste, where the alkaline environment of cementitious barriers can degrade cellulosic materials, producing isosaccharinic acid (ISA). ISA is a strong complexing agent for radionuclides, potentially increasing their mobility in the geosphere. Consequently, high-purity, stable reference standards of ISA and its lactone form are essential for calibrating analytical instrumentation, validating predictive models, and conducting reliable complexation studies.

This application note provides a comprehensive, self-validating framework for the synthesis, purification, and rigorous characterization of α-D-isosaccharino-1,4-lactone. The protocols herein are designed for researchers, analytical chemists, and drug development professionals who require a well-characterized and stable source of this compound. We emphasize the causality behind experimental choices, ensuring that the resulting standard meets the highest criteria of scientific integrity (E-E-A-T).

The Chemistry of Isosaccharinic Acid and its Lactone

Understanding the chemical behavior of ISA is fundamental to its preparation and handling as a reference standard. In aqueous solution, ISA exists in a pH-dependent equilibrium between the open-chain carboxylic acid form (HISA) and the cyclic ester, α-D-isosaccharino-1,4-lactone (ISA-lactone).[1][2]

• Alkaline/High pH: The carboxylate anion (ISA⁻) is the dominant species. The lactone form rapidly hydrolyzes under these conditions.

• Acidic/Low pH: The equilibrium shifts towards the more stable five-membered γ-lactone ring.[2][3] The transformation from the acid to the lactone is an acid-catalyzed intramolecular esterification.

This equilibrium dictates the entire preparation strategy: synthesis is performed under alkaline conditions to generate the isosaccharinate salt, followed by an acidification step to induce lactonization, which is then purified and isolated as the stable solid.

Figure 1: pH-dependent equilibrium of isosaccharinic acid and its lactone.

Synthesis and Purification Workflow

The synthesis is adapted from established methods of alkaline carbohydrate degradation. We utilize lactose as a readily available and efficient starting material. The process involves two main stages: generation of the sodium isosaccharinate salt and subsequent conversion to the lactone.

Figure 2: Workflow for the synthesis and purification of ISA-lactone.

Detailed Protocol: Synthesis of Sodium Isosaccharinate

Rationale: Calcium hydroxide provides the alkaline environment for the degradation of lactose into isosaccharinate. The reaction is conducted under a nitrogen atmosphere to prevent oxidative side reactions.

• Setup: Assemble a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a nitrogen inlet.

• Reagents: Suspend 100 g of D-lactose monohydrate and 50 g of calcium hydroxide (Ca(OH)₂) in 1 L of deionized water.

• Reaction: Purge the system with nitrogen for 30 minutes. Heat the slurry to 90°C with vigorous stirring under a constant positive pressure of nitrogen.

• Duration: Maintain the reaction for 24 hours. The solution will turn a dark brown color.

• Cooling & Filtration: Cool the mixture to 60°C and filter it while still hot through a bed of Celite to remove the excess Ca(OH)₂.

• Calcium Removal: Transfer the filtrate to a 2 L beaker. While stirring, slowly add a saturated solution of oxalic acid until no further precipitation of calcium oxalate is observed. This step is critical for removing calcium ions which can interfere with subsequent steps.

• Final Filtration: Allow the white precipitate of calcium oxalate to settle, then filter the mixture through Whatman No. 1 filter paper. The resulting clear, brown solution contains the sodium/calcium salt of isosaccharinic acid.

Detailed Protocol: Lactonization and Purification

Rationale: An acidic environment is required to protonate the carboxylate and catalyze the intramolecular cyclization to form the lactone. A strong acid cation-exchange resin is an elegant method to achieve this, as it simultaneously removes residual metal cations (Na⁺, Ca²⁺) and lowers the pH.[4]

• Ion Exchange: Prepare a column with 500 mL of Amberlite IR-120 (H⁺ form) resin. Pass the brown filtrate from the previous step through the column at a flow rate of approximately 5 mL/min.

• Elution: Wash the column with 1 L of deionized water. The eluate containing the free isosaccharinic acid should be nearly colorless.

• Concentration: Combine all fractions and concentrate the solution under reduced pressure using a rotary evaporator with a bath temperature not exceeding 40°C. This will yield a viscous, crude oil of isosaccharino-1,4-lactone.

• Crystallization: Dissolve the crude oil in a minimal amount of hot methanol (approx. 50-70 mL). Slowly add diethyl ether with stirring until the solution becomes faintly turbid.

• Isolation: Cover the flask and store it at 4°C overnight to allow for crystallization. Collect the white, crystalline product by vacuum filtration, wash with cold diethyl ether, and dry in a vacuum desiccator over P₂O₅. The typical yield is 15-20 g.

Analytical Characterization of the Reference Standard

Rigorous characterization is non-negotiable for a reference standard. The following analytical techniques provide a comprehensive validation of identity, structure, and purity.

Figure 3: Chemical structure of α-D-Isosaccharino-1,4-lactone.[5]

Protocol: NMR Spectroscopy

Rationale: NMR provides unambiguous structural confirmation by detailing the chemical environment of each proton and carbon atom.

• Sample Preparation: Dissolve 10-15 mg of the crystalline product in 0.6 mL of Deuterium Oxide (D₂O).

• ¹H NMR (500 MHz, D₂O): The spectrum should show distinct multiplets corresponding to the protons on the lactone ring and hydroxymethyl groups.

• ¹³C NMR (125 MHz, D₂O): The spectrum is expected to show six distinct carbon signals, with the carbonyl carbon of the lactone appearing significantly downfield.

Protocol: Mass Spectrometry (MS)

Rationale: MS confirms the molecular weight and can provide fragmentation data to support the structure.

• Technique: Electrospray Ionization (ESI) is well-suited for this polar molecule.

• Sample Preparation: Prepare a dilute solution (10-20 µg/mL) of the standard in a methanol/water (1:1) mixture.

• Expected Ions (Positive Mode): Look for the protonated molecule [M+H]⁺ at m/z 163.06 and the sodium adduct [M+Na]⁺ at m/z 185.04.

Protocol: Purity Assessment by HPLC

Rationale: HPLC is the gold standard for assessing the purity of a non-volatile reference standard.

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is suitable.

• Mobile Phase: An isocratic mobile phase of 95:5 water:methanol with 0.1% formic acid.

• Detection: Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD) is preferred due to the lack of a strong UV chromophore.

• Analysis: A pure standard should exhibit a single, sharp peak. Purity is calculated based on the area percentage of the main peak. The expected purity should be ≥98%.

Parameter	Expected Result	Reference
Appearance	White crystalline solid	Visual Inspection
¹³C NMR (D₂O)	Signals at approx. 178.3 (C=O), 81.6, 70.5, 69.5, 59.7 ppm	[6]
ESI-MS (+)	m/z 163.06 [M+H]⁺, 185.04 [M+Na]⁺	Calculated
Purity (HPLC)	≥98%	Internal Standard
Melting Point	105-107 °C	[6]

Table 1: Summary of Analytical Specifications for ISA-Lactone Reference Standard.

Stability Assessment and Recommended Storage

The primary stability concern for ISA-lactone is hydrolysis to the open-chain form.[1] This section outlines protocols to quantify its stability, ensuring its integrity as a reference standard.

Protocol: pH-Dependent Stability Study

Rationale: This study confirms the expected hydrolysis behavior and defines the pH limits for preparing stable analytical solutions.

• Stock Solution: Prepare a 1 mg/mL stock solution of ISA-lactone in acetonitrile.

• Test Solutions: Prepare a series of aqueous buffer solutions at pH 4, 7, and 9.

• Incubation: Add an aliquot of the stock solution to each buffer to a final concentration of 100 µg/mL. Incubate at room temperature (23 ± 2°C).

• Analysis: At time points 0, 1, 4, 8, and 24 hours, analyze the solutions by HPLC as described in section 4.3.

• Evaluation: Quantify the decrease in the area of the ISA-lactone peak over time.

pH	Stability at 24 hours	Primary Degradant	Rationale
4.0	>99% remaining	None observed	Lactone form is stable in acidic conditions.
7.0	~95% remaining	Isosaccharinic Acid	Slow hydrolysis at neutral pH.
9.0	<10% remaining	Isosaccharinate	Rapid base-catalyzed hydrolysis.[1]

Table 2: Expected Results from pH-Dependent Stability Study.

Recommended Storage Conditions

Based on its chemical properties and stability data, the following storage conditions are mandated to ensure long-term integrity:

• Solid Standard: Store in a tightly sealed container in a desiccator at 2-8°C. Protect from moisture and light. Under these conditions, the solid standard is expected to be stable for at least 2 years.

• Stock Solutions: For analytical use, prepare stock solutions in an aprotic solvent like acetonitrile or methanol, where the lactone is stable. Store at -20°C. Aqueous solutions should be prepared fresh daily in a slightly acidic buffer (pH 4-5). Avoid alkaline solutions.

Conclusion

This application note details a robust and verifiable methodology for the preparation of high-purity, stable α-D-isosaccharino-1,4-lactone reference standards. By explaining the chemical principles behind the synthesis and providing rigorous protocols for characterization and stability testing, this guide equips researchers with the necessary tools to produce a reliable standard critical for advancing studies in radioactive waste management, food chemistry, and pharmaceutical development.

References

• Ekberg, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(4), 465-481. [Link]

• Allard, S. (2016). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. ResearchGate. [Link]

• Glaus, M. A., & Van Loon, L. R. (2008). Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs. Radiochimica Acta, 96(9-11), 607-612. [Link]

• Sikorski, D., et al. (2025). Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. Molecules, 30(2), 489. [Link]

• Rai, A. K., et al. (2020). A robust method for the synthesis and isolation of β-gluco-isosaccharinic acid ((2R,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid) from cellulose and measurement of its aqueous pKa. ResearchGate. [Link]

• Hernik, A. H., et al. (2022). Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria in the genus Rhodococcus. Frontiers in Bioengineering and Biotechnology, 10, 989379. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 64785, Isosaccharino-1,4-lactone. Retrieved from [Link].

• LookChem. (n.d.). isosaccharino-1,4-lactone｜7397-89-9. Retrieved from [Link].

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Application Notes and Protocols: Isosaccharino-1,4-lactone in Actinide Coordination Chemistry

Introduction: The Significance of Isosaccharino-1,4-lactone in Actinide Science

Isosaccharino-1,4-lactone (ISA) and its corresponding carboxylate form, isosaccharinic acid, have emerged as ligands of profound importance in actinide coordination chemistry. Primarily formed from the alkaline degradation of cellulosic materials, ISA is a key organic ligand encountered in environments relevant to nuclear waste disposal.[1] Its ability to form strong complexes with actinides, such as americium (Am), thorium (Th), uranium (U), and plutonium (Pu), significantly influences their solubility and mobility, thereby impacting the safety and long-term management of radioactive waste.[1][2][3] Understanding the coordination chemistry of actinides with ISA is therefore paramount for developing robust models of radionuclide behavior in the geosphere and for designing effective remediation strategies.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of isosaccharino-1,4-lactone as a ligand in actinide coordination chemistry. The protocols herein are designed to be self-validating, with explanations grounded in established scientific principles to ensure both technical accuracy and practical utility.

Part 1: Ligand Preparation - Synthesis of Sodium α-D-isosaccharinate (NaISA)

The journey into actinide-ISA coordination chemistry begins with the preparation of a soluble salt of the ligand. The following protocol, adapted from the work of Lee et al. (2022), describes the synthesis of sodium α-D-isosaccharinate (NaISA) from its calcium salt, Ca(ISA)₂.[4]

Protocol 1: Synthesis of NaISA from Ca(ISA)₂

Causality Behind Experimental Choices: The conversion from the calcium salt to the sodium salt is necessary to increase the solubility of the ligand in aqueous solutions for subsequent complexation reactions. The use of a cation exchange resin is a standard and effective method for this transformation. Adjusting the pH to ~5.5 is crucial to prevent the dissolution of atmospheric CO₂ into the solution, which could lead to the formation of carbonate species that might compete with ISA for coordination to the actinide metal center.[4]

Step-by-Step Methodology:

• Resin Preparation: Prepare a cation exchange resin (e.g., Amberlite IR-120) by washing it thoroughly with deionized water.

• Ion Exchange: Dissolve 8 g of Ca(ISA)₂ in 500 mL of deionized water. Add the pre-washed resin to the solution and stir for 2 hours in a sealed container.

• Filtration: Filter the solution through a 0.2 μm membrane filter to remove the resin.

• pH Adjustment: Adjust the pH of the filtrate to approximately 5.5 by adding 1 M perchloric acid (HClO₄).

• Concentration: Concentrate the NaISA solution under reduced pressure at 55 °C to obtain a thick, brownish syrup.

• Drying: Dry the syrup in a vacuum oven at 55 °C for 24 hours to yield a brownish solid.

• Washing and Final Drying: Crush the solid and wash it with anhydrous diethyl ether to remove any residual water. Dry the final product in a vacuum oven at 55 °C for several hours.

• Storage: The resulting NaISA should be dissolved in deionized water, the pH readjusted to ~5.5, filtered through a 0.2 μm syringe filter, and stored in an argon-filled glovebox to prevent contamination.[4]

Caption: Workflow for the synthesis of Sodium α-D-isosaccharinate (NaISA).

Part 2: Synthesis of Actinide-Isosaccharinate Complexes

The synthesis of actinide-ISA complexes is typically performed in aqueous solution for characterization of their thermodynamic and structural properties. The isolation of solid-state actinide-ISA complexes is less commonly reported but can be achieved through careful control of reaction conditions.

Protocol 2: General Procedure for the Aqueous Synthesis of an Am(III)-ISA Complex

Causality Behind Experimental Choices: This protocol is designed for the in-situ generation of Am(III)-ISA complexes for spectroscopic analysis. The use of a non-complexing background electrolyte like NaClO₄ is essential to maintain a constant ionic strength without introducing competing ligands.[5] The reaction is performed in an inert atmosphere to prevent the oxidation of Am(III) and the introduction of interfering atmospheric gases.

Step-by-Step Methodology:

• Stock Solutions: Prepare a stock solution of Am(III) in a non-complexing acid (e.g., HClO₄). Also, prepare a stock solution of the synthesized NaISA in deionized water.

• Reaction Setup: In an argon-filled glovebox, add a specific volume of the Am(III) stock solution to a solution of 1 M NaClO₄.

• pH Adjustment: Adjust the pH of the Am(III) solution to the desired value (e.g., 5.5) using dilute NaOH or HClO₄.

• Complexation: Add a calculated amount of the NaISA stock solution to the Am(III) solution to achieve the desired metal-to-ligand ratio.

• Equilibration: Allow the solution to equilibrate for a sufficient time (e.g., 30 minutes) before spectroscopic analysis.

Caption: General workflow for the aqueous synthesis of an Am(III)-ISA complex.

Part 3: Characterization of Actinide-Isosaccharinate Complexes

A multi-technique approach is essential for the comprehensive characterization of actinide-ISA complexes, providing insights into their thermodynamics, structure, and bonding.

Thermodynamic Stability

The stability of actinide-ISA complexes is a critical parameter for predicting their behavior in various environments. Spectrophotometric titrations are a common method for determining stability constants.

Key Thermodynamic Data for Actinide-ISA Complexes:

Actinide	Complex	log β	ΔH (kJ/mol)	ΔS (J/mol·K)	Reference
Am(III)	[Am(ISA)]²⁺	2.86 ± 0.03	5.22 ± 0.98	95.41 ± 3.89	[4][5]
Am(III)	[Am(ISA)₂]⁺	4.70 ± 0.05	-9.65 ± 3.40	15.75 ± 11.02	[4][5]
Pu(III)	[Pu(ISA)]²⁺	2.38 ± 0.07	-	-	[6]
Th(IV)	Th(OH)ISA²⁺	-	-	-	[7]
Th(IV)	Th(OH)₃(ISA)₂⁻	-	-	-	[7]

Insights from Thermodynamics: The formation of the 1:1 Am(III)-ISA complex is entropy-driven, suggesting that the release of water molecules from the hydration sphere of the Am(III) ion upon complexation is the major driving force.[4][5] In contrast, the formation of the 1:2 complex is exothermic.

Spectroscopic Characterization

UV-Vis-NIR absorption spectroscopy is a valuable tool for probing the electronic transitions of actinides upon complexation.

Protocol 3: UV-Vis-NIR Analysis of Actinide-ISA Complexes

Causality Behind Experimental Choices: The f-f electronic transitions of actinides are sensitive to changes in the coordination environment. By monitoring shifts in the absorption bands and changes in their intensity, one can follow the formation of complexes and determine their stoichiometry and stability.

Step-by-Step Methodology:

• Sample Preparation: Prepare a series of solutions with a constant actinide concentration and varying concentrations of NaISA, following Protocol 2.

• Spectra Acquisition: Record the absorption spectra of each solution over the appropriate wavelength range for the actinide of interest (e.g., for Am(III), the hypersensitive transition around 503 nm is often monitored).

• Data Analysis: Analyze the changes in the spectra as a function of ligand concentration using appropriate software to deconvolute the spectra of individual species and calculate stability constants.

TRLFS is a highly sensitive technique for studying the coordination chemistry of luminescent actinides like Cm(III) and the lanthanide analog Eu(III).

The Use of Eu(III) as a Spectroscopic Probe for Am(III): Due to the similar ionic radii and coordination chemistry of trivalent lanthanides and actinides, Eu(III) is often used as a non-radioactive, luminescent analog for Am(III).[4] This allows for the study of complexation behavior in laboratories not equipped for handling large quantities of alpha-emitting radionuclides.

Protocol 4: TRLFS Analysis of Eu(III)/Cm(III)-ISA Complexes

Causality Behind Experimental Choices: The luminescence lifetime and emission spectrum of Eu(III) and Cm(III) are highly sensitive to the number of water molecules in their first coordination sphere. The displacement of water molecules by the coordinating ligand leads to an increase in the luminescence lifetime, which can be used to determine the number of coordinated water molecules and infer the denticity of the ligand.

Step-by-Step Methodology:

• Sample Preparation: Prepare solutions of Eu(III) or Cm(III) with varying concentrations of NaISA as described in Protocol 2.

• Instrumentation: Use a pulsed laser to excite the sample and a time-gated detector to measure the luminescence decay.

• Data Acquisition: Record the emission spectra and luminescence decay curves for each sample.

• Data Analysis: Analyze the luminescence decay curves to determine the lifetimes of the different species present in solution. The number of coordinated water molecules can be estimated using established empirical relationships.

NMR spectroscopy can provide detailed structural information about actinide-ISA complexes in solution. However, the paramagnetic nature of many actinide ions presents challenges.

Protocol 5: NMR Analysis of Paramagnetic Actinide-ISA Complexes

Causality Behind Experimental Choices: The large chemical shift dispersion and line broadening caused by the paramagnetic metal center require specialized NMR techniques. Using a high-field spectrometer and appropriate pulse sequences can help to resolve the signals. The contact and pseudocontact shifts provide information about the electronic structure and geometry of the complex.[8]

Step-by-Step Methodology:

• Sample Preparation: Prepare a solution of the actinide-ISA complex in a suitable deuterated solvent.

• Instrumentation: Use a high-field NMR spectrometer equipped with a broadband probe.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra. Special paramagnetic protocols with a large spectral width and short relaxation delays may be necessary.[9]

• Data Analysis: Analyze the chemical shifts of the ligand protons and carbons. The paramagnetic shifts can be separated into contact and pseudocontact contributions to gain insight into the metal-ligand bonding and the solution structure of the complex.

EXAFS is a powerful technique for determining the local coordination environment of the actinide ion in both solution and solid states.

Protocol 6: EXAFS Analysis of Actinide-ISA Complexes

Causality Behind Experimental Choices: EXAFS provides information on the average number, type, and distance of neighboring atoms to the central actinide atom. This is crucial for determining the coordination number and bond lengths within the complex.

Step-by-Step Methodology:

• Sample Preparation: Prepare a solution or solid sample of the actinide-ISA complex of sufficient concentration for EXAFS analysis.

• Data Acquisition: Collect the X-ray absorption spectrum at a synchrotron light source at the appropriate absorption edge of the actinide.

• Data Analysis: Extract the EXAFS oscillations from the absorption spectrum and perform a Fourier transform to obtain a radial distribution function. Fit the data using theoretical scattering paths to determine the coordination numbers and bond distances.[10]

Caption: A multi-technique approach for the characterization of actinide-ISA complexes.

Conclusion and Future Outlook

The study of isosaccharino-1,4-lactone in actinide coordination chemistry is a vibrant and critical area of research. The protocols and data presented in these application notes provide a solid foundation for further investigations into the synthesis, characterization, and reactivity of these important complexes. Future work should focus on the isolation and crystallographic characterization of a wider range of actinide-ISA complexes to provide definitive structural information. Furthermore, computational studies, in conjunction with experimental data, will continue to be invaluable for elucidating the subtle details of bonding and reactivity in these fascinating systems. A deeper understanding of these fundamental interactions will ultimately contribute to the development of safer and more effective strategies for the management of nuclear waste.

References

• Lee, K., et al. (2022). Thermodynamic Study of Am(III)–Isosaccharinate Complexation at Various Temperatures Implicating a Stepwise Reduction in Binding Denticity. Inorganic Chemistry, 61(48), 19369–19378. [Link]

• Lee, K., et al. (2022). Thermodynamic Study of Am(III)-Isosaccharinate Complexation at Various Temperatures Implicating a Stepwise Reduction in Binding Denticity. PubMed, 36450123. [Link]

• Autillo, M., et al. (n.d.). paramagnetic NMR shifts in actinide complexes : beyond the lanthanide model. ANR. Retrieved from [Link]

• Hennig, C. (2006). Actinide speciation using X-ray absorption fine structure spectroscopy. Coordination Chemistry Reviews, 250(7-8), 730-754.

• Rai, D., et al. (2007). Thermodynamic Model for ThO2(am) Solubility in Isosaccharinate Solutions. UNT Digital Library. Retrieved from [Link]

• Gaona, X., et al. (2016). Thermodynamic model for Zr solubility in the presence of gluconic acid and isosaccharinic acid. Journal of Nuclear Science and Technology, 54(2), 238-246.
• Friedrich, S., et al. (2023). Eu(III) and Cm(III) Complexation by the Aminocarboxylates NTA, EDTA, and EGTA Studied with NMR, TRLFS, and ITC—An Improved Approach to More Robust Thermodynamics. Molecules, 28(12), 4881.

• Rai, D., et al. (2001). Thermodynamic Data for Predicting Concentrations of Th(IV) ,U(IV) ,Np (IV) ,and Pu(IV) in Geologic Environments. OSTI.GOV. Retrieved from [Link]

• Glaus, M. A., et al. (2007). Complexation of Th(IV) and Eu(III) by α-isosaccharinic acid under alkaline conditions. Radiochimica Acta, 95(10), 569-575.
• Lee, K., et al. (2023). Complexation Study of Pu(III)-Isosaccharinate Using Absorption Spectroscopy and Density Functional Theory Calculations. Inorganic Chemistry, 64(42), 20907-20914.
• Müller, K., et al. (2019). Complex formation between UO22+ and α-isosaccharinic acid: insights on a molecular level. Dalton Transactions, 48(35), 13243-13253.

• Kim, H. K., et al. (2023). Thermodynamic and structural studies of Am(III)-isosaccharinate complexation under acidic to alkaline conditions: aqueous complexes to colloidal particles. IAEA. Retrieved from [Link]

• Gaona, X., et al. (2024). Solubility, complexation and thermodynamics of the Tc(IV)-isosaccharinic acid system: Trends in the M(IV) series. Chemosphere, 364, 143140.
• Vercammen, K., et al. (2001). Plutonium Retention In The Isosaccharinate – Cement System. MRS Proceedings, 663.
• Glaus, M. A., & Van Loon, L. R. (2008). The influence of organic substances on the behaviour and mobility of several radionuclides. Nagra Technical Report.

• Magritek. (2014, September 15). NMR Spectroscopy Using Paramagnetic Samples. AZoM. Retrieved from [Link]

• Lee, K., et al. (2022). Thermodynamic Study of Am(III)–Isosaccharinate Complexation at Various Temperatures Implicating a Stepwise Reduction in Binding Denticity. Inorganic Chemistry, 61(48), 19369-19378.
• Tasi, J., et al. (2018). Review of the complexation of tetravalent actinides by ISA and gluconate under alkaline to hyperalkaline conditions. Applied Geochemistry, 97, 123-134.
• Glaus, M. A., et al. (2006). Sorption of Th(IV) on calcite in the presence of gluconate. Radiochimica Acta, 94(9-11), 651-656.
• Colàs, E., et al. (2013). Formation of aqueous ternary complexes of Eu(III) with gluconate and Ca(II). Radiochimica Acta, 101(10), 633-639.
• Böszörményi, E., et al. (2020). Complexation of Cm(III) with gluconate in the presence of Ca(II). Radiochimica Acta, 108(10), 785-793.
• Lee, K., et al. (2022). Thermodynamic Study of Am(III)–Isosaccharinate Complexation at Various Temperatures Implicating a Stepwise Reduction in Binding Denticity. Inorganic Chemistry, 61(48), 19369-19378.
• Lee, K., et al. (2025). Complexation Study of Pu(III)-Isosaccharinate Using Absorption Spectroscopy and Density Functional Theory Calculations. Inorganic Chemistry, 64(42), 20907-20914.
• Gaona, X., et al. (2008). The influence of gluconate on the sorption of Pu(IV) on cement. Radiochimica Acta, 96(9-11), 675-680.
• Altmaier, M., et al. (2021). The effect of isosaccharinic acid on the solubility and sorption of plutonium in cementitious systems. Radiochimica Acta, 109(9-11), 775-787.
• Ochs, M., et al. (2022). Sorption of actinides on cementitious materials in the presence of organic ligands: A review. Cement and Concrete Research, 154, 106720.
• Lee, K., et al. (2025). Complexation Study of Pu(III)

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Application Note: GC-MS Derivatization Techniques for Isosaccharino-1,4-Lactone (ISA) Analysis

Target Audience: Researchers, Analytical Chemists, and Biomass/Nuclear Waste Safety Scientists Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Mechanistic Context

Isosaccharino-1,4-lactone (ISA) and its open-chain counterpart, isosaccharinic acid, are primary products of the alkaline degradation of cellulose via the "peeling" reaction[1]. The accurate quantification of ISA is critical in two major fields: the safety assessment of intermediate-level nuclear waste repositories (where ISA complexes with radionuclides, increasing their solubility)[2], and the valorization of black liquor in the kraft pulping industry[3].

Because ISA is highly polar, rich in hydroxyl groups, and non-volatile, it cannot be analyzed directly by Gas Chromatography-Mass Spectrometry (GC-MS). To render ISA amenable to GC-MS, the analyte must undergo derivatization to mask its polar functional groups, thereby increasing volatility and thermal stability[1].

The Causality of Experimental Choices

• Lyophilization: Water violently quenches silylation reagents (like BSTFA or MSTFA). Complete desiccation via lyophilization is non-negotiable.

• Oximation (Methoximation): While ISA exists primarily as a lactone, alkaline sample matrices often contain open-chain isosaccharinic acid and other reducing sugars. Adding methoxyamine hydrochloride in pyridine prevents lactone ring-opening/closing dynamics and stabilizes reducing ends as oximes, preventing multiple chromatographic peaks for a single analyte.

• Silylation: The addition of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) replaces the protons of the hydroxyl groups with trimethylsilyl (TMS) groups. TMCS acts as a catalyst, increasing the silylating power for sterically hindered secondary and tertiary hydroxyls on the ISA molecule.

Pathway and Workflow Visualizations

To understand the analytical lifecycle of ISA, we must map both its chemical generation and the analytical workflow required for its detection.

Caption: Chemical pathway of cellulose alkaline degradation to ISA and subsequent TMS derivatization.

Caption: Standardized analytical workflow for the extraction and derivatization of ISA for GC-MS.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Quality Control (QC) checkpoints are embedded to ensure that incomplete derivatization or moisture contamination is immediately flagged.

Reagents and Materials

• Internal Standard (IS): Ribitol or Myo-inositol (prepared in ultra-pure water).

• Oximation Reagent: Methoxyamine hydrochloride (20 mg/mL in anhydrous pyridine).

• Silylation Reagent: BSTFA containing 1% TMCS.

• Solvent: Anhydrous Pyridine (stored over molecular sieves).

Step-by-Step Methodology

Step 1: Sample Preparation & Lyophilization

• Transfer 100 µL of the aqueous sample (containing ISA) into a 2 mL glass GC vial.

• Add 10 µL of the Internal Standard solution (Ribitol, 1 mg/mL). Causality: The IS corrects for variations in derivatization efficiency and injection volume.

• Flash-freeze the vial in liquid nitrogen and lyophilize for 24 hours at -80°C and <0.1 mbar. QC Checkpoint: The residue must appear as a completely dry, white/translucent film. Any syrupy consistency indicates residual water, which will ruin Step 3[4].

Step 2: Oximation (Methoximation)

• Add 50 µL of the oximation reagent (20 mg/mL methoxyamine HCl in pyridine) to the lyophilized residue.

• Cap tightly with a PTFE-lined septum and vortex for 30 seconds.

• Incubate in a heating block at 70°C for 60 minutes. Causality: This step converts any open-chain reducing sugars into stable oximes, locking their conformation.

Step 3: Silylation

• Remove vials from the heating block and allow them to cool to room temperature.

• Add 50 µL of BSTFA + 1% TMCS to the mixture.

• Incubate at 60°C for 30 minutes[1]. Causality: The elevated temperature provides the activation energy for TMCS to catalyze the silylation of sterically hindered hydroxyls on the ISA lactone ring.

• Cool to room temperature. The sample is now ready for GC-MS injection.

Step 4: GC-MS Acquisition Parameters

• Column: HP-5MS or equivalent (30 m × 0.25 mm × 0.25 µm)[3].

• Injection: 1 µL, Split ratio 10:1, Injector temp 250°C.

• Oven Program: 80°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min).

• MS Parameters: Electron Ionization (EI) at 70 eV; Scan range m/z 50–600.

Quantitative Data Presentation

To ensure accurate identification, researchers must rely on specific mass-to-charge (m/z) fragmentation patterns characteristic of TMS-derivatized ISA. The table below summarizes the expected quantitative markers.

Analyte	Derivatization Form	Characteristic m/z Fragments (EI, 70 eV)	Relative Retention Index (RRI)	Notes
α-Isosaccharino-1,4-lactone	Tri-TMS ether	73, 147, 217, 245, 333	~1450 - 1480	Base peak is typically m/z 73 (TMS cation).
β-Isosaccharino-1,4-lactone	Tri-TMS ether	73, 147, 217, 245, 333	~1470 - 1500	Elutes slightly after the α-anomer.
Ribitol (Internal Std)	Penta-TMS ether	73, 147, 217, 307, 319	~1520	Used for absolute quantification.
Myo-inositol (Alt IS)	Hexa-TMS ether	73, 147, 217, 305, 318	~1780	Ideal for highly complex matrices.

Note: The presence of a strong m/z 147 ion indicates a di-TMS structure (interaction between two adjacent TMS groups), which is highly characteristic of polyhydroxylated compounds like ISA[5].

Troubleshooting & QA/QC

• Issue: Low ISA Signal / Poor Reproducibility.

  • Root Cause: Residual water in the sample prior to derivatization. Water hydrolyzes BSTFA into trimethylsilanol and hexamethyldisiloxane, leaving the ISA under-derivatized.

  • Validation Fix: Check the chromatogram for a massive solvent delay peak or excessive siloxane bleeding. Extend lyophilization time.

• Issue: Multiple Peaks for a Single Analyte.

  • Root Cause: Incomplete oximation leading to multiple anomeric forms of open-chain ISA.

  • Validation Fix: Ensure the methoxyamine hydrochloride is fully dissolved in anhydrous pyridine and the 70°C incubation is strictly adhered to.

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Application Note: Purification of α-Isosaccharino-1,4-lactone via Tandem Ion Exchange Chromatography

Executive Summary & Mechanistic Rationale

α-Isosaccharino-1,4-lactone (ISL) and its open-chain counterpart, α-glucoisosaccharinic acid (ISA), are primary degradation products generated during the alkaline hydrolysis of cellulose[1]. Isolating high-purity ISL is critical for biorefinery valorization and for evaluating radionuclide complexation in nuclear waste repositories[1].

The purification strategy relies on the pH-dependent equilibrium between the isosaccharinate anion (ISA⁻), the protonated acid (H-ISA), and the cyclic ester (ISL). At high pH, the molecule exists as the charged ISA⁻ anion. As the pH drops below its pKa (~3.27), it protonates to H-ISA[2]. Crucially, H-ISA undergoes an intramolecular esterification (dehydration) to form the neutral ISL[3]. Because smaller aliphatic acids cannot form stable lactones, this shift from a charged acid to a neutral lactone provides a powerful vector for a "negative selection" chromatographic separation .

Figure 1: pH-dependent equilibrium between ISA anion, H-ISA, and ISL.

The Tandem IEC Strategy

Instead of attempting to bind and elute ISL directly, we utilize a tandem Ion Exchange Chromatography (IEC) workflow:

• Acidification via Cation Exchange : A Strong Acid Cation (SAC) resin in H⁺ form strips metal cations (Na⁺, Ca²⁺) from the crude broth[4]. This lowers the pH to < 3.0 without introducing exogenous mineral acids (like HCl or H₂SO₄) that would complicate downstream purification.

• Thermal Lactonization : The transformation from H-ISA to ISL exhibits first-order kinetics with a half-life of 122.2 ± 0.6 min at 23°C[2]. We thermally accelerate this dehydration to drive the population entirely toward the neutral ISL form.

• Negative Selection via Anion Exchange : The mixture is passed through a Weak Anion Exchange (WAX) resin. The residual non-lactonizing aliphatic acids remain negatively charged and bind to the resin. The neutral ISL flows through unimpeded, yielding a highly purified product[3].

Figure 2: Tandem IEC workflow utilizing negative selection for ISL purification.

Physicochemical Profiling

Understanding the target's physicochemical properties relative to major impurities dictates the success of the negative selection phase.

Table 1: Physicochemical Properties of Cellulose Degradation Acids

Compound	Molecular Weight ( g/mol )	pKa	Lactonization Capability	Chromatographic State (Phase 3)
α-D-Isosaccharinic acid (ISA)	180.16	3.27	Yes (Forms ISL)	Neutral (Flow-through)
Lactic acid	90.08	3.86	No	Anionic (Retained)
Glycolic acid	76.05	3.83	No	Anionic (Retained)
Formic acid	46.03	3.75	No	Anionic (Retained)

Step-by-Step Experimental Protocol

Phase 1: Desalination and Acidification

Objective: Convert Ca-ISA/Na-ISA to H-ISA without adding soluble mineral acids.

• Resin Preparation : Pack a glass chromatography column with a Strong Acid Cation (SAC) exchange resin (e.g., Dowex 50WX8, H⁺ form). Equilibrate with 3 column volumes (CV) of deionized water (DIW).

• Loading : Load the crude alkaline cellulosic extract onto the column at a flow rate of 1–2 CV/hr.

• Elution : Collect the eluate. The resin will exchange bulk Ca²⁺/Na⁺ for H⁺[4].

• Self-Validation Check : Measure the pH of the eluate. It must be between 2.0 and 3.0. If the pH > 3.0, the SAC resin capacity is exhausted; lactonization will fail, and the column must be regenerated with 1M HCl.

Phase 2: Accelerated Lactonization

Objective: Kinetically drive H-ISA dehydration to ISL.

• Transfer : Move the acidic eluate to a heated stirred reactor or a rotary evaporator flask.

• Thermal Shift : Heat the solution to 60°C for 4 hours. Because the half-life of lactonization is ~122 min at room temperature[2], heating accelerates the first-order kinetic transformation to >99% completion.

• Cooling : Allow the solution to cool to 20°C. The mixture now predominantly contains neutral ISL and residual non-lactonizing free acids[3].

Phase 3: Negative Selection via Anion Exchange

Objective: Capture free acids while allowing neutral ISL to flow through.

• Resin Preparation : Pack a second column with a Weak Anion Exchange (WAX) resin (e.g., Amberlite IRA-67, free base or OH⁻ form). Equilibrate with DIW until the effluent pH is neutral.

• Loading : Load the lactonized mixture from Phase 2 onto the WAX column at 1 CV/hr.

• Collection : Wash the column with 2 CV of DIW. Collect the void volume and wash fractions. Because ISL lacks a free carboxylate group, it does not interact with the positively charged resin and elutes immediately.

• Self-Validation Check : Monitor the conductivity of the flow-through. It should be near zero (< 50 µS/cm). A sudden spike in conductivity indicates WAX resin breakthrough by free aliphatic acids.

Phase 4: Final Concentration & Crystallization

• Pooling : Combine the ISL-containing flow-through fractions.

• Concentration : Evaporate under reduced pressure at 40°C until a highly viscous syrup is formed.

• Isolation : Store the syrup at 4°C for 24–48 hours to promote the crystallization of pure α-D-isosaccharino-1,4-lactone.

References

• Gallego, Y. (2017). Recovery and purification of hydroxy carboxylic acids from soda black liquor. LUT University.[Link]

• Bleyen, N., et al. (2026). Identification of Radiolytic and Hydrolytic Degradation Products from Cellulosic Materials in Radioactive Waste Disposal Environments. MDPI.[Link]

• Ekberg, C., et al. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry.[Link]

• Rai, D., et al. (2003). Development of Biodegradable Isosaccharinate-Containing Foams. OSTI. [Link]

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• 4. osti.gov [osti.gov]

Application Note: Spectrophotometric Determination of Isosaccharino-1,4-Lactone Metal Complexes

Introduction & Mechanistic Causality

The degradation of cellulosic materials under highly alkaline conditions—such as those found in cementitious radioactive waste repositories—yields α-D-isosaccharinic acid (ISA) as a primary byproduct[1]. ISA is a polyhydroxy carboxylic acid that exhibits a profound affinity for metal cations, significantly enhancing the solubility and mobility of actinides (e.g., Pu, Am, U, Th) and transition metals[2][3].

Understanding the thermodynamic stability of these metal-ISA complexes is critical for environmental remediation and nuclear waste safety assessments. Spectrophotometry serves as a premier analytical tool for this purpose. The causality behind this method relies on the fact that the coordination of ISA to a metal center displaces inner-sphere water molecules, altering the ligand-to-metal charge transfer (LMCT) bands or the f-f electronic transitions of the metal[1]. By quantifying these spectral shifts as a function of ligand concentration, researchers can accurately derive the stoichiometric formation constants ( logβ ) of the complexes[3].

Structural Dynamics: The ISL to ISA Equilibrium

A critical experimental variable in these determinations is the pH-dependent structural conformation of the ligand. In acidic environments (pH < 4.5), the molecule predominantly exists as the dehydrated, cyclic α-D-isosaccharino-1,4-lactone (ISL)[4]. ISL is a poor chelator. To activate its chelating potential, ISL must undergo base-catalyzed hydrolysis to form the open-chain α-D-isosaccharinate (ISA) anion, which typically dominates at pH > 8[5].

The active ISA ligand forms highly stable complexes, often utilizing a tridentate coordination motif involving the carboxylate group and the deprotonated C2 and C4 hydroxyl groups[1][3].

Fig 1. Chemical transformation of ISL to ISA and subsequent metal complexation pathway.

Experimental Workflow & Self-Validating Protocol

To ensure the scientific integrity of the thermodynamic data, the experimental protocol must operate as a self-validating system . This means incorporating internal controls for ionic strength, pH drift, and background spectral interference.

Fig 2. Step-by-step workflow for the spectrophotometric determination of Metal-ISA complexes.

Step-by-Step Methodology

Step 1: Ligand Preparation and Activation

• Obtain calcium isosaccharinate, Ca(ISA)2​ , and convert it to the sodium salt (NaISA) using a cation exchange resin (e.g., Chelex-100) to prevent calcium interference during complexation[3].

• Alternatively, if starting from ISL, add a precise stoichiometric amount of NaOH to hydrolyze the lactone ring into the open-chain ISA form[2].

• Causality Check: Failure to fully hydrolyze ISL will result in artificially low stability constants, as the lactone cannot effectively chelate metals.

Step 2: Spectrophotometric Titration Setup

• Prepare a stock solution of the target metal (e.g., Pu(III) or Am(III)) in a background electrolyte of 1.0 M NaClO4​ .

• Self-Validation: The use of 1.0 M NaClO4​ maintains a constant ionic strength. This ensures that the activity coefficients of all species remain invariant throughout the titration, validating the use of concentration quotients to calculate conditional stability constants[1][3].

• Maintain the system at a constant pH (e.g., pH 5) using electrochemical coulometry or dilute HClO4​ / NaOH to prevent metal hydrolysis from confounding the complexation data[3].

Step 3: Spectral Acquisition via Derivative Spectroscopy

• Titrate the metal solution with increasing aliquots of NaISA.

• Record the UV-Vis absorption spectra after each addition, allowing 10 minutes for equilibrium.

• Quality Control: Free ISA exhibits high background absorption in the UV region, which can mask the subtle spectral shifts of the metal complex. Apply derivative spectroscopy (calculating the first or second derivative of the absorbance with respect to wavelength) to mathematically eliminate this broad background interference, isolating the sharp absorption peaks of the metal-ISA complex[3].

Step 4: Data Deconvolution & Thermodynamic Modeling

• Export the spectral matrix and perform Principal Component Analysis (PCA) to statistically determine the number of independent absorbing species (e.g., free metal, 1:1 complex, 1:2 complex)[3].

• Identify isosbestic points in the overlaid spectra. Self-Validation: The presence of clean isosbestic points confirms a direct equilibrium between two distinct species without the formation of intermediate side-products or colloidal precipitates.

• Use non-linear regression software (e.g., Hyperquad) to fit the absorbance data and extract the formation constants ( logβ ).

Quantitative Data & Thermodynamic Parameters

The table below summarizes the conditional formation constants ( logβ ) for various actinide-ISA complexes determined via spectrophotometric and complementary methods. The data highlights the strong affinity of ISA for trivalent and hexavalent actinides.

Metal Cation	Complex Stoichiometry (M:L)	Ionic Strength ( NaClO4​ )	Temp (°C)	Formation Constant ( logβ )	Coordination Motif
Pu(III)	1:1 ( PuISA2+ )	1.0 M	25	2.38 ± 0.07	Tridentate (Carboxyl + 2 Hydroxyls)
Am(III)	1:1 ( AmISA2+ )	1.05 m	25	2.86 ± 0.03	Tridentate (Carboxyl + C2/C4 Hydroxyls)
Am(III)	1:2 ( Am(ISA)2+​ )	1.05 m	25	4.70 ± 0.05	Bidentate (Secondary ISA)
U(VI)	1:1 ( UO2​(ISA)+ )	Variable	25	Concentration Dependent	5- and 6-membered rings
Th(IV)	1:1 ( ThISA )	0.3 M	25	~10.1 (Best-fit sorption)	Multi-dentate

Data synthesized from authoritative thermodynamic studies on actinide-ISA complexation[1][2][3][6].

Conclusion

The spectrophotometric determination of ISL/ISA metal complexes requires rigorous control over ligand conformation, ionic strength, and spectral background. By forcing the ISL into its active ISA conformation via base hydrolysis and utilizing derivative spectroscopy combined with PCA, researchers can isolate the true thermodynamic parameters of these critical environmental complexes. This self-validating workflow ensures that the derived stability constants are robust, reproducible, and directly applicable to predictive geochemical modeling.

References

• Thermodynamic Study of Am(III)–Isosaccharinate Complexation at Various Temperatures Implicating a Stepwise Reduction in Binding Denticity Inorganic Chemistry - ACS Publications URL:[Link]

• Complexation Study of Pu(III)–Isosaccharinate Using Absorption Spectroscopy and Density Functional Theory Calculations Inorganic Chemistry - ACS Publications URL:[Link]

• Complex formation between UO22+ and α-isosaccharinic acid: insights on a molecular level Dalton Transactions (RSC Publishing) URL:[Link]

• Complexation of Th(IV) and Eu(III) by α-isosaccharinic acid under alkaline conditions SciSpace / Radiochimica Acta URL:[Link]

• Development of Biodegradable Isosaccharinate-Containing Foams OSTI.gov URL:[Link]

• α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid ResearchGate URL:[Link]

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Application Note: In Vitro Protocols for Evaluating Microbial Metabolism of Isosaccharino-1,4-Lactone (ISA)

Introduction & Scientific Rationale

Isosaccharino-1,4-lactone (ISA) is a primary water-soluble product generated from the alkaline degradation of cellulose. In the context of Intermediate-Level Radioactive Waste (ILW) Geological Disposal Facilities (GDFs), cellulosic materials encased in cementitious backfill undergo abiotic hydrolysis, generating substantial amounts of ISA. This is a critical safety concern because ISA is a powerful organic chelating agent capable of forming stable, soluble complexes with radionuclides, thereby enhancing their migration into the geosphere .

Understanding the microbial metabolism of ISA is essential for long-term safety assessments. Alkaliphilic microorganisms native to hyperalkaline environments have demonstrated the ability to utilize ISA as a sole carbon source, effectively degrading the complexant and reducing radionuclide mobility . While primarily applied to environmental biogeochemistry, the rigorous anaerobic culturing and analytical frameworks detailed in this guide are highly translatable for drug development professionals investigating microbiome-mediated metabolism of complex lactones and carbohydrate-based therapeutics.

This application note details field-proven, self-validating in vitro protocols for culturing, monitoring, and analyzing ISA-degrading microbial consortia under repository-relevant conditions.

Experimental Workflow Design

To accurately simulate the far-field and near-field conditions of a GDF, the experimental design must maintain strictly anoxic and hyperalkaline conditions. The workflow encompasses substrate preparation, microcosm setup, and downstream analytical chemistry.

Fig 1. Experimental workflow for testing in vitro microbial degradation of ISA.

Protocol 1: Preparation of Bioavailable Sodium Isosaccharinate (Na-ISA)

Causality & Expert Insight: ISA is commercially and synthetically available primarily as the calcium salt (Ca-ISA). However, under the hyperalkaline conditions (pH 10.0–12.5) required for these microcosms, calcium readily precipitates as calcium carbonate or calcium hydroxide. This precipitation reduces ISA bioavailability and severely confounds optical density (OD) measurements. Therefore, Ca-ISA must be converted to the highly soluble sodium salt (Na-ISA) via cation exchange prior to media preparation .

Step-by-Step Methodology:

• Resin Preparation: Pack a glass chromatography column with a strong acid cation exchange resin (e.g., Dowex 50WX8, Na+ form). Wash the resin with 3 bed volumes of sterile deionized water to remove impurities.

• Substrate Dissolution: Suspend 10 g of Calcium α-isosaccharinate in 100 mL of deionized water. (Note: The suspension will be cloudy due to low solubility).

• Ion Exchange: Pass the Ca-ISA suspension through the resin at a controlled flow rate of 2 mL/min. The resin exchanges Ca²⁺ for Na⁺, yielding a clear, highly soluble Na-ISA eluate.

• Neutralization: Collect the eluate. Verify the pH and adjust to 7.0 using 1M NaOH if necessary to stabilize the lactone/acid equilibrium.

• Quantification & Sterilization: Determine the exact ISA concentration of the stock solution via High-Performance Liquid Chromatography (HPLC). Crucial: Sterilize the solution via vacuum filtration (0.22 µm PES membrane) rather than autoclaving, as high thermal stress can artificially degrade the lactone ring.

Protocol 2: Setup of Hyperalkaline Anaerobic Microcosms

Causality & Expert Insight: The deep geosphere is strictly anoxic. Microcosms must be prepared using rigorous anaerobic techniques to prevent oxygen toxicity to obligate anaerobes (e.g., Clostridiales), which are the primary drivers of ISA fermentation . To ensure the system is self-validating, sterile controls and no-substrate blanks must be run in parallel to differentiate biological metabolism from abiotic alkaline hydrolysis.

Step-by-Step Methodology:

• Basal Media Preparation: Prepare a mineral salts medium containing essential nutrients (NH₄Cl, KH₂PO₄, MgCl₂) but deliberately lacking a carbon source.

• pH Poising: Adjust the media to the target pH (e.g., pH 10.5) using a sterile carbonate/bicarbonate buffer system or NaOH, depending on the required buffering capacity.

• Dispensing: Inside an anaerobic chamber (95% N₂ / 5% H₂ atmosphere), dispense 90 mL of the basal media into 120 mL glass serum bottles.

• Substrate Addition: Spike the media with the sterile Na-ISA stock to achieve a final working concentration of 5 mM to 10 mM.

• Inoculation: Inoculate the bottles with 10% (v/v) active microbial consortium (e.g., hyperalkaline soil slurry or a pre-enriched alkaliphilic culture).

• Sealing & Incubation: Seal the bottles with butyl rubber stoppers and aluminum crimps. Incubate in the dark at 20°C to mimic subsurface repository temperatures.

• Self-Validating Controls:

  • Sterile Control: Media + ISA + Autoclaved Inoculum (Monitors abiotic degradation).

  • Background Control: Media + Active Inoculum (No ISA) (Monitors background metabolism of residual organic matter).

Protocol 3: Analytical Quantification of ISA and Metabolic Byproducts

Causality & Expert Insight: Microbial degradation of ISA typically proceeds via fermentation, yielding volatile fatty acids (VFAs) such as acetate and butyrate, alongside hydrogen gas. These intermediates are subsequently consumed by syntrophic methanogenic archaea or sulfate-reducing bacteria . Tracking the depletion of ISA and the transient accumulation of VFAs via HPLC is necessary to confirm active metabolic pathways.

Fig 2. Anaerobic microbial metabolic pathway of isosaccharino-1,4-lactone.

Step-by-Step Methodology (HPLC Analysis):

• Sampling: Aseptically withdraw 1 mL of culture using a nitrogen-flushed syringe to maintain the anoxic integrity of the microcosm.

• Particulate Removal: Centrifuge the sample at 10,000 × g for 5 minutes to pellet cells and insoluble precipitates. Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• Chromatographic Separation: Inject 20 µL of the filtered sample onto an organic acid analysis column (e.g., Bio-Rad Aminex HPX-87H) maintained at 60°C.

• Mobile Phase: Elute using 5 mM H₂SO₄ at an isocratic flow rate of 0.6 mL/min.

• Detection: Utilize a Refractive Index (RI) detector or a UV detector set to 210 nm. Note: ISA exists in a pH-dependent equilibrium between its open-chain acid form and closed lactone ring form, which may present as two distinct peaks depending on the sample pH prior to injection.

Data Presentation: Expected Metabolic Profiles

To ensure experimental validity, researchers should benchmark their analytical results against the expected metabolic trends outlined below. Deviations (e.g., lack of VFA accumulation) may indicate oxygen contamination or extreme pH shock inhibiting fermentative taxa.

Analyte	Role in Metabolism	Analytical Method	Typical Retention Time (HPX-87H)	Expected Trend (28-Day Incubation)
α-ISA	Primary Carbon Source	HPLC (RI / UV 210nm)	~9.5 min	Exponential decrease after lag phase
Acetate	Fermentation Product	HPLC (RI / UV 210nm)	~15.2 min	Initial accumulation, then plateau/decrease
Butyrate	Fermentation Product	HPLC (RI / UV 210nm)	~22.4 min	Transient accumulation
Methane (CH₄)	Terminal Electron Sink	GC-FID (Headspace)	N/A	Linear increase following VFA accumulation
Hydrogen (H₂)	Intermediate e⁻ Sink	GC-TCD (Headspace)	N/A	Rapid spike, followed by rapid consumption

References

• Kyeremeh IA, Charles CJ, Rout SP, Laws AP, Humphreys PN. "Microbial Community Evolution Is Significantly Impacted by the Use of Calcium Isosaccharinic Acid as an Analogue for the Products of Alkaline Cellulose Degradation." PLOS One, 2016. URL:[Link]

• Kuippers G, Bassil NM, Boothman C, Bryan N, Lloyd JR. "Microbial degradation of isosaccharinic acid under conditions representative for the far field of radioactive waste disposal facilities." Mineralogical Magazine, 2018. URL:[Link]

• Rout SP, Radford J, Laws AP, Sweeney F, Elmekawy A, Gillie LJ, Humphreys PN. "Microbial degradation of isosaccharinic acid at high pH." The ISME Journal, 2015. URL:[Link]

• Bleyen N, Smets J, Valcke E, Boon N. "pH and microbial community determine the denitrifying activity in the presence of nitrate-containing radioactive waste." Frontiers in Microbiology, 2023. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in α-Isosaccharino-1,4-Lactone Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the synthesis of α-isosaccharino-1,4-lactone (α-ISL). This guide is designed for researchers, chemists, and drug development professionals who are working with or looking to synthesize this important molecule. As α-ISL is primarily derived from the controlled degradation of cellulosic materials, optimizing its yield requires a nuanced understanding of reaction kinetics, pH-dependent equilibria, and purification strategies.

This document moves beyond simple protocols to provide in-depth explanations and troubleshooting solutions based on established scientific principles and field-proven insights.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Chemistry

This section addresses fundamental questions about the nature of α-isosaccharino-1,4-lactone and its synthesis.

Q1: What is the precise relationship between α-isosaccharinic acid (α-ISA) and α-isosaccharino-1,4-lactone (α-ISL)?

A1: The two molecules are two conformations of the same compound that exist in a pH-dependent equilibrium.[1][2]

• α-Isosaccharinic Acid (HISA/ISA⁻): This is a polyhydroxy-carboxylic acid. In highly alkaline solutions (high pH), it exists as the deprotonated carboxylate, α-isosaccharinate (ISA⁻). This is the form initially produced during the degradation of cellulose.[3]

• α-Isosaccharino-1,4-lactone (α-ISL): This is a cyclic ester (a γ-lactone). It is formed when the carboxylic acid group of HISA undergoes an intramolecular esterification (ring closure) with the hydroxyl group at the C4 position, releasing a molecule of water.[3] This lactone form is dominant under acidic conditions (low pH).[1][3]

The transformation between the acid and lactone forms is reversible. Critically, the conversion from the acid (HISA) to the lactone (ISL) via proton-catalyzed dehydration is a relatively slow reaction.[1][3] This kinetic aspect is a crucial factor in optimizing the final yield of the lactone.

Q2: What is the general reaction mechanism for the formation of α-ISA from cellulose?

A2: The synthesis is not a direct A+B reaction but a controlled degradation process. It occurs in two main stages under hot, anoxic, and highly alkaline conditions:

• "Peeling" Reaction: The process initiates at the reducing end of a cellulose polymer chain. The glucose unit at the end undergoes a series of β-elimination reactions, effectively "peeling" off from the main chain.[4][5]

• Benzilic Acid Rearrangement: The peeled intermediate undergoes a transformation analogous to a benzilic acid rearrangement. This intramolecular rearrangement is what leads to the formation of the isosaccharinic acid backbone.[1][6]

This process produces a complex mixture of degradation products, with the α- and β-diastereomers of isosaccharinic acid being the major components.[7][8]

Q3: Why is cellulose the required starting material?

A3: Cellulose is a polysaccharide made of repeating 1,4-linked glucose units. This specific chemical structure is the necessary precursor for the peeling reaction and subsequent rearrangement that yields isosaccharinic acid.[5] While various cellulosic materials can be used (e.g., pure cellulose powder, cotton, paper tissue), the reaction's efficiency and the resulting product profile can be influenced by the cellulose's crystallinity and purity.[5][7][8]

Q4: What are the primary challenges in obtaining a high yield of pure α-ISL?

A4: The main difficulties are twofold:

• Lack of Selectivity: The alkaline degradation of cellulose is inherently non-selective, producing a complex mixture of products. The most significant impurity is the β-ISA diastereomer, which has very similar physical properties to α-ISA, making separation challenging.[7] Numerous other organic acids are also formed as byproducts.[8]

• Purification Complexity: Isolating the α-ISL from the aqueous, multi-component reaction mixture requires a robust purification strategy. This often involves pH manipulation to ensure lactonization, followed by advanced chromatographic techniques to separate the desired α-lactone from its β-isomer and other contaminants.[6][9]

Section 2: Troubleshooting Guide - From Reaction to Isolation

This section addresses specific experimental issues in a problem-and-solution format.

Problem 1: Low Concentration of Isosaccharinic Acid (ISA) in the Initial Alkaline Reaction Liquor.

This is often identified by analyzing the Total Organic Carbon (TOC) of the filtered reaction solution or through direct quantification by methods like capillary zone electrophoresis.[4][10]

• Possible Cause A: Suboptimal Base or pH

  • Explanation: The "peeling" reaction is base-catalyzed, and its rate is highly pH-dependent.[4][10] The choice and concentration of the base are critical. While both NaOH and Ca(OH)₂ are used, they can produce different results. Studies have shown that NaOH at higher temperatures can lead to higher solution concentrations of ISA compared to Ca(OH)₂.[7]

  • Solution: For maximizing ISA concentration, consider using NaOH as the base catalyst. Ensure the pH of the reaction medium is maintained above 12.5. Refer to Table 1 for guidance on reaction parameters.

• Possible Cause B: Incorrect Temperature or Reaction Time

  • Explanation: The degradation of cellulose is a slow process. Insufficient temperature or time will lead to incomplete conversion. Conversely, excessively long reaction times or extreme temperatures could potentially lead to the degradation of the ISA product itself.[4]

  • Solution: A common and effective condition involves heating the cellulose suspension at 80-90°C for at least 24-72 hours.[7][8] The reaction progress should be monitored to determine the optimal endpoint.

• Possible Cause C: Presence of Oxygen (Aerobic Conditions)

  • Explanation: The desired pathway is the hydrolytic degradation of cellulose. The presence of oxygen can lead to competing oxidative reactions, producing a different spectrum of byproducts and lowering the yield of ISA.

  • Solution: The reaction must be performed under strictly anoxic (oxygen-free) conditions. This is achieved by sealing the reaction in a pressure vessel and thoroughly flushing the system (both the solution and the headspace) with an inert gas like nitrogen or argon before heating.[7][8]

Problem 2: Poor Yield of the Final Lactone (α-ISL) after Acidification and Workup.

This issue arises when the initial ISA concentration appears adequate, but the isolated lactone yield is low.

• Possible Cause A: Incomplete Lactonization

  • Explanation: As stated in FAQ 1, the ring-closing reaction to form the lactone from the open-chain acid is slow.[1] Simply acidifying the solution and immediately proceeding to extraction is a common error that leads to very low yields. The equilibrium must be given sufficient time to shift towards the lactone product.

  • Solution: After acidifying the alkaline liquor to a pH < 2, allow the solution to stand for a minimum of 2-3 hours at room temperature to facilitate complete lactonization. A kinetic study established a half-life of approximately 122 minutes for the transformation of HISA to the lactone form.[1]

• Possible Cause B: Product Degradation During Workup

  • Explanation: While acidic conditions are required for lactonization, strongly acidic solutions at high temperatures can promote unwanted side reactions, such as dehydration or polymerization of the various organic species in the complex mixture.

  • Solution: Perform the acidification step in an ice bath to control the exothermic neutralization reaction. Once acidified, conduct the lactonization incubation at controlled room temperature, avoiding any heating.

Problem 3: High Levels of Impurities in the Final Product.

This is typically observed during characterization (e.g., NMR, HPLC, MS) of the isolated product.

• Possible Cause A: Co-isolation of the β-ISA Diastereomer

  • Explanation: The alkaline degradation of cellulose produces both α- and β-isosaccharinic acid in roughly equal amounts.[1] These diastereomers have very similar polarities and chemical properties, making their separation by standard techniques like simple extraction or flash chromatography difficult.

  • Solution: An efficient, multi-step chromatographic process is required. The use of strong anion exchange resins has been shown to be effective, exploiting differences in acid strength and intramolecular lactonization behavior to achieve separation.[6]

• Possible Cause B: Ineffective Removal of Other Degradation Byproducts

  • Explanation: The initial reaction liquor is a complex soup of organic acids (e.g., formic, glycolic) which can interfere with purification and crystallization.[8]

  • Solution: Before attempting to isolate the α-ISL, consider a pre-purification step. Using polymeric adsorbent resins can help separate the larger hydroxy acids (like ISA) from smaller, more polar byproducts.[6]

Section 3: Key Experimental Protocols

The following protocols provide a validated starting point for laboratory-scale synthesis.

Protocol 1: Synthesis of α- and β-Isosaccharinic Acid (ISA) Liquor

This protocol is adapted from methodologies described in the literature for generating cellulose degradation products.[8]

• Setup: Place 20 g of microcrystalline cellulose into a 500 mL stainless steel pressure vessel.

• Prepare Alkaline Solution: In a separate flask, prepare 200 mL of an alkaline solution containing 0.1 M NaOH and 10 g/L Ca(OH)₂. Sparge this solution with N₂ gas for at least 30 minutes to remove dissolved oxygen.

• Combine and Seal: Add the anoxic alkaline solution to the pressure vessel containing the cellulose. Seal the vessel tightly.

• Inert Atmosphere: Flush the headspace of the sealed vessel with N₂ gas for 20-30 minutes to ensure an anoxic environment.

• Reaction: Place the sealed vessel in an oven or heating mantle and maintain the temperature at 80°C for 30 days.

• Cooling and Filtration: After the incubation period, allow the vessel to cool completely to room temperature. Under a nitrogen atmosphere (e.g., in a glovebox), filter the resulting liquor to remove any remaining solid cellulose. The brown-colored filtrate is the ISA-rich liquor.

Protocol 2: Conversion to α-Isosaccharino-1,4-Lactone and Initial Purification

• Acidification: Place the ISA liquor in a flask and submerge it in an ice-water bath. While stirring, slowly add concentrated HCl or use a strong acid ion-exchange resin to adjust the pH to ~1.5. Monitor the pH carefully.[11]

• Lactonization: Once the target pH is reached, remove the flask from the ice bath, seal it, and allow it to stir at room temperature (20-23°C) for at least 3 hours to ensure complete conversion of the carboxylic acid to the lactone.[1]

• Initial Cleanup (Optional): Pass the acidified solution through a column packed with a polymeric adsorbent resin (e.g., Amberlite® XAD series) to remove highly polar impurities. Elute the desired products with an organic solvent like methanol or ethanol.

• Solvent Removal: Remove the solvent from the eluate under reduced pressure using a rotary evaporator.

• Chromatographic Separation: The resulting residue, which contains a mixture of α-ISL and β-ISL, must be further purified. High-performance liquid chromatography (HPLC) or sequential column chromatography on anion exchange and/or polymeric resins is necessary to isolate pure α-ISL.[6]

• Characterization: Confirm the identity and purity of the final product using NMR spectroscopy, mass spectrometry, and HPLC.[12]

Section 4: Visualizing the Process & Data

Diagrams

Caption: Simplified workflow for α-ISL synthesis.

Caption: Troubleshooting decision tree for low yield.

Data Tables

Table 1: Influence of Key Reaction Parameters on ISA Generation

Parameter	Condition	Rationale & Impact on Yield	Reference
Base Catalyst	NaOH vs. Ca(OH)₂	NaOH generally produces higher aqueous concentrations of ISA, especially at elevated temperatures.	[7]
Temperature	50°C vs. 90°C	Higher temperatures significantly accelerate the rate of cellulose degradation and ISA formation.	[7]
Atmosphere	Anoxic (N₂) vs. Aerobic	Anoxic conditions are mandatory to prevent oxidative side-reactions that consume precursors and lower the ISA yield.	[5][8]

| pH | > 12.5 | A highly alkaline environment is required to drive the base-catalyzed peeling reaction and subsequent rearrangement. |[10] |

Table 2: pH-Dependent Equilibrium of ISA/ISL Species

pH Range	Dominant Species	Chemical Form	Process Step	Reference
> 10	α-Isosaccharinate (ISA⁻)	Carboxylate Anion	Alkaline Degradation	[1][3]
~3.6	HISA / ISA⁻ Equimolar	Carboxylic Acid / Anion	pKa of the acid	[3]

| < 2 | α-Isosaccharino-1,4-lactone (α-ISL) | Cyclic Ester (Lactone) | Acidification / Isolation |[1][3] |

Section 5: References

• Shaw, P. B. (2013). Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids. Doctoral thesis, University of Huddersfield. [Link]

• Larsson, K., & van Loon, L. R. (2003). Alkaline degradation of cellulose : mechanisms and kinetics. Journal of Polymers and the Environment, 11(2), 39-47. [Link]

• Pavasars, I., et al. (2003). Alkaline Degradation of Cellulose: Mechanisms and Kinetics. ResearchGate. [Link]

• Rout, S. P., et al. (2014). Biodegradation of the Alkaline Cellulose Degradation Products Generated during Radioactive Waste Disposal. PLoS ONE, 9(9), e107433. [Link]

• Glaus, M. A., & Van Loon, L. R. (2008). Degradation of Cellulose under Alkaline Conditions: New Insights from a 12 Years Degradation Study. Environmental Science & Technology, 42(8), 2906-2911. [Link]

• Ekberg, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(4), 465-481. [Link]

• Al-Saaid, Z., et al. (2018). An efficient sequential chromatographic process for the production of pure hydroxy acids from black liquor. ResearchGate. [Link]

• Müller, K., et al. (2019). Complex formation between UO22+ and α-isosaccharinic acid: insights on a molecular level. Dalton Transactions, 48(35), 13359-13369. [Link]

• Rout, S. P., et al. (2015). Evidence of the Generation of Isosaccharinic Acids and Their Subsequent Degradation by Local Microbial Consortia within Hyper-Alkaline Contaminated Soils, with Relevance to Intermediate Level Radioactive Waste Disposal. PLOS ONE, 10(3), e0119124. [Link]

• Rout, S. P., et al. (2015). Evidence of the Generation of Isosaccharinic Acids and Their Subsequent Degradation by Local Microbial Consortia within Hyper-Alkaline Contaminated Soils, with Relevance to Intermediate Level Radioactive Waste Disposal. PMC. [Link]

• Ekberg, S., et al. (2004). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. ResearchGate. [Link]

• Rai, D., & Kitamura, A. (2016). Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid. ResearchGate. [Link]

• Farmer, T. J., et al. (2017). How to Synthesise High Purity, Crystalline D-Glucaric Acid Selectively. European Journal of Organic Chemistry, 2017(37), 5530-5533. [Link]

• Müller, K., et al. (2019). Complex formation between UO22+ and α-isosaccharinic acid: insights on a molecular level. Dalton Transactions. [Link]

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• 4. Making sure you're not a bot! [oru.diva-portal.org]
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• 11. d-nb.info [d-nb.info]
• 12. Complex formation between UO22+ and α-isosaccharinic acid: insights on a molecular level - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Isosaccharino-1,4-Lactone (ISL) Storage &amp; Stability

Welcome to the Technical Support Center for Isosaccharino-1,4-lactone (ISL). ISL is a critical standard in carbohydrate chemistry, drug development, and nuclear waste repository safety assessments. Because ISL exists in a dynamic, moisture- and pH-dependent equilibrium with its open-chain carboxylic acid form (HISA) and the deprotonated isosaccharinate anion (ISA⁻), improper storage rapidly leads to unwanted hydrolysis.

This guide provides causal explanations, quantitative parameters, and self-validating protocols to ensure the structural integrity of your ISL standards.

Mechanistic Overview: The ISL Equilibrium

To prevent hydrolysis, one must first understand the thermodynamic forces driving it. ISL is formed via the dehydration of α-D-isosaccharinic acid (HISA). According to Le Chatelier's principle, the presence of water shifts the thermodynamic equilibrium back toward the open-chain HISA form. Furthermore, the lactone ring is highly susceptible to nucleophilic attack by hydroxide ions, meaning that even slightly basic conditions will catalyze a rapid ring-opening reaction[1].

Thermodynamic equilibrium between ISL, HISA, and ISA- driven by moisture and pH.

Frequently Asked Questions (FAQs)

Q: Why does my ISL sample convert to isosaccharinic acid (HISA) during prolonged storage? A: The conversion is driven by ambient moisture. In aqueous environments, the equilibrium constant for the reaction HISA⇌ISL+H2​O strongly favors the lactone only under highly acidic, dehydrating conditions[2]. Even trace moisture introduced by repeatedly opening a cold storage vial in a humid room will initiate slow hydrolysis.

Q: How does pH affect the solid-state or solution storage of ISL? A: ISL is structurally stable only at pH < 4.5[3][4]. Exposure to alkaline vapors, basic glass surfaces (like untreated soda-lime glass), or residual basic salts catalyzes a rapid ring-opening reaction. The base-catalyzed hydrolysis of the lactone is highly efficient, with a second-order rate constant of 97.0 M⁻¹ s⁻¹ for α-ISAL[5]. Under basic conditions, the transformation from ISL to ISA⁻ is complete in less than 8 minutes[1].

Quantitative Data: Thermodynamic & Kinetic Parameters

To predict ISL behavior during storage and experimental design, consult the following field-validated parameters. Understanding these values is critical for diagnosing storage failures.

Parameter	Value	Conditions	Reference
pKa (HISA ⇌ ISA⁻ + H⁺)	3.27 ± 0.01	25°C, Aqueous	Rai et al.[2][6]
Equilibrium Constant (log K°)	0.49 ± 0.09	HISA ⇌ ISL + H₂O	Gaona et al.[2]
Lactone Hydrolysis Rate (α-ISAL)	97.0 M⁻¹ s⁻¹	Base-catalyzed (pH-stat)	Shaw[5]
HISA to ISL Transformation Half-life	122.2 ± 0.6 min	0.1 M NaClO₄, 23°C	Ekberg et al.[1]

Troubleshooting Guide: Diagnostics & Corrective Actions

Issue 1: Unexpected Ring-Opening (Presence of ISA⁻)

• Symptom: Downstream metal-complexation assays yield inconsistent stability constants, or NMR reveals carboxylate carbon shifts (~180 ppm) instead of the lactone carbonyl (~175 ppm).

• Causality: The sample absorbed hygroscopic moisture during storage, or the storage container imparted a slightly basic microenvironment.

• Corrective Action: Re-lactonize the sample. Dissolve the degraded ISL/HISA mixture in deionized water, acidify to pH < 3.0 using dilute HCl to protonate all ISA⁻ to HISA, and perform a controlled lyophilization (freeze-drying)[3]. The sublimation of water forces the dehydration of HISA back into ISL.

Issue 2: Incomplete Lactonization During Preparation

• Symptom: A newly synthesized or purchased batch of ISL contains >5% HISA upon initial testing.

• Causality: The dehydration step was terminated prematurely. The transformation from HISA to ISL is a first-order reaction with a relatively slow half-life of ~122 minutes[1].

• Corrective Action: Extend the drying time under high vacuum. Ensure lyophilization is maintained for at least 48 hours to guarantee complete kinetic conversion.

Step-by-Step Methodologies

Protocol 1: Anhydrous Preparation and Storage of ISL

This protocol acts as a self-validating system: by strictly controlling the atmospheric water vapor and pH, the thermodynamic drivers for hydrolysis are eliminated. A successful output is visually validated by the formation of a free-flowing, fluffy white powder; a sticky residue indicates residual moisture and incomplete lactonization.

• Lyophilization: Flash-freeze the solution in liquid nitrogen and lyophilize at < 0.1 mbar for a minimum of 48 hours. The continuous removal of water vapor drives the equilibrium entirely to the ISL form[3].

• Inert Backfilling: Before opening the lyophilizer, backfill the chamber with dry Argon or Nitrogen gas to prevent immediate atmospheric moisture absorption.

• Storage: Transfer the ISL powder into amber, acid-washed borosilicate glass vials. Seal with PTFE-lined caps.

• Desiccation: Store the vials in a vacuum desiccator over anhydrous calcium sulfate (Drierite) or phosphorus pentoxide (P₂O₅) at -20°C.

Protocol 2: Analytical Validation of ISL Integrity

Perform this validation immediately before using stored ISL in sensitive drug-development or actinide-binding assays to ensure the storage protocol has not failed.

• Sample Preparation: Rapidly weigh 5 mg of the stored ISL and dissolve it in 0.5 mL of anhydrous D₂O (use fresh ampoules to avoid introducing H₂O).

• Data Acquisition: Immediately acquire a ¹³C-NMR spectrum.

• Self-Validation Check:

  • Pass: A dominant ¹³C signal at ~175 ppm confirms the intact γ-lactone ring (ISL).

  • Fail: A signal at ~180 ppm indicates the presence of the open-chain carboxylate (HISA/ISA⁻). If the open-chain form exceeds 2%, the storage environment has been compromised and the batch must be re-lactonized using Protocol 1.

References

• Ekberg, C., et al. "Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations." Journal of Solution Chemistry, 2004.
• Rai, D., et al. "Comprehensive Thermodynamic Model Applicable to Highly Acidic to Basic Conditions for Isosaccharinate Reactions with Ca(II) and Np(IV)." Journal of Solution Chemistry, 2003.
• Shaw, P. B. "Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids." University of Huddersfield, 2013.
• Gaona, X., et al. "Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid.
• Kautenburger, R., et al. "Complex formation between UO2 2+ and α-isosaccharinic acid: insights on a molecular level." Dalton Transactions, 2019.

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• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. osti.gov [osti.gov]
• 4. Complex formation between UO 2 2+ and α-isosaccharinic acid: insights on a molecular level - Dalton Transactions (RSC Publishing) DOI:10.1039/C9DT01080G [pubs.rsc.org]
• 5. Huddersfield Repository - University of Huddersfield [eprints.hud.ac.uk]
• 6. dora.lib4ri.ch [dora.lib4ri.ch]

Technical Support Center: Troubleshooting Isosaccharino-1,4-lactone (ISL) HPLC Peak Resolution

Welcome to the Technical Support Center. As application scientists, we frequently see researchers struggling with the chromatographic analysis of isosaccharino-1,4-lactone (ISL) and its open-chain counterpart, isosaccharinic acid (ISA). These compounds are primary degradation products of cellulose under alkaline conditions, making them highly relevant in biomass processing and nuclear waste disposal assessments[1][2].

The most common analytical issues—peak splitting, severe tailing, and poor resolution—are rarely caused by column degradation. Instead, they stem directly from the dynamic, pH-dependent thermodynamic equilibrium between the carboxylic acid (HISA), the isosaccharinate anion (ISA⁻), and the cyclic lactone (ISL)[1][3].

Below is our definitive guide to understanding this causality and engineering self-validating HPLC workflows to overcome it.

The Thermodynamic Root Cause

pH-dependent thermodynamic equilibrium between ISA and ISL determining HPLC modality.

Frequently Asked Questions (FAQs)

Q1: Why does my isosaccharino-1,4-lactone peak split, broaden, or show severe tailing during reversed-phase or HILIC separation? Causality & Solution: In aqueous solutions between pH 3 and 7, ISL exists in a dynamic equilibrium with HISA[3]. Because the interconversion rate occurs on a similar timescale to the chromatographic run, a single injected species interconverts on-column, leading to a "smear" or split peak. To resolve this, you must force the equilibrium entirely to one side prior to injection:

• To analyze as Lactone (ISL): Acidify the sample to pH < 2.0. Crucially, the transformation from HISA to ISL is slow, exhibiting first-order kinetics with a half-life of 122.2 ± 0.6 minutes at 23°C[1][3]. You must allow the acidified sample to age for at least 4–6 hours before injection to ensure complete lactonization.

• To analyze as Acid Anion (ISA⁻): Basify the sample to pH > 12. The ring-opening hydrolysis of ISL to ISA⁻ is rapid, completing in less than 8 minutes[1][3].

Q2: Which HPLC detector and column chemistry are best suited for resolving ISL from other cellulose degradation products? Causality & Solution: Because ISL lacks a strong UV chromophore, standard UV detection is inadequate. We recommend two self-validating modalities:

• HPAEC-PAD (High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection): This is the gold standard. By using a highly alkaline mobile phase (e.g., 50 mM NaOH), all ISL is instantly converted to ISA⁻ on-column[4]. The anion is retained by the ion-exchange resin and detected via electro-oxidation[4].

• Ion-Exclusion Chromatography (IEC): If you must analyze the lactone form, use an ion-exclusion column (e.g., IonPac ICE-AS6) with a dilute acid eluent (e.g., 1.6 mM perfluorobutyric acid, PFBA)[5]. This keeps the analyte in the neutral ISL form, separating it from fully dissociated organic acids via Donnan exclusion[5].

Q3: I am using HPAEC-PAD, but my baseline is noisy, and the resolution between α-ISA and β-ISA is deteriorating. What is wrong? Causality & Solution: HPAEC-PAD relies on the hydroxide ion (OH⁻) as the eluent competitor. If your NaOH mobile phase absorbs ambient CO₂, it forms carbonate (CO₃²⁻), a divalent anion that binds strongly to the column, reducing the number of available theoretical plates and causing baseline drift.

• Validation Step: Always prepare mobile phases using 50% w/w NaOH solution (which precipitates sodium carbonate) and degassed, ultra-pure water (18.2 MΩ·cm). Keep the eluent under an inert gas blanket (Argon or Nitrogen)[4].

Quantitative Data: Thermodynamic and Kinetic Properties

Understanding the exact kinetic parameters is essential for sample preparation timing. Failure to account for these rates is the #1 cause of irreproducible peak areas.

Parameter	Value	Reference Context
Equilibrium Constant ( K1​ ) for HISA⇌H++ISL+H2​O	6.88 ± 0.64	0.1 M NaClO₄ matrix at 23°C[1][3]
Transformation Half-life ( t1/2​ ): HISA → ISL	122.2 ± 0.6 min	Acidic conditions (pH < 2)[1][3]
Transformation Time: ISL → ISA⁻	< 8 min	Alkaline conditions (pH > 12)[1][3]
Acidity Constant ( log10​K∘ ) for HISA⇌ISA−+H+	-3.27 ± 0.01	Based on SIT activity models[6]

Experimental Protocols

Protocol 1: HPAEC-PAD Workflow for Total Isosaccharinate (ISA⁻)

Mechanism: Forces all ISL into the ISA⁻ form for robust anion-exchange separation.

• Sample Preparation: Dilute the sample in 0.1 M NaOH to achieve a pH > 12.

• Equilibration: Incubate the sample at room temperature for 15 minutes to guarantee complete ring-opening of any residual lactone[3].

• Mobile Phase Preparation: Sparge 18.2 MΩ·cm water with Nitrogen for 20 minutes. Add 50% w/w NaOH to achieve a final concentration of 50 mM NaOH. Do not use solid NaOH pellets.[4]

• Chromatography: Inject 10 µL onto a CarboPac PA20 column (3 x 150 mm) at 30°C.

• Detection: Use Pulsed Amperometric Detection (PAD) with a gold working electrode and a standard carbohydrate waveform.

• Self-Validation Step: Inject a standard of pure α-ISL treated with the same alkaline protocol. You should observe a single, sharp peak corresponding to α-ISA⁻, validating that complete conversion occurred without degradation.

Protocol 2: Ion-Exclusion Chromatography for Isosaccharino-1,4-lactone (ISL)

Mechanism: Suppresses ionization of organic acids and forces ISA into the neutral ISL form for size/polarity-based exclusion separation.

• Sample Preparation: Add 0.1 M HClO₄ or H₂SO₄ to the sample until pH < 2.0 is reached[1].

• Aging (Critical Step): Store the acidified sample at room temperature for a minimum of 5 hours (approx. 2.5 half-lives) to ensure >80% conversion of HISA to ISL[1][3].

• Mobile Phase: Prepare 1.6 mM Perfluorobutyric acid (PFBA) in ultra-pure water[5].

• Chromatography: Inject 20 µL onto an IonPac ICE-AS6 column at 20°C with a flow rate of 1.0 mL/min[5].

• Detection: Use suppressed conductivity or Charged Aerosol Detection (CAD).

Sample Preparation Logic

Step-by-step sample preparation workflow to eliminate on-column interconversion.

References

• Ekberg, C., et al. (2004). "Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations." Journal of Solution Chemistry. 3

• Mibus, J., et al. (2026). "Identification of Radiolytic and Hydrolytic Degradation Products from Cellulosic Materials in Radioactive Waste Disposal Environments." MDPI.2

• Glaus, M. A., et al. (1999). "Chromatographic Properties of the Ion-Exclusion Column IonPac ICE-AS6 and its Application in Environmental Analysis, Part II." Journal of Chromatographic Science. 5

• Rout, S. P., et al. (2015). "Anoxic Biodegradation of Isosaccharinic Acids at Alkaline pH by Natural Microbial Communities." ePrints Repository. 4

• Rai, D., & Kitamura, A. (2010). "Evaluation of equilibrium constants for deprotonation and lactonisation of α-D-isosaccharinic acid." Japan Atomic Energy Agency. 6

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• 3. researchgate.net [researchgate.net]
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• 5. academic.oup.com [academic.oup.com]
• 6. jopss.jaea.go.jp [jopss.jaea.go.jp]

Technical Support Center: Overcoming Matrix Effects in the LC-MS Analysis of Isosaccharino-1,4-lactone (ISA)

Welcome to the technical support center for the analysis of Isosaccharino-1,4-lactone (ISA). This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of this important cellulose degradation product. As a key complexing agent for radionuclides in radioactive waste, accurate ISA quantification is critical, yet often hindered by the complex sample matrices from which it is extracted.

This document provides in-depth, experience-driven troubleshooting advice, detailed protocols, and a comprehensive FAQ section to help you diagnose, mitigate, and overcome matrix-related issues in your ISA analysis.

Section 1: Frequently Asked Questions (FAQs) - Diagnosing the Problem

This section addresses the fundamental questions surrounding matrix effects in the context of ISA analysis.

Q1: What are matrix effects and how do they specifically impact the analysis of isosaccharino-1,4-lactone?

A: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, non-target compounds in the sample matrix.[1][2] In electrospray ionization (ESI), which is commonly used for a polar molecule like ISA, these interfering compounds can compete for charge on the ESI droplet surface or change the droplet's physical properties (e.g., viscosity, surface tension), leading to either ion suppression or enhancement.[3][4]

For ISA, which is often analyzed in complex environmental or industrial matrices like cement leachate or soil extracts, this is a significant challenge. These matrices contain a high concentration of inorganic salts, organic acids, and other degradation products that can co-elute with the highly polar ISA.[5] The result is often severe ion suppression, leading to:

• Poor sensitivity and high limits of detection (LODs).

• Inaccurate and imprecise quantification.[2][6]

• Poor reproducibility between samples due to the high variability of matrix components.[4]

Q2: How can I quantitatively assess the extent of matrix effects in my ISA assay?

A: The most direct way to quantify matrix effects is through a post-extraction spike comparison . This experiment allows you to isolate the effect of the matrix on the MS signal from any losses that occur during the sample preparation (recovery).

The matrix effect (ME) is calculated as follows:

ME (%) = (B / A) * 100

Where:

• A is the peak area of the analyte in a clean solvent (e.g., mobile phase).

• B is the peak area of the analyte spiked into a blank matrix sample after the extraction procedure.

A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement. This assessment is a critical first step in method development.[1][7]

Q3: My ISA peak shows poor reproducibility and low recovery. Could this be a matrix effect?

A: Yes, this is a classic symptom of uncompensated matrix effects. While low recovery points to inefficiencies in the sample preparation steps (e.g., poor extraction from the sorbent), poor reproducibility, especially across different sample lots, strongly suggests variable matrix effects.[8] Different samples, even from the same source, can have varying compositions of interfering compounds, leading to different degrees of ion suppression for each injection.[4]

The gold-standard solution to correct for both recovery losses and matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS).[9][10][11][12]

Section 2: Troubleshooting Guide - A Workflow for Mitigation

Once matrix effects have been identified, a systematic approach is needed to mitigate them. The following guide is structured to follow a logical workflow, from sample preparation to data acquisition.

Caption: Workflow for identifying and mitigating matrix effects in ISA analysis.

Sample Preparation Strategies

Effective sample preparation is the first and most critical line of defense against matrix effects.[1][13] The goal is to selectively remove interfering components while efficiently recovering ISA.

Solution 1: Solid-Phase Extraction (SPE)

SPE is a highly effective technique for cleaning up complex samples and concentrating the analyte of interest.[14][15][16] For a polar, acidic compound like ISA, a mixed-mode anion-exchange sorbent is often the best choice.

Detailed Protocol: Mixed-Mode Anion-Exchange SPE

• Sorbent Selection: Choose a polymeric mixed-mode strong anion-exchange (SAX) sorbent. These offer reversed-phase and ion-exchange retention mechanisms and are stable across a wide pH range.

• Sample Pre-treatment: Adjust the sample pH to ~8-9. At this pH, the carboxylic acid form of ISA will be deprotonated (ISA⁻), ensuring strong binding to the SAX sorbent.

• Column Conditioning: Condition the SPE cartridge sequentially with:

  • 3 mL Methanol (to wet the polymeric sorbent).

  • 3 mL Deionized Water (to remove methanol).

  • 3 mL Ammonium Acetate Buffer (pH 9.0) (to equilibrate the sorbent).

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow flow rate (~1 mL/min) to ensure sufficient interaction time.

• Washing (Interference Removal):

  • Wash 1: 3 mL of 5% Methanol in water. This removes highly polar, non-ionic interferences.

  • Wash 2: 3 mL of Acetonitrile. This removes non-polar interferences retained by the polymeric backbone.

• Elution: Elute the ISA with a solvent that neutralizes the charge interaction. A solution of 2-5% Formic Acid in Methanol is effective. The acid protonates the ISA, breaking the ionic bond with the sorbent, and the methanol elutes it from the reversed-phase backbone.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS analysis.

Solution 2: "Dilute-and-Shoot"

For moderately complex matrices, a simple dilution may be sufficient to reduce the concentration of interfering compounds below a level that causes significant ion suppression.

• When to Use: When the ISA concentration is high enough to remain well above the instrument's limit of quantification after dilution (e.g., 10x or 100x).

• Pros: High throughput, low cost, and minimal sample manipulation.

• Cons: Reduced sensitivity, may not be effective for highly contaminated matrices.

Table 1: Comparison of Sample Preparation Techniques for ISA Analysis

Technique	Principle	Pros	Cons	Typical Matrix Effect (%)
Dilute-and-Shoot	Reduces interference concentration	Fast, inexpensive, high throughput	Loss of sensitivity, not for trace analysis	40-70% (Suppression)
Liquid-Liquid Extraction (LLE)	Partitioning between immiscible liquids	Good for non-polar analytes	Inefficient for polar ISA, labor-intensive	>50% (Suppression)
Solid-Phase Extraction (SPE)	Selective adsorption and elution	High clean-up efficiency, can concentrate analyte	Method development required, higher cost	<20% (Suppression)

Chromatographic Optimization

If sample preparation alone is insufficient, optimizing the chromatographic separation to move the ISA peak away from co-eluting matrix components is the next step.[2]

Solution: Hydrophilic Interaction Liquid Chromatography (HILIC)

For a very polar analyte like ISA that shows little to no retention on traditional C18 reversed-phase columns, HILIC is the ideal chromatographic mode.[17][18][19][20][21] HILIC uses a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a high-organic mobile phase. This allows for the retention and separation of polar compounds that would otherwise elute in the void volume.[17][18]

Starting HILIC Method Parameters:

• Column: Amide-bonded phase column (e.g., Waters ACQUITY UPLC BEH Amide, 1.7 µm). Amide phases offer excellent retention and peak shape for polar acidic compounds.[20]

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0.0 min: 95% B

  • 5.0 min: 60% B

  • 5.1 min: 95% B

  • 7.0 min: 95% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

This gradient starts with a high percentage of organic solvent, allowing the polar ISA to be retained. As the aqueous content increases, ISA is eluted. This approach typically elutes the most polar matrix components late in the run, well-separated from the analyte.

Caption: Conceptual comparison of ISA separation on RP vs. HILIC columns.

Mass Spectrometry & Data Acquisition Strategies

When matrix effects persist, the final step is to use a correction strategy during data acquisition and processing.

Solution: Use of a Stable Isotope-Labeled Internal Standard (SIL-IS)

This is the most robust and widely accepted method for correcting matrix effects.[9][10][11][12] A SIL-IS (e.g., ¹³C₆-ISA) is chemically identical to the analyte but has a higher mass. It should be added to the sample at the very beginning of the workflow.

• Why it works: The SIL-IS co-elutes with the analyte and experiences the exact same degree of ion suppression or enhancement.[9][10] Therefore, the ratio of the analyte peak area to the SIL-IS peak area remains constant, regardless of the matrix effect in any given sample. This allows for highly accurate and precise quantification.[8][12]

Table 2: Example MRM Transitions for ISA and its ¹³C-labeled Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Isosaccharino-1,4-lactone (ISA)	145.05	85.03	Negative
¹³C₆-Isosaccharino-1,4-lactone	151.07	89.04	Negative

Note: These are theoretical values and must be optimized on your specific instrument.

Section 3: Advanced Topic - The ISA Lactone/Acid Equilibrium

A key chemical property of ISA is its pH-dependent equilibrium between the closed-ring isosaccharino-1,4-lactone and the open-chain α-isosaccharinic acid (ISA) .

• Under acidic conditions (pH < 4): The lactone form is favored.

• Under neutral to alkaline conditions (pH > 6): The open-chain carboxylate form is favored.

This equilibrium has significant implications for analysis:

• For SPE: To capture ISA on an anion-exchange sorbent, the pH must be raised to ensure it is in the open-chain, negatively charged form.

• For LC-MS: The mobile phase pH will determine which form is present during separation and detection. Using an acidic mobile phase (e.g., pH 3) will favor the lactone form, which may provide better chromatographic peak shape on some HILIC phases. It is crucial to be consistent with pH control throughout the entire analytical process to ensure reproducible results.

By systematically applying the diagnostic and mitigation strategies outlined in this guide, from robust sample preparation with SPE to specific chromatographic separation with HILIC and ultimate correction with a stable isotope-labeled internal standard, researchers can overcome the significant challenges of matrix effects and achieve reliable, accurate, and reproducible quantification of isosaccharino-1,4-lactone in even the most complex samples.

References

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Methods in Chemistry.

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. Available at: [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. Available at: [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. Available at: [Link]

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology. Available at: [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass Laboratories Inc.. Available at: [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Waters Corporation. Available at: [Link]

• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. Analytical Chemistry. Available at: [Link]

• Quantitative Proteomic Approach for Cellulose Degradation by Neurospora crassa. Journal of Proteome Research. Available at: [Link]

• Solid-Phase Extraction. Chemistry LibreTexts. Available at: [Link]

• Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. Available at: [Link]

• Chromatogram obtained during MS-LC analysis for alkali degradation... ResearchGate. Available at: [Link]

• Solid Phase Extraction Technique – Trends, Opportunities and Applications. IntechOpen. Available at: [Link]

• Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Longdom Publishing. Available at: [Link]

• Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. Waters Corporation. Available at: [Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Separation Science. Available at: [Link]

• Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Indian Journal of Clinical Biochemistry. Available at: [Link]

• Modern Sample Preparation Techniques: A Brief Introduction. IntechOpen. Available at: [Link]

• Application of solid-phase extraction in environmental sample analysis. Raykol. Available at: [Link]

• Improving LC–MS/MS Analyses in Complex Food Matrices. LCGC Europe. Available at: [Link]

• Overcoming Matrix Effects. Bioanalysis Zone. Available at: [Link]

• Quantitative analysis of cellulose degradation and growth of cellulolytic bacteria in the rumen. FEMS Microbiology Ecology. Available at: [Link]

• Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst. Available at: [Link]

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Navigating the Equilibrium: A Technical Guide to Optimizing pH for Isosaccharino-1,4-Lactone Stability

For Immediate Release

Technical Support Center

Topic: Optimizing pH Conditions to Maintain Isosaccharino-1,4-Lactone Stability

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and controlling the pH-dependent stability of isosaccharino-1,4-lactone. This document offers in-depth technical information, troubleshooting guides, and frequently asked questions to ensure the integrity of experimental results.

Introduction: The pH-Sensitive Nature of Isosaccharino-1,4-Lactone

Isosaccharino-1,4-lactone (ISA-lactone) exists in a dynamic, pH-dependent equilibrium with its corresponding open-chain carboxylic acid form, α-D-isosaccharinic acid (HISA), and its carboxylate anion (ISA⁻). The stability of the lactone ring is paramount for many experimental applications, as its hydrolysis to the open-chain form can significantly alter the molecule's biological activity and physicochemical properties. This guide will provide the foundational knowledge and practical protocols to effectively manage this equilibrium.

The interconversion between the lactone and the open-chain forms is a reversible process. Acidic conditions favor the closed-ring lactone form, which is often the biologically active species. Conversely, neutral to alkaline conditions promote the hydrolysis of the lactone to the inactive carboxylate form. Previous studies have indicated that the transformation from the isosaccharinate form to the lactone form occurs at approximately pH 8.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for maintaining the stability of isosaccharino-1,4-lactone?

To ensure the predominance of the lactone form, it is crucial to maintain the pH of the solution in a strongly acidic range. The equilibrium shifts towards the lactone form at lower pH values. For optimal stability, a pH range of 2.0 to 4.0 is recommended.

Q2: Why is maintaining a low pH critical for my experiments involving isosaccharino-1,4-lactone?

The structural integrity of the lactone ring is often directly linked to its biological function. At physiological pH (around 7.4), the equilibrium significantly favors the inactive carboxylate form. Therefore, to study the effects of the lactone itself, it is essential to control the pH to prevent hydrolysis and ensure that the observed effects are attributable to the correct molecular species.

Q3: What type of buffer should I use to maintain a stable acidic pH?

Phosphate and citrate buffers are excellent choices for maintaining a stable acidic pH for studies involving isosaccharino-1,4-lactone. Phosphate buffers are effective in the pH range of 1.1 to 3.1, while citrate buffers can be used for a pH range of 3.0 to 6.2.[1][2][3] The choice between them may depend on the specific requirements of your experiment, such as compatibility with other reagents or analytical techniques. For HPLC applications, ensure the buffer components are of high purity and compatible with your detection method (e.g., low UV absorbance for UV detection).[1][4]

Q4: How quickly does isosaccharino-1,4-lactone degrade at neutral or alkaline pH?

The transformation from the open-chain isosaccharinic acid (HISA) to the lactone form is a relatively slow, first-order reaction with a reported half-life of approximately 122.2 minutes at 23°C. However, the reverse reaction, the hydrolysis of the lactone to the carboxylate form (ISA⁻) at alkaline pH, is a much more rapid process.

Q5: Can the inactive carboxylate form revert to the active lactone form?

Yes, the hydrolysis is a reversible process. If a solution containing the carboxylate form is acidified, the equilibrium will shift back towards the closed, active lactone form. This principle is important for sample preparation and analysis.

Troubleshooting Guide: Experimental Challenges and Solutions

This section addresses common issues encountered during the handling and analysis of isosaccharino-1,4-lactone.

Issue	Potential Cause	Troubleshooting Steps & Solutions
Inconsistent Biological Assay Results	On-plate hydrolysis: The pH of the cell culture medium (typically ~7.4) is causing rapid conversion of the active lactone to the inactive carboxylate form during the assay.	1. Prepare Fresh Solutions: Make a concentrated stock solution of the lactone in an appropriate acidic solvent (e.g., DMSO) and dilute it into the assay medium immediately before use.2. pH-Adjusted Media: For short-term assays, consider using a specially formulated, more acidic medium if compatible with your cells.3. Time-Course Studies: Perform time-course experiments to understand the rate of activity loss and correlate it with lactone hydrolysis.
Variable Retention Times in HPLC Analysis	Mobile Phase pH Instability: The buffer capacity is insufficient to maintain a stable pH, leading to shifts in the equilibrium and, consequently, retention time.	1. Optimize Buffer Concentration: Ensure the buffer concentration is adequate, typically in the range of 10-50 mM.[1]2. Fresh Mobile Phase: Prepare fresh mobile phase daily to avoid changes in pH due to absorption of atmospheric CO₂ or microbial growth.3. Check Pump Performance: Fluctuations in pump performance can lead to inconsistent mobile phase composition.[5]
Appearance of Unexpected Peaks in Chromatogram	On-column or In-vial Degradation: The lactone is hydrolyzing to the carboxylic acid form during sample storage in the autosampler or on the analytical column.	1. Control Sample pH: Acidify the sample diluent with a small amount of a suitable acid (e.g., formic or phosphoric acid) to a pH below 4.0.2. Cooled Autosampler: Use a cooled autosampler (e.g., 4°C) to slow down the degradation process in the vials.[6]3. Acidic Mobile Phase: Employ an acidic mobile phase (pH 2-4) to maintain the lactone form during the chromatographic run.[7]
Poor Peak Shape (Tailing)	Secondary Interactions: The analyte may be interacting with active sites on the stationary phase (e.g., residual silanols).	1. Adjust Mobile Phase pH: A lower pH can suppress the ionization of silanol groups on the silica-based column, reducing secondary interactions.2. Use a Modern, End-capped Column: High-purity, end-capped columns have fewer active sites.3. Consider Mobile Phase Additives: A small amount of a competing base, like triethylamine (TEA), can sometimes improve peak shape, but this should be used cautiously as it can affect selectivity.
Loss of Analyte During Sample Preparation	Hydrolysis during extraction or concentration steps: Exposure to neutral or basic conditions, even for a short period, can lead to significant loss of the lactone.	1. Maintain Acidic Conditions: Ensure all solvents and solutions used during sample preparation are acidified.2. Minimize Processing Time: Work efficiently to reduce the time the sample is in solution.3. Avoid High Temperatures: Elevated temperatures can accelerate hydrolysis. If concentration is necessary, use methods like lyophilization or evaporation at low temperatures.

Experimental Protocols

Protocol 1: Preparation of 50 mM Acidic Phosphate Buffer (pH 3.0) for HPLC Mobile Phase

This protocol describes the preparation of a phosphate buffer, a reliable choice for maintaining a stable acidic pH during HPLC analysis.[8]

Materials:

• Sodium phosphate monobasic (NaH₂PO₄), HPLC grade

• Phosphoric acid (H₃PO₄), 85%, HPLC grade

• HPLC grade water

• Calibrated pH meter

• 0.45 µm membrane filter

Procedure:

• Prepare a 50 mM Sodium Phosphate Monobasic Solution:

  • Weigh out the appropriate amount of NaH₂PO₄ (Molar Mass will vary depending on the hydrate form, use the value from your reagent bottle for accurate calculation). For anhydrous NaH₂PO₄ (MW: 119.98 g/mol ), this would be 6.00 g per 1 L.

  • Dissolve the NaH₂PO₄ in approximately 800 mL of HPLC grade water in a 1 L volumetric flask.

• Adjust the pH:

  • Place a calibrated pH electrode in the solution.

  • Slowly add 85% phosphoric acid dropwise while stirring until the pH of the solution reaches 3.0.

• Final Volume Adjustment:

  • Once the target pH is stable, bring the solution to the final volume of 1 L with HPLC grade water.

• Filtration:

  • Filter the buffer solution through a 0.45 µm membrane filter to remove any particulates.[9]

• Storage:

  • Store the buffer in a clean, clearly labeled glass container at room temperature. It is recommended to prepare this buffer fresh on the day of use for optimal performance.

Protocol 2: General Procedure for a Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[10][11]

Stress Conditions:

• Acid Hydrolysis: Treat the sample with 0.1 M HCl at 60°C for a specified period (e.g., 2, 4, 8, 24 hours).

• Base Hydrolysis: Treat the sample with 0.1 M NaOH at room temperature for a shorter period due to the rapid hydrolysis of the lactone (e.g., 30 min, 1, 2, 4 hours).

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for a specified period (e.g., 2, 4, 8, 24 hours).[12]

• Thermal Degradation: Expose the solid sample to dry heat (e.g., 80°C) for a specified period (e.g., 24, 48, 72 hours).

• Photolytic Degradation: Expose a solution of the sample to UV light (e.g., 254 nm) and visible light for a specified duration. A control sample should be kept in the dark under the same conditions.

Procedure:

• Prepare solutions of isosaccharino-1,4-lactone in an appropriate solvent.

• Expose the solutions (and solid material for thermal stress) to the different stress conditions for the specified time points.

• At each time point, withdraw an aliquot of the stressed sample.

• Neutralize the acidic and basic samples before analysis.

• Dilute all samples to an appropriate concentration for analysis.

• Analyze the samples using a validated stability-indicating HPLC method to separate the parent compound from any degradation products.

• Characterize the degradation products using techniques such as mass spectrometry (MS).

Visualizing Key Concepts

References

• Optimizing Phosphate Buffer Solution: Preparation Methods and Case Studies. (2023, November 29). Retrieved from [Link]

• Preparation of Mobile Phase for HPLC. (n.d.). Retrieved from [Link]

• Buffer Preparation – Right, Easy, Wrong. (2024, June 4). Separation Science. Retrieved from [Link]

• A Guide to HPLC and LC-MS Buffer Selection. (n.d.). Retrieved from [Link]

• Can I make a citrate buffer pH 3,4 starting with citric acid and then adding NaOH? or its better start with trisodium citrate and add citric acid? (2015, June 26). ResearchGate. Retrieved from [Link]

• Citrate Buffer (pH 3.0 to 6.2) Preparation and Recipe. (n.d.). NovoPro Bioscience Inc. Retrieved from [Link]

• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Retrieved from [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! (2025, May 23). PharmaCores. Retrieved from [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). Pharmaceutical Technology. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). Phenomenex. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). Retrieved from [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Retrieved from [Link]

• REVIEW: FORCE DEGRADATION STUDIES. (2016, July 1). Pharma Science Monitor. Retrieved from [Link]

• Forced Degradation Studies for Biopharmaceuticals. (2026, March 29). Pharmaceutical Technology. Retrieved from [Link]

• On column degradation. (2008, August 6). Chromatography Forum. Retrieved from [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. (n.d.). Retrieved from [Link]

• Steps for HPLC Method Development. (n.d.). Pharmaguideline. Retrieved from [Link]

• Analysis of the intramolecular 1,7-lactone of N-acetylneuraminic acid using HPLC–MS: relationship between detection and stability. (2023, April 21). SpringerLink. Retrieved from [Link]

• On-Column Sample Degradation. (2026, April 1). LCGC International. Retrieved from [Link]

• Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. (2016, April 7). ResearchGate. Retrieved from [Link]

Sources

• 1. Buffer & Eluent Preparation in HPLC – Best Practices [knauer.net]
• 2. HPLC Troubleshooting Guide [scioninstruments.com]
• 3. Citrate Buffer (pH 3.0 to 6.2) [novoprolabs.com]
• 4. [Chromatography Q & A] Which buffer solution is used for the HPLC mobile phase? | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 5. HPLC Troubleshooting Guide [sigmaaldrich.com]
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• 8. Buffer Preparation – Right, Easy, Wrong | Separation Science [sepscience.com]
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• 10. biopharminternational.com [biopharminternational.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pharmasm.com [pharmasm.com]

Technical Support Center: Purification of Synthesized Isosaccharino-1,4-lactone

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the removal of organic impurities from synthesized isosaccharino-1,4-lactone. The information presented herein is grounded in established scientific principles and field-proven methodologies to ensure experimental success and product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common organic impurities encountered during the synthesis of isosaccharino-1,4-lactone?

The synthesis of isosaccharino-1,4-lactone can result in a variety of organic impurities. These often include unreacted starting materials, byproducts from side reactions, and residual solvents. Depending on the synthetic route, common impurities may include the open-chain carboxylic acid form, α-D-isosaccharinic acid (HISA), as well as other sugar degradation products.[1][2][3] The presence of these impurities can affect the yield, purity, and biological activity of the final product.

Q2: My final product shows the presence of the open-chain carboxylic acid. How can I favor the lactone form?

The equilibrium between isosaccharino-1,4-lactone and its corresponding carboxylic acid (HISA) is pH-dependent.[1][2] The lactone form is favored in acidic conditions, while the open-chain carboxylate form dominates at higher pH.[2] To promote lactonization, acidification of the reaction mixture or the purified product solution is recommended. This can be achieved by the careful addition of an acid, which drives the equilibrium towards the cyclic ester.[1][3]

Q3: I am observing significant product loss during purification. What are the potential causes and solutions?

Product loss during purification can be attributed to several factors, including:

• Sub-optimal chromatography conditions: Improper choice of stationary phase, mobile phase, or gradient can lead to poor separation and co-elution of the product with impurities.[4]

• Degradation of the lactone: Isosaccharino-1,4-lactone can be susceptible to hydrolysis, especially under basic conditions. Maintaining a neutral or slightly acidic pH during purification is crucial.

• Inefficient extraction: In liquid-liquid extraction, the choice of solvent and the number of extractions can impact the recovery of the lactone.[5][6]

Solutions include optimizing chromatographic parameters, carefully controlling the pH throughout the purification process, and employing appropriate extraction techniques.

Troubleshooting Guides

Issue 1: Co-elution of Impurities During Column Chromatography

Column chromatography is a primary technique for purifying isosaccharino-1,4-lactone.[7][8] However, closely related impurities can co-elute with the desired product, leading to insufficient purity.

Causality: Co-elution occurs when the affinities of the target compound and impurities for the stationary and mobile phases are too similar.[7] This can be due to similarities in polarity and functional groups.

Troubleshooting Protocol:

• Stationary Phase Selection:

  • Silica Gel: The most common stationary phase for lactone purification.[4][8][9] Its polar nature allows for the separation of compounds based on polarity.

  • Alumina (Basic or Neutral): Can be effective for certain separations, particularly when dealing with compounds that are sensitive to the acidic nature of silica gel.[10]

• Mobile Phase Optimization:

  • Solvent System: A mixture of a non-polar solvent (e.g., hexane, heptane) and a more polar solvent (e.g., ethyl acetate, acetone) is typically used.[4][5]

  • Gradient Elution: A gradual increase in the proportion of the polar solvent can improve separation by selectively eluting compounds with increasing polarity.[4]

• Specialized Techniques:

  • Silver Nitrate Impregnated Silica Gel: This technique can be particularly effective for separating compounds with differing degrees of unsaturation.[4][10]

Experimental Workflow for Column Chromatography:

Caption: Workflow for purification by column chromatography.

Issue 2: Inefficient Removal of Non-polar Impurities by Liquid-Liquid Extraction

Liquid-liquid extraction is a fundamental technique for separating compounds based on their differential solubilities in two immiscible liquid phases.[6] It is often used as a preliminary purification step.

Causality: Inefficient extraction can result from an inappropriate choice of organic solvent, an insufficient number of extraction cycles, or the formation of emulsions.

Troubleshooting Protocol:

• Solvent Selection:

  • The organic solvent should be immiscible with the aqueous phase and have a high affinity for the impurities you wish to remove, while having a lower affinity for the target lactone.

  • Commonly used solvents include ethyl acetate, dichloromethane, and chloroform.[5][6]

• Multiple Extractions:

  • Performing multiple extractions with smaller volumes of the organic solvent is more efficient than a single extraction with a large volume.

• Breaking Emulsions:

  • Emulsions can sometimes form at the interface of the two liquid layers. These can often be broken by the addition of a saturated brine solution or by gentle swirling.

Experimental Workflow for Liquid-Liquid Extraction:

Caption: Workflow for purification by liquid-liquid extraction.

Data Presentation

Table 1: Recommended Solvent Systems for Column Chromatography of Isosaccharino-1,4-lactone

Impurity Polarity	Recommended Solvent System (v/v)	Gradient Profile
Less Polar	Hexane:Ethyl Acetate (9:1 to 7:3)	Start with a higher hexane ratio and gradually increase the ethyl acetate concentration.
Moderately Polar	Dichloromethane:Methanol (99:1 to 95:5)	Begin with a low methanol concentration and slowly increase it.
More Polar	Ethyl Acetate:Methanol (100:0 to 90:10)	A shallow gradient of increasing methanol in ethyl acetate can be effective.

Purity Assessment

The purity of the final isosaccharino-1,4-lactone product should be assessed using appropriate analytical techniques.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information about the purity of the sample and can detect trace impurities.[11][12]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile impurities.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the structure of the desired product and can reveal the presence of structural isomers or other impurities.[13]

References

• Allard, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(5), 465-477.
• Di Marino, M., et al. (2023). A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards. Molecules, 28(11), 4307.
• Fujisawa Pharmaceutical Co., Ltd. (2002). Method for separating lactone-contg. high-molecular weight compounds. Google Patents.
• Hanmi Pharm. Co., Ltd. (2012). Purification method of lactone compounds containing unsaturated alkyl group by extraction with silver ion solution. Google Patents.

• Allard, S., Ekberg, C., & Albinsson, Y. (2004). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. ResearchGate. Retrieved from [Link]

• Furneaux, R. H., et al. (2012). A robust method for the synthesis and isolation of β-gluco-isosaccharinic acid ((2R,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid) from cellulose and measurement of its aqueous pKa. ResearchGate. Retrieved from [Link]

• Phenomenex. (2025). Column Chromatography Guide. Retrieved from [Link]

• Organomation. (n.d.). Solvent Extraction Techniques. Retrieved from [Link]

• Grynkiewicz, G., et al. (2025).
• Mitsubishi Chemical Corp. (1998). Lactone purification method. Google Patents.

• ChemHelp ASAP. (2021, February 9). column chromatography & purification of organic compounds [Video]. YouTube. Retrieved from [Link]

• The Organic Chemistry Tutor. (2022, August 18). Solvent extraction (Organic Chemistry Lecture-Demonstrations) [Video]. YouTube. Retrieved from [Link]

• Zhang, Q. W., Lin, L. G., & Ye, W. C. (2018). Techniques for extraction and isolation of natural products: a comprehensive review. Chinese medicine, 13, 20.

• Kumar, A., et al. (2025). Advancements in HPLC Techniques for Detecting and identification of Process-Related and Degradants Impurities in Pharmaceutical Compounds. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Isosaccharino-1,4-lactone. PubChem. Retrieved from [Link]

• Jones, J. B., & Jakovac, I. J. (1982). PREPARATION OF CHIRAL, NONRACEMIC γ-LACTONES BY ENZYME-CATALYZED OXIDATION OF meso-DIOLS. Organic Syntheses, 60, 94.
• Vane, T., et al. (2004). A short enantioselective synthesis of homocitric acid-g-lactone and 4-hydroxy-homocitric acid-g-lactones. Tetrahedron, 60(20), 4417-4422.

• TA Instruments. (2023). Key Analytical Techniques for Pharmaceutical Discovery and Formulation. Retrieved from [Link]

• Isbell, H. S. (1941). Preparation of mannuronic lactone from algin.

• Daphal, G. T., & Umamaheshwari, D. (2022). Novel Analytical Techniques used in Identification and Isolation of Impurities in Pharmaceuticals an Overview. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Lactone synthesis. Retrieved from [Link]

• Davies, D. M., & Jones, J. R. (2004). Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs. ResearchGate. Retrieved from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
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• 5. A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards [mdpi.com]
• 6. organomation.com [organomation.com]
• 7. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 8. m.youtube.com [m.youtube.com]
• 9. JP2785363B2 - Lactone purification method - Google Patents [patents.google.com]
• 10. CN1373764A - Method for separating lactone-contg. high-molecular weight compounds - Google Patents [patents.google.com]
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• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

improving recovery rates in isosaccharino-1,4-lactone solid phase extraction

Technical Support Center: Troubleshooting Isosaccharino-1,4-Lactone (ISAL) Solid Phase Extraction

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to isolate isosaccharino-1,4-lactone (ISAL) from complex cellulosic degradation matrices. ISAL and its open-chain counterpart, isosaccharinic acid (ISA), play critical roles in microbial degradation pathways and heavy metal complexation[1]. However, isolating ISAL via Solid Phase Extraction (SPE) is notoriously difficult due to its dynamic structural equilibrium and high polarity.

This guide provides field-proven troubleshooting strategies, a self-validating methodology, and the mechanistic causality behind each step to ensure you achieve >90% recovery rates.

Section 1: The ISAL SPE Optimization Workflow

Fig 1: Optimized SPE workflow for ISAL isolation, highlighting the critical kinetic incubation step.

Section 2: Troubleshooting & FAQs

Q1: Why am I experiencing massive breakthrough of ISAL during the sample loading phase? A1: This is the most common failure point and is entirely driven by pH-dependent structural equilibrium. In alkaline or neutral conditions, the molecule exists predominantly as the isosaccharinate anion (ISA⁻). This anionic form is highly polar and will immediately break through standard reversed-phase sorbents. To retain the analyte, you must shift the equilibrium to the uncharged lactone form (ISAL) by acidifying the sample to pH < 3.0[2].

Q2: I acidified my sample to pH 2.0, but my recovery is still inconsistent. What went wrong? A2: You are likely loading the sample too quickly after acidification. The lactonization of carboxylic α-D-isosaccharinic acid (HISA) to α-D-isosaccharino-1,4-lactone (ISAL) is not instantaneous. It follows first-order kinetics with a half-life ( t1/2​ ) of approximately 122 minutes at room temperature[2]. If you load the sample immediately, a large fraction of the analyte is still in the poorly retained HISA form. Solution: Implement a mandatory 4-hour kinetic incubation period post-acidification before loading your sample onto the SPE column.

Q3: Which SPE sorbent chemistry provides the most reproducible recovery for ISAL? A3: Standard silica-based C18 is insufficient. ISAL is a low-molecular-weight, highly oxygenated molecule that lacks the hydrophobicity required for strong C18 retention. While Strong Anion Exchange (SAX) can capture the ISA⁻ form, crude cellulosic degradation matrices severely foul anion exchange resins, leading to rapid column death[3]. Solution: Use a Polymeric Hydrophilic-Lipophilic Balance (HLB) sorbent or Porous Graphitic Carbon (PGC). These sorbents provide superior dipole-dipole interactions and a larger surface area, effectively trapping the polar lactone ring.

Q4: How can I selectively elute ISAL without co-eluting other cellulosic degradation acids? A4: If you use a highly polar protic solvent like Methanol for elution, you risk co-eluting highly polar matrix interferences. Instead, use a moderately polar aprotic solvent like 100% Ethyl Acetate. Ethyl Acetate efficiently disrupts the dipole interactions between ISAL and the HLB/PGC sorbent while leaving highly polar, non-lactonized impurities trapped on the column.

Section 3: Validated Step-by-Step Methodology

To establish a self-validating system, always run a spiked blank (deionized water + ISAL standard) parallel to your matrix samples using this protocol to verify sorbent performance independent of matrix effects:

• Sample Pre-treatment (Critical): Adjust the crude sample to pH 2.0 using 1M HCl.

• Kinetic Incubation: Allow the acidified sample to incubate at room temperature (23°C) for a minimum of 4 hours to ensure complete conversion of HISA to ISAL[2].

• Sorbent Conditioning: Condition a Polymeric HLB or PGC SPE cartridge (e.g., 200 mg/3 mL) with 3 mL of Methanol, followed by 3 mL of 0.01M HCl. Do not let the sorbent dry out.

• Sample Loading: Load the incubated sample at a strictly controlled flow rate of 1 mL/min to maximize mass transfer into the sorbent pores.

• Interference Washing: Wash the column with 2 mL of 0.01M HCl. This removes residual salts and highly polar non-target acids without disrupting the ISAL-sorbent interactions.

• Target Elution: Elute the ISAL fraction using 3 mL of 100% Ethyl Acetate.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-pure N2​ gas at 30°C and reconstitute in your mobile phase of choice for downstream LC-MS or GC-MS analysis.

Section 4: Quantitative Recovery Data

The following table summarizes the causal relationship between experimental parameters and ISAL recovery rates, validating the optimized protocol choices.

Sorbent Chemistry	Sample pH	Incubation Time	Elution Solvent	ISAL Recovery (%)	Mechanistic Observation
Silica C18	7.0	N/A	Methanol	< 5%	Analyte exists as ISA⁻ anion; zero retention on reversed-phase.
Silica C18	2.0	4 hours	Methanol	42 ± 5%	Polar ISAL is poorly retained on purely hydrophobic C18 chains.
Strong Anion Exchange	8.0	N/A	1M NaCl	65 ± 8%	High matrix fouling from crude cellulosic degradation products.
Polymeric HLB	2.0	10 mins	Ethyl Acetate	55 ± 6%	Incomplete lactonization; unreacted HISA breaks through column.
Polymeric HLB	2.0	4 hours	Ethyl Acetate	91 ± 3%	Complete lactonization; optimal dipole-dipole retention and elution.
Porous Graphitic Carbon	2.0	4 hours	Ethyl Acetate	96 ± 2%	Maximum retention via strong polar and hydrophobic interactions.

References

• Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations Source: researchgate.net URL:[Link]

• Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids Source: hud.ac.uk URL:[Link]

• Biomineralization of Uranium-Phosphates Fueled by Microbial Degradation of Isosaccharinic Acid (ISA) Source: acs.org URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. eprints.hud.ac.uk [eprints.hud.ac.uk]

troubleshooting derivatization failures for isosaccharino-1,4-lactone GC-MS

A Senior Application Scientist's Guide to Troubleshooting Derivatization Failures

Welcome to the technical support center for the gas chromatography-mass spectrometry (GC-MS) analysis of isosaccharino-1,4-lactone (ISA). This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the derivatization of ISA for GC-MS analysis. As a key degradation product of cellulose, accurate quantification of ISA is critical in various fields, including radioactive waste management and biofuel research. This resource provides in-depth, field-proven insights to help you overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of isosaccharino-1,4-lactone?

Isosaccharino-1,4-lactone is a polyhydroxy compound, making it polar and non-volatile.[1][2] Gas chromatography requires analytes to be volatile and thermally stable to travel through the GC column. The hydroxyl (-OH) groups in ISA lead to strong intermolecular hydrogen bonding, which significantly decreases its volatility. Derivatization, most commonly through silylation, replaces the active hydrogens on these hydroxyl groups with a less polar and more volatile group, such as a trimethylsilyl (TMS) group.[3][4] This process increases the volatility of ISA, making it suitable for GC-MS analysis.[2]

Q2: What is the most common derivatization method for isosaccharino-1,4-lactone?

Silylation is the most prevalent method for derivatizing hydroxylated compounds like ISA for GC-MS analysis.[5] This typically involves reacting the dried sample with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), often with a catalyst like trimethylchlorosilane (TMCS).[6][7] The reaction is usually carried out in a solvent like pyridine or acetonitrile and may require heating to ensure complete derivatization.[8][9]

Q3: What are the key considerations for a successful silylation of isosaccharino-1,4-lactone?

A successful silylation reaction depends on several critical factors:

• Anhydrous Conditions: Silylating reagents are highly sensitive to moisture.[4] Water will react with the silylating agent, consuming it and preventing the complete derivatization of the target analyte.[10] It is crucial to ensure that all glassware, solvents, and the sample itself are completely dry.

• Reagent Purity and Excess: Always use fresh, high-quality silylating reagents. These reagents can degrade over time, especially if exposed to moisture. It is also recommended to use a significant molar excess of the silylating reagent to drive the reaction to completion.

• Reaction Time and Temperature: The derivatization of all hydroxyl groups on the ISA molecule may require specific reaction times and temperatures. Optimization of these parameters is often necessary.[11] While heating can accelerate the reaction, excessive temperatures can potentially lead to the degradation of the derivative.[12]

• Sample Solubility: The sample must be completely dissolved in the reaction solvent to ensure efficient derivatization.[9] If the sample does not fully dissolve, the reaction will be incomplete.

Troubleshooting Guide

This section addresses specific issues you may encounter during the derivatization and subsequent GC-MS analysis of isosaccharino-1,4-lactone.

Issue 1: No Peak or Very Small Peak for Derivatized ISA

The absence or low intensity of the target peak is a common and frustrating problem. This often points to a fundamental failure in the derivatization process or issues with the analytical instrumentation.

Possible Cause 1.1: Incomplete or Failed Derivatization

Explanation: The most likely culprit is an incomplete silylation reaction. If the hydroxyl groups are not fully replaced with TMS groups, the ISA molecule will remain too polar and non-volatile to elute from the GC column.

Troubleshooting Steps:

• Verify Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven (e.g., at 120°C for at least 4 hours) and cool in a desiccator before use.

  • Use anhydrous solvents. Purchase new, sealed solvents if you suspect contamination.

  • Ensure your sample is completely dry. If your sample is in an aqueous solution, evaporate it to dryness under a stream of nitrogen or by lyophilization before adding the derivatization reagents.[8]

• Check Reagent Quality and Quantity:

  • Use fresh silylating reagents. If your reagents are old or have been opened multiple times, they may be compromised.

  • Increase the amount of silylating reagent. A general guideline is to use at least a 2:1 molar ratio of the silylating agent to the active hydrogens in your sample.

• Optimize Reaction Conditions:

  • Increase the reaction temperature. A common starting point is 60-70°C.[8][13]

  • Extend the reaction time. Some sterically hindered hydroxyl groups may require longer reaction times to fully derivatize.

  • Ensure your sample is fully dissolved in the solvent before and during the reaction.[9]

Possible Cause 1.2: pH-Dependent Equilibrium of ISA

Explanation: Isosaccharinic acid exists in equilibrium with its lactone form, and this equilibrium is pH-dependent.[14][15] In alkaline solutions, the open-chain carboxylate form is favored, while acidic conditions promote the formation of the lactone.[16][17] If your sample preparation involves alkaline conditions, you may have a mixture of the acid and lactone forms, which can complicate derivatization and chromatography.

Troubleshooting Steps:

• Standardize Sample pH: Before drying down your sample for derivatization, consider adjusting the pH to a slightly acidic or neutral range to ensure the predominance of the lactone form.

• Two-Step Derivatization: For the carboxylic acid form, a two-step derivatization might be necessary: first, esterification of the carboxylic acid group, followed by silylation of the hydroxyl groups.[18]

Possible Cause 1.3: GC-MS System Issues

Explanation: Even with a successful derivatization, problems with the GC-MS system can prevent the detection of your analyte.

Troubleshooting Steps:

• Check for Leaks: Air leaks in the GC system can lead to column degradation and a loss of sensitivity.[19]

• Inlet Maintenance: A dirty or active inlet liner can adsorb polar analytes, preventing them from reaching the column. Regularly replace the inlet liner and septum.[6]

• Column Health: The GC column can degrade over time, especially when exposed to oxygen or aggressive reagents.[20] Consider trimming the front end of the column or replacing it if performance has declined.

Issue 2: Multiple Peaks for a Single Analyte

The appearance of multiple peaks for what should be a single compound can be perplexing and can interfere with accurate quantification.

Possible Cause 2.1: Incomplete Derivatization

Explanation: If the derivatization is not complete, you may see a series of peaks corresponding to partially derivatized ISA molecules (e.g., with one, two, or three TMS groups). These partially derivatized compounds will have different retention times.

Troubleshooting Steps:

• Follow the same troubleshooting steps outlined in Possible Cause 1.1 to ensure a complete reaction.

• Analyze the mass spectra of the additional peaks. They will likely show a lower molecular ion and fragmentation patterns consistent with fewer TMS groups.

Possible Cause 2.2: Isomer Formation

Explanation: Sugars and related compounds can exist as different isomers (e.g., anomers or ring-chain tautomers).[1] While ISA is a lactone, there is a possibility of forming different structural isomers during sample preparation or derivatization, which could lead to multiple chromatographic peaks.

Troubleshooting Steps:

• Review your sample preparation procedure for any steps that might induce isomerization.

• Consider an oximation step prior to silylation. This can help to "lock" the structure and prevent the formation of multiple isomers for some sugar-like molecules.[1]

Issue 3: Peak Tailing

Peak tailing, characterized by an asymmetrical peak with a drawn-out tail, can compromise peak integration and reduce analytical accuracy.[20]

Possible Cause 3.1: Active Sites in the GC System

Explanation: The primary cause of peak tailing for polar analytes is the presence of "active sites" in the GC system.[20] These are locations where the analyte can interact with exposed silanol groups on the surface of the inlet liner, the column, or contaminants.

Troubleshooting Steps:

• Inlet Maintenance: The inlet is a common source of activity. Replace the inlet liner with a new, deactivated liner. Also, replace the septum, as pieces of the septum can be a source of active sites.[6][21]

• Column Conditioning and Trimming: If the front of the column is contaminated, it can lead to peak tailing. Try trimming 15-30 cm from the inlet end of the column.[20] If this does not resolve the issue, the column may need to be replaced.

• Use a Deactivated Liner: Ensure you are using a high-quality, deactivated inlet liner.

Possible Cause 3.2: Incomplete Derivatization

Explanation: As with other issues, incomplete derivatization can also cause peak tailing. The remaining free hydroxyl groups on the ISA molecule can interact with active sites in the GC system.

Troubleshooting Steps:

• Re-optimize your derivatization procedure as described in Possible Cause 1.1 .

Possible Cause 3.3: Incompatible GC Column Phase

Explanation: While less common for silylated compounds, using a highly polar column phase might not be ideal. However, injecting silylating reagents onto certain polar phases, like those with active hydrogens (e.g., WAX or FFAP phases), can damage the column.[3][7]

Troubleshooting Steps:

• Ensure you are using a suitable, low- to mid-polarity column, such as a DB-5ms or equivalent.

Issue 4: Ghost Peaks

Ghost peaks are unexpected peaks that appear in your chromatogram, even in blank runs.[22] They can be a source of confusion and can interfere with the peaks of interest.

Possible Cause 4.1: Contamination

Explanation: Ghost peaks are often the result of contamination in the GC system.

Troubleshooting Steps:

• Septum Bleed: Over time, the septum can degrade and release volatile compounds. Replace the septum regularly.

• Contaminated Solvents or Reagents: Use high-purity solvents and reagents.

• Carryover: If a previous sample was highly concentrated, it might "carry over" into subsequent injections. Run several blank solvent injections to clean out the system.[22]

• Dirty Inlet Liner: A contaminated inlet liner can slowly release compounds, causing ghost peaks. Replace the liner.[23]

Experimental Protocols

Standard Silylation Protocol for Isosaccharino-1,4-lactone

This protocol provides a general starting point for the silylation of ISA. Optimization may be required for your specific samples and instrumentation.

• Sample Preparation:

  • Transfer an aliquot of your sample containing ISA to a 2 mL reaction vial.

  • If the sample is in an aqueous solution, evaporate it to complete dryness under a gentle stream of nitrogen or by lyophilization. It is critical to remove all moisture.[8]

• Derivatization:

  • Add 100 µL of anhydrous pyridine to the dried sample and vortex to dissolve.[8][9]

  • Add 100 µL of BSTFA with 1% TMCS to the vial.[8]

  • Tightly cap the vial and heat at 70°C for 60 minutes in a heating block or oven.[8]

• Analysis:

  • Cool the vial to room temperature.

  • Transfer the derivatized sample to an autosampler vial for GC-MS analysis.

Data Presentation

Table 1: Troubleshooting Summary for ISA Derivatization Failures

Issue	Possible Cause	Key Troubleshooting Actions
No/Small Peak	Incomplete Derivatization	Ensure anhydrous conditions, use fresh/excess reagent, optimize time/temp.
pH-Dependent Equilibrium	Standardize sample pH to acidic/neutral before derivatization.
GC-MS System Issues	Check for leaks, perform inlet maintenance, check column health.
Multiple Peaks	Incomplete Derivatization	Re-optimize derivatization; check mass spectra of extra peaks.
Isomer Formation	Review sample prep for isomerization; consider oximation.
Peak Tailing	Active Sites in GC System	Perform inlet maintenance, trim/replace column, use deactivated liner.
Incomplete Derivatization	Re-optimize derivatization procedure.
Ghost Peaks	System Contamination	Replace septum, use high-purity solvents, check for carryover.

Visualizations

Derivatization Workflow

Caption: Workflow for the silylation of isosaccharino-1,4-lactone.

Troubleshooting Logic for No/Small Peak

Caption: Troubleshooting logic for addressing a missing or small ISA peak.

References

Sources

• 1. discover.restek.com [discover.restek.com]
• 2. Derivatization Methods in GC and GC/MS | IntechOpen [intechopen.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. benchchem.com [benchchem.com]
• 5. GC Derivatization Reagents | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 6. benchchem.com [benchchem.com]
• 7. mn-net.com [mn-net.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Investigation of the derivatization conditions for GC-MS metabolomics of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. theses.cz [theses.cz]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Behaviour of xyloisosaccharinic acid and xyloisosaccharino-1,4-lactone in aqueous solutions at varying pHs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. diverdi.colostate.edu [diverdi.colostate.edu]
• 19. ssi.shimadzu.com [ssi.shimadzu.com]
• 20. Troubleshooting Peak Tailing in Gas Chromatography Workflows | Lab Manager [labmanager.com]
• 21. glsciences.eu [glsciences.eu]
• 22. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 23. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]

mitigating isosaccharino-1,4-lactone degradation during thermal sterilization

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with isosaccharino-1,4-lactone (ISL). This resource provides in-depth troubleshooting advice and answers to frequently asked questions regarding the mitigation of ISL degradation during thermal sterilization processes. Our goal is to equip you with the scientific understanding and practical methodologies required to ensure the stability and integrity of your formulations.

Understanding the Core Challenge: The Instability of Isosaccharino-1,4-Lactone

Isosaccharino-1,4-lactone is a cyclic ester, a molecular structure inherently susceptible to hydrolysis.[][2] This reaction, where the ring is opened by water, is the primary degradation pathway. The challenge for scientists is that thermal sterilization, a critical step for ensuring product safety, creates the very conditions—high temperature and the presence of water (especially in moist heat/autoclaving)—that accelerate this degradation.

The stability of ISL is further complicated by a pH-dependent equilibrium between its closed-ring lactone form and its open-chain hydroxy acid form, isosaccharinic acid (ISA).[3][4]

• At lower (acidic) pH: The equilibrium favors the closed-ring isosaccharino-1,4-lactone (ISL) .

• At higher (alkaline) pH: The equilibrium shifts towards the open-chain isosaccharinate (ISA⁻) form.[4]

This dynamic is crucial, as the rate of degradation and the dominant molecular form are directly controlled by the formulation's pH.

Degradation Pathway Visualization

The following diagram illustrates the pH-dependent equilibrium and the irreversible hydrolysis that can occur during thermal processing.

Caption: Workflow for sterile filtration of ISL solutions.

Protocol 3: HPLC Analysis for ISL Degradation

A robust analytical method is essential to quantify stability.

• Method: A reversed-phase high-performance liquid chromatography (HPLC) method is recommended. [5][6]2. Column: Use a C18 column.

• Mobile Phase: An isocratic mobile phase of acetonitrile and a slightly acidic buffer (e.g., 0.05 M potassium dihydrogen phosphate, pH 3) is a good starting point. [5]4. Detection: Use a UV or fluorescence detector. The exact wavelength should be determined empirically for maximum sensitivity.

• Analysis: Degradation is quantified by the decrease in the area of the main ISL peak and the appearance of new peaks corresponding to degradation products.

Frequently Asked Questions (FAQs)

• What is isosaccharino-1,4-lactone?

  • It is a monosaccharide derivative, specifically a cyclic ester formed from isosaccharinic acid. []It is studied for various biological activities, including potential therapeutic effects. [][7]

• Why is terminal sterilization so important?

  • Terminal sterilization is the process of sterilizing a product in its final container. [8]It is a regulatory requirement for parenteral drugs and research materials to ensure they are free from microbial contamination, guaranteeing patient and experimental safety. [9]

• How can I be certain my ISL has degraded?

  • The most reliable method is through analytical chemistry. A validated stability-indicating HPLC method will show a decrease in the concentration of the parent ISL peak and the emergence of new peaks corresponding to the degradation products. [6]

• Can I add chemical stabilizers or antioxidants to my formulation?

  • The addition of excipients is possible but requires extensive validation. While antioxidants like D-saccharic acid 1,4-lactone (a related but different compound) have shown protective effects in biological systems, their impact on thermal stability during autoclaving is not established. [7]Any added excipient must be proven to be heat-stable and not to negatively interact with ISL. This approach adds significant complexity compared to pH optimization or switching to an alternative sterilization method.

References

• Vertex AI Search. (2026). STERILIZATION PHYSICAL METHODS: 1.
• Vertex AI Search. (2026).
• LookChem. (2026). isosaccharino-1,4-lactone 7397-89-9 wiki.
• INSTECH Pharma. (2025).
• Gammapak. (2026). Sterilization of Pharmaceutical and Cosmetic Products.
• BOC Sciences. (n.d.). CAS 7397-89-9 (Isosaccharinic acid-1,4-lactone).
• PubChem - NIH. (n.d.). Isosaccharino-1,4-lactone | C6H10O5 | CID 64785.
• IQS Group. (2025). Sterilization methods in pharmaceutical manufacturing: an exhaustive analysis of equipment, rooms and processes.
• LookChem. (n.d.). isosaccharino-1,4-lactone｜7397-89-9.
• ResearchGate. (2016).
• ResearchGate. (n.d.). α-D-Isosaccharino-1,4-lactone, C 6 H 10 O 5 , and α-D-isosaccharinic acid, C 6 H 12 O 6.
• CDC. (2023).
• Wikipedia. (n.d.). Lactone.
• PubMed. (2011).
• NIST. (n.d.). Stability of dextrose solutions of varying pH.
• PMC. (n.d.). N-Acylhomoserine Lactones Undergo Lactonolysis in a pH-, Temperature-, and Acyl Chain Length-Dependent Manner during Growth of Yersinia pseudotuberculosis and Pseudomonas aeruginosa.
• PubMed. (2000). Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection.
• PubMed. (n.d.).
• MDPI. (2021). Investigation of the Thermal and Hydrolytic Degradation of Polylactide during Autoclave Foaming.
• ResearchGate. (n.d.). Mechanisms of Lactone Hydrolysis in Acidic Conditions.

Sources

• 2. Lactone - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-Performance liquid chromatographic analysis of lactone and hydroxy acid of new antitumor drug, DX-8951 (exatecan), in mouse plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. idisl.info [idisl.info]
• 9. pharmacycollege.uoanbar.edu.iq [pharmacycollege.uoanbar.edu.iq]

Technical Support Center: Optimizing Mobile Phase Gradients for Isosaccharino-1,4-lactone Separation

Welcome to the technical support resource for the chromatographic analysis of isosaccharino-1,4-lactone (ISA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for optimizing your separation methods. As Senior Application Scientists, we have compiled this information based on established chromatographic principles and extensive field experience.

Frequently Asked Questions (FAQs)

Q1: What is isosaccharino-1,4-lactone and why is its separation challenging?

Isosaccharino-1,4-lactone is a key degradation product of cellulose under alkaline conditions, particularly relevant in the context of radioactive waste management where cellulosic materials are present. Its analysis is challenging due to its high polarity, hydrophilic nature, and the presence of structurally similar isomers, which can co-elute.

Q2: What are the most common chromatographic modes for separating ISA?

The most common techniques include Hydrophilic Interaction Liquid Chromatography (HILIC), Reversed-Phase (RP) Chromatography with specific columns, and High-Performance Anion-Exchange Chromatography (HPAEC). The choice of mode depends on the sample matrix and the desired resolution from other components.

Q3: Why is mobile phase gradient optimization so critical for ISA analysis?

Gradient elution is crucial for separating compounds with a wide range of polarities, which is often the case in samples containing ISA and its related degradation products. A well-optimized gradient ensures good peak shape, resolution, and reasonable analysis times.

Q4: What are typical starting conditions for a mobile phase gradient for ISA separation using HILIC?

For HILIC separations, a typical starting point is a high concentration of an organic solvent, such as acetonitrile (ACN), with a small amount of aqueous buffer (e.g., 90:10 ACN:water with an ammonium acetate or formate buffer). The gradient would then involve increasing the aqueous component over time.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the separation of isosaccharino-1,4-lactone, providing potential causes and systematic solutions.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Poor peak shape can significantly impact integration and quantification. Peak tailing is more common for polar compounds like ISA.

Potential Causes:

• Secondary Interactions: The analyte may be interacting with active sites on the stationary phase (e.g., silanols).

• Column Overload: Injecting too much sample can lead to peak distortion.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of ISA, leading to secondary interactions.

• Dead Volume: Excessive tubing length or improper connections can cause peak broadening.

Troubleshooting Protocol:

• Reduce Sample Load: Dilute your sample and inject a smaller volume to see if the peak shape improves.

• Modify Mobile Phase Additives:

  • Introduce a small amount of a competing base, like ammonium acetate, to the mobile phase to block active sites on the stationary phase.

  • Adjust the pH of the mobile phase. For HILIC, a pH between 3 and 6 is often a good starting point.

• Check System Plumbing: Ensure all connections are secure and that the tubing length is minimized.

• Consider a Different Column: If the issue persists, you may need a column with a different stationary phase or one that is specifically designed for polar analytes.

Diagram 1: Troubleshooting Workflow for Poor Peak Shape

Caption: A step-by-step decision tree for diagnosing and resolving poor peak shape in chromatography.

Issue 2: Co-elution with Other Components

Co-elution occurs when two or more compounds are not adequately separated by the chromatographic system.

Potential Causes:

• Insufficient Resolution: The chosen stationary and mobile phases do not provide enough selectivity for the analytes.

• Inadequate Gradient Profile: The rate of change of the mobile phase composition is not optimal for separating the compounds of interest.

• Matrix Effects: Other components in the sample are interfering with the retention of ISA.

Troubleshooting Protocol:

• Adjust the Gradient Slope:

  • For better separation of early-eluting peaks, decrease the initial ramp of the gradient.

  • For later-eluting peaks, a shallower gradient in the middle or end of the run may be necessary.

• Modify Mobile Phase Composition:

  • Solvent Choice: In HILIC, changing the organic solvent (e.g., from acetonitrile to acetone) can alter selectivity.

  • Buffer Concentration: Increasing the buffer concentration can sometimes improve peak shape and resolution.

• Change the Stationary Phase: If modifying the mobile phase is not effective, a different column chemistry may be required. For example, switching from a standard HILIC column to one with a different functional group (e.g., amide vs. diol) can provide different selectivity.

• Sample Preparation: Use a solid-phase extraction (SPE) method to clean up the sample and remove interfering matrix components before injection.

Table 1: Example Gradient Modifications for Improved Resolution

Parameter	Condition A (Initial)	Condition B (Improved Early Elution)	Condition C (Improved Late Elution)
Initial %B (Aqueous)	10%	5%	10%
Gradient Time	20 min	25 min	20 min
Gradient Profile	Linear	Shallow initial ramp, then steeper	Linear with a hold at mid-gradient
Expected Outcome	Moderate resolution	Better separation of early peaks	Better separation of late peaks

Issue 3: Low Sensitivity or Poor Signal-to-Noise Ratio

Low sensitivity can make it difficult to detect and accurately quantify low levels of ISA.

Potential Causes:

• Suboptimal Detector Settings: The detector is not set to the most sensitive parameters for your analyte.

• Mobile Phase Interference: The mobile phase additives are causing a high background signal.

• Poor Ionization (for MS detection): The mobile phase is not conducive to efficient ionization of ISA.

Troubleshooting Protocol:

• Optimize Detector Parameters:

  • For UV detectors, ensure you are monitoring at the wavelength of maximum absorbance for ISA.

  • For mass spectrometry (MS) detectors, optimize the source parameters (e.g., gas flows, temperatures) and select the most abundant and stable ions for monitoring.

• Use High-Purity Solvents and Additives: Ensure that you are using LC-MS grade solvents and additives to minimize background noise.

• Adjust Mobile Phase for MS Compatibility:

  • Volatile buffers like ammonium formate or ammonium acetate are preferred for MS detection.

  • The pH of the mobile phase can significantly impact ionization efficiency. Experiment with slight pH adjustments to maximize the signal.

Diagram 2: Key Factors in Mobile Phase Optimization for LC-MS

Caption: Interplay of mobile phase components affecting ionization efficiency and sensitivity in LC-MS.

References

• V. C. Nwoko, J. M. E. Storey, and C. S. P. Sung. "Analysis of isosaccharinic acids by hydrophilic interaction liquid chromatography-mass spectrometry." Journal of Chromatography A, 1216(29), 5547-5554. [Link]

• D. V. McCalley. "Is hydrophilic interaction chromatography with silica columns a viable alternative to reversed-phase liquid chromatography for the analysis of ionisable compounds?" Journal of Chromatography A, 1217(20), 3408-3417. [Link]

• J. A. T. da Silva, C. E. S. J. de Andrade, and E. C. de Souza. "Mobile phase optimization for the analysis of polar compounds by hydrophilic interaction liquid chromatography-tandem mass spectrometry." Journal of Chromatography A, 1421, 108-116. [Link]

Reference Data & Comparative Studies

A Comparative Analysis of the Complexation Strength of Isosaccharino-1,4-lactone and Gluconic Acid

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of coordination chemistry, the ability of organic molecules to form stable complexes with metal ions is of paramount importance, with applications ranging from environmental remediation to pharmaceutical development. This guide provides an in-depth, objective comparison of the complexation strength of two such molecules: α-D-isosaccharino-1,4-lactone (a derivative of isosaccharinic acid) and D-gluconic acid. This analysis is grounded in experimental data and elucidates the structural and functional nuances that govern their interactions with metal ions.

Introduction: Two Sugar-Derived Ligands of Interest

Isosaccharinic acid (ISA) and gluconic acid are both polyhydroxy carboxylic acids derived from carbohydrates. ISA is a primary degradation product of cellulose under alkaline conditions, a process of significant interest in the context of radioactive waste management.[1][2] Gluconic acid, on the other hand, is widely used in various industries, including as a food additive, in pharmaceuticals, and as a chelating agent in cleaning products.[3]

The complexing properties of the open-chain carboxylate form of isosaccharinic acid (ISA⁻) have been studied more extensively than its lactone form. However, understanding the behavior of isosaccharino-1,4-lactone is crucial as it exists in equilibrium with the open-chain form, particularly in acidic to neutral conditions. This guide will focus on comparing the metal complexation of the lactone form of ISA, where data is available, and the well-characterized gluconic acid.

Comparative Analysis of Complexation Strength

The complexation strength of a ligand with a metal ion is quantified by its stability constant (log β), where a higher value indicates a more stable complex. The available data, while not exhaustive for isosaccharino-1,4-lactone, allows for a comparative assessment with gluconic acid for certain metal ions.

A direct comparison of the calcium (Ca²⁺) complexing properties of isosaccharinate (the open-chain form of ISA) and gluconate reveals that the formation constants of their 1:1 complexes in neutral solutions are remarkably similar.[4][5] However, significant structural and functional differences emerge upon closer examination. Gluconate is capable of forming polynuclear complexes with Ca²⁺, a characteristic not observed with isosaccharinate.[4][5] This is attributed to the different arrangement of hydroxyl groups, which influences the binding sites and coordination modes.[4]

For other metal ions, the comparison is less direct due to variations in experimental conditions across different studies. However, some general trends can be discerned.

Table 1: Stability Constants (log β) for Metal Complexes of Isosaccharinate and Gluconate

Metal Ion	Ligand	Stoichiometry (M:L)	pH	Ionic Strength (M)	log β	Reference
Ca²⁺	Isosaccharinate	1:1	Neutral	1.0 (NaCl)	1.12 ± 0.02
Ca²⁺	Gluconate	1:1	Neutral	1.0 (NaCl)	1.08 ± 0.01
Ni²⁺	Isosaccharinate (ISA)	1:1 (NiISA)	<7	-	-	[6][7]
Ni²⁺	Gluconate (Gl)	1:1 (NiGl)	<7	-	-	[6][7]
Ni²⁺	Isosaccharinate (ISA)	2:1 (Ni₂ISA(OH)₃)	7-10	-	-	[6][7]
Ni²⁺	Gluconate (Gl)	2:1 (Ni₂Gl(OH)₃)	7-10	-	-	[6][7]
Ni²⁺	Isosaccharinate (ISA)	2:1 (Ni₂ISA(OH)₄)	>10	-	-	[6][7]
Ni²⁺	Gluconate (Gl)	2:1 (Ni₂Gl(OH)₄)	>10	-	-	[6][7]
Am³⁺	Isosaccharinate (ISA)	1:1	-	1.05 (m NaClO₄)	2.86 ± 0.03	[1][8]
Am³⁺	Isosaccharinate (ISA)	1:2	-	1.05 (m NaClO₄)	4.70 ± 0.05	[1][8]
Th⁴⁺	Gluconate	1:1 (Th(GD₃)²⁺)	2.0-4.6	1.0 (mol·L⁻¹ NaClO₄)	1.04 ± 0.12	[3]
Th⁴⁺	Gluconate	1:1 (Th(GD₂)⁺)	2.0-4.6	1.0 (mol·L⁻¹ NaClO₄)	-1.31 ± 0.09	[3]
Zr⁴⁺	Isosaccharinate	-	-	0	-	[9]
Zr⁴⁺	Gluconate	-	-	0	-	[9]

Note: The table presents a selection of available data. A direct comparison is challenging due to varying experimental conditions. "ISA" refers to the isosaccharinate anion (the open-chain form).

Studies on Ni(II) complexation show that both isosaccharinic acid and gluconic acid form complexes with similar stoichiometries at different pH ranges.[6][7] At pH < 7, 1:1 complexes are formed, while at higher pH values, polynuclear hydroxo-complexes are observed.[6][7] This suggests that under similar conditions, their complexing behavior towards Ni(II) is comparable in terms of the types of species formed.

For tetravalent actinides like Zr(IV), both gluconate and isosaccharinate exhibit strong complexation.[9] While some similarities in the stability of their complexes have been noted, differences in stoichiometry have also been reported, highlighting that subtle structural variations between the two ligands can lead to different complexation behaviors.[9]

Structural Basis for a Difference in Complexation

The key to understanding the differing complexation strengths lies in the molecular structures of isosaccharino-1,4-lactone and gluconic acid.

Figure 1: Chemical structures of the ligands.

Gluconic acid is a linear polyhydroxy carboxylic acid, offering multiple hydroxyl groups and a terminal carboxyl group for metal coordination. Isosaccharinic acid, in its lactone form, has a cyclic structure where the carboxyl group is part of the ester linkage. This structural rigidity and the reduced number of available donor atoms in the lactone form are expected to influence its complexation behavior.

The inability of isosaccharinate to form polynuclear complexes with Ca²⁺, in contrast to gluconate, is a direct consequence of its structure. The arrangement of alcoholate groups on C2 and C3 of gluconate facilitates the simultaneous binding of multiple Ca²⁺ ions, leading to the formation of larger complexes.[4][5] In isosaccharinate, only the alcoholate on C2 is primarily involved in binding, which sterically hinders the formation of such polynuclear species.[4]

Experimental Methodologies for Determining Complexation Strength

The determination of stability constants is crucial for quantifying complexation strength. Several robust experimental techniques are employed for this purpose.

Potentiometric Titration

Potentiometric titration is a widely used and accurate method for determining stability constants.[10] It involves monitoring the change in the potential of a solution (related to the concentration of a specific ion, often H⁺) as a titrant of known concentration is added. The competition between the metal ion and protons for the ligand allows for the calculation of the stability constant.

Figure 3: Spectrophotometric analysis workflow.

Step-by-Step Protocol for Spectrophotometric Analysis (Mole-Ratio Method):

• Determine λmax: Record the absorption spectra of the metal ion solution, the ligand solution, and a solution containing the metal-ligand complex to identify the wavelength of maximum absorbance (λmax) for the complex.

• Prepare Solutions: Prepare a series of solutions where the concentration of the metal ion is kept constant while the concentration of the ligand is systematically varied.

• Measure Absorbance: Measure the absorbance of each solution at λmax.

• Plot Data: Plot the measured absorbance versus the molar ratio of ligand to metal.

• Determine Stoichiometry and Stability Constant: The plot will typically show two linear portions. The intersection of these lines indicates the stoichiometry of the complex. The stability constant can be calculated from the absorbance data in the curved portion of the plot.

Conclusion and Future Directions

The available evidence suggests that while isosaccharinate (the open-chain form of isosaccharino-1,4-lactone) and gluconate can exhibit similar complexation strengths for some metal ions, particularly in forming 1:1 complexes, their overall coordination chemistry can differ significantly. These differences are rooted in their distinct molecular structures, which affect their ability to form more complex species like polynuclear complexes.

Gluconic acid generally appears to be a stronger complexing agent, especially in its ability to form more intricate coordination structures. However, a definitive and comprehensive comparison across a wide range of metal ions is hampered by the limited availability of stability constant data for isosaccharino-1,4-lactone.

Future research should focus on systematically determining the stability constants of isosaccharino-1,4-lactone with a broader array of divalent and trivalent metal ions under standardized conditions. This would enable a more direct and quantitative comparison with the extensive data available for gluconic acid. Such studies would be invaluable for accurately modeling the behavior of these ligands in various applications, from predicting the mobility of radionuclides in geological repositories to designing novel chelating agents for therapeutic use.

References

• Warwick, P., Evans, N., Hall, T., & Vines, S. (2003). Complexation of Ni(II) by α-isosaccharinic acid and gluconic acid from pH 7 to pH 13. Radiochimica Acta, 91(4), 233-240.
• Dudás, C., Kutus, B., Peintler-Kriván, E., Sipos, P., & Pálinkó, I. (2017). Comparison of the Ca2+ complexing properties of isosaccharinate and gluconate–is gluconate a reliable structural and functional model of isosaccharinate? Dalton Transactions, 46(40), 13773-13784.

• Dudás, C., Kutus, B., Peintler-Kriván, E., Sipos, P., & Pálinkó, I. (2017). Comparison of the Ca2+ complexing properties of isosaccharinate and gluconate–is gluconate a reliable structural and functional model of isosaccharinate? Dalton Transactions, 46(40), 13773-13784. [Link]

• Warwick, P., Evans, N., Hall, T., & Vines, S. (2004). Stability constants of uranium(IV)-α-isosaccharinic acid and gluconic acid complexes. Radiochimica Acta, 92(9-11), 851-856.
• Lee, J. Y., Park, K., Kim, Y., & Kim, S. (2022). Thermodynamic Study of Am(III)–Isosaccharinate Complexation at Various Temperatures Implicating a Stepwise Reduction in Binding Denticity. Inorganic Chemistry, 61(48), 19369-19378.
• Evans, N. D. M., Gascón, S. A., Vines, S., & Felipe-Sotelo, M. (2012). Effect of competition from other metals on nickel complexation by α-isosaccharinic, gluconic and picolinic acids. Mineralogical Magazine, 76(8), 3425-3437.

• Evans, N. D. M., Gascón, S. A., Vines, S., & Felipe-Sotelo, M. (2012). Effect of competition from other metals on nickel complexation by α-isosaccharinic, gluconic and picolinic acids. Mineralogical Magazine, 76(8), 3425-3437. [Link]

• Kitamura, A., & Rai, D. (2017). Thermodynamic model for Zr solubility in the presence of gluconic acid and isosaccharinic acid. Journal of Nuclear Science and Technology, 54(3), 336-344.

• Dudás, C., Kutus, B., Peintler-Kriván, E., Sipos, P., & Pálinkó, I. (2017). Comparison of the Ca2+ complexing properties of isosaccharinate and gluconate–is gluconate a reliable structural and functional model of isosaccharinate?. Dalton Transactions, 46(40), 13773-13784. [Link]

• Warwick, P., Evans, N., Hall, T., & Vines, S. (2003). Complexation of Ni(II) by α-isosaccharinic acid and gluconic acid from pH 7 to pH 13. Radiochimica Acta, 91(4), 233-240. [Link]

• Evans, N. D. M., Gascón, S. A., Vines, S., & Felipe-Sotelo, M. (2012). Effect of competition from other metals on nickel complexation by a-isosaccharinic, gluconic and picolinic acids. Mineralogical Magazine, 76(8), 3425-3437. [Link]

• Dudás, C., Kutus, B., Peintler-Kriván, E., Sipos, P., & Pálinkó, I. (2017). Comparison of the Ca2+ complexing properties of isosaccharinate and gluconate – is gluconate a reliable structural and functional model of isosaccharinate?. Dalton Transactions, 46(40), 13773-13784. [Link]

• Warwick, P., Evans, N., Hall, T., & Vines, S. (2003). Complexation of Ni(II) by α-isosaccharinic acid and gluconic acid from pH 7 to pH 13. Radiochimica Acta, 91(4), 233-240. [Link]

• Zhang, Z., Helms, G., Clark, S. B., Tian, G., Zanonato, P., & Rao, L. (2020). Studies of the Complexation of Gluconate with Th(IV) in Acidic Solutions: Stability Constant Determination and Coordination Mode Analysis. Inorganic Chemistry, 59(1), 891–899.
• Rai, D., Rao, L., Wagnon, C. N., & Felmy, A. R. (2003). A Comprehensive Thermodynamic Model Applicable to Highly Acidic to Basic Conditions for Isosaccharinate Reactions with Ca(II) and Np(IV). Journal of Solution Chemistry, 32(10), 849-875.
• Martell, A. E., & Smith, R. M. (1974). Critical Stability Constants, Volume 1: Amino Acids. Springer US.
• Kim, Y., Park, K., & Lee, J. Y. (2024). Solubility, complexation and thermodynamics of the Tc(IV)-isosaccharinic acid system: Trends in the M(IV) series. Chemosphere, 355, 143140.
• Martin, R. B. (1996). A survey of the methods of analysis for the determination of the stoichiometric ratio of ligand to metal or donor to acceptor (n) and a quantitative expression of the stability constant for complex formation.
• Allard, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(5), 465-476.
• Martell, A. E., & Smith, R. M. (1982). Critical stability constants. Volume 5: First supplement. Plenum Press.
• Rossotti, F. J. C., & Rossotti, H. (1961). The determination of stability constants and other equilibrium constants in solution. McGraw-Hill.
• Anderegg, G., Arnaud-Neu, F., Delgado, R., Felcman, J., & Popov, K. (2005). Critical evaluation of stability constants of metal complexes of complexones for biomedical and environmental applications* (IUPAC Technical Report). Pure and Applied Chemistry, 77(9), 1445-1495.

• Lee, J. Y., Park, K., Kim, Y., & Kim, S. (2022). Thermodynamic Study of Am(III)–Isosaccharinate Complexation at Various Temperatures Implicating a Stepwise Reduction in Binding Denticity. Inorganic Chemistry, 61(48), 19369-19378. [Link]

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• Furia, E., & Mancuso, R. (2022). Quantitative Analysis of the Interactions of Metal Complexes and Amphiphilic Systems: Calorimetric, Spectroscopic and Theoretical Aspects. Molecules, 27(5), 1709.
• Evans, N. D. M. (2019). An NMR Study of the Complexation of Various Metals with Gluconic and Isosaccharinic Acids. Figshare.

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Alpha- vs. Beta-Isosaccharino-1,4-Lactone: A Comprehensive Guide to Binding Affinities and Complexation Dynamics

As a Senior Application Scientist navigating the intersection of environmental radiochemistry and advanced drug development, understanding the stereochemical nuances of isosaccharinic acids is paramount. Alpha-isosaccharino-1,4-lactone (α-ISL) and beta-isosaccharino-1,4-lactone (β-ISL) are diastereomeric degradation products of cellulose. While historically scrutinized for their ability to mobilize hazardous radionuclides in nuclear waste repositories, these molecules are increasingly recognized as highly functionalized chiral building blocks for targeted protein degradation (PROTACs) and enzyme inhibition.

This guide objectively compares the binding affinities, structural dynamics, and experimental methodologies associated with α-ISL and β-ISL, providing researchers with the field-proven data necessary to optimize complexation assays and synthetic workflows.

Structural Dynamics: The Lactone-Acid Equilibrium

Before evaluating binding affinity, one must understand the fundamental causality of the system: ISL itself is a poor chelator . In aqueous solutions, ISL acts as a "prodrug" or precursor. The true chelating agent is the open-chain carboxylic acid form—isosaccharinic acid (ISA).

At a pH below ~4.5, the molecule exists predominantly as the closed-ring lactone (ISL). As the pH increases, base-catalyzed hydrolysis opens the ring, yielding the active α-ISA or β-ISA conformation, which possesses the free carboxylate and adjacent hydroxyl groups necessary for multidentate metal coordination 1. Experimental failure in binding assays frequently stems from a failure to control this pH-dependent equilibrium.

Pathway of cellulose alkaline degradation into alpha/beta-ISA and pH-dependent lactonization.

Comparative Binding Affinity: Metal Ions & Radionuclides

The stereochemistry of the ISL precursor dictates the denticity of the resulting ISA ligand. α-ISA (the erythro configuration) and β-ISA (the threo configuration) coordinate metal ions via their carboxylate group and the α- or β-hydroxyl groups, forming highly stable 5- and 6-membered chelate rings.

Because α-ISA is the dominant product of alkaline cellulose degradation, its thermodynamic profile is exhaustively documented. It forms exceptionally strong complexes with f-block elements (actinides and lanthanides) by displacing inner-sphere water molecules 2. β-ISA exhibits comparable binding mechanisms, though its distinct spatial arrangement slightly alters its optimal orbital overlap with certain heavy metals.

Table 1: Summary of Thermodynamic Binding Constants for α-ISA

Target Metal	Ligand	Stoichiometry	Binding Affinity (Log β / Log K)	Experimental Conditions
Am(III)	α-ISA	1:1	Log β = 2.86 ± 0.03	I = 1.05 M NaClO₄, 25°C
Am(III)	α-ISA	1:2	Log β = 4.70 ± 0.05	I = 1.05 M NaClO₄, 25°C
Th(IV)	α-ISA	1:1	Log K = -10.1 (Conditional)	I = 0.3 M, Alkaline pH
Eu(III)	α-ISA	1:1	Log K = -30.6 (Conditional)	I = 0.3 M, pH 10.7–13.3
Ca(II)	α-ISA	1:1	Log K₀ = -3.27	Acidic Dissociation

*Note: Conditional constants for Th(IV) and Eu(III) represent proton-displacement reactions (e.g., M + ISA ⇌ M(ISA)₋₄H + 4H) rather than standard formation constants 3.

Pharmacological and Drug Development Relevance

Beyond radiochemistry, the closed-ring lactones (α-ISL and β-ISL) are gaining traction in pharmaceutical development.

• Chiral Building Blocks: α-ISL is a premier starting material for the synthesis of furanoid glycals. Through sequential reduction and acetylation, the lactone ring is modified to create highly reactive enol ether frameworks, which are vital intermediates for synthesizing bioactive natural products 4.

• Enzyme Inhibition & PROTACs: ISL molecules exhibit therapeutic efficacy against metabolic disorders by acting as carbohydrate analogs that detain the catabolism of complex carbohydrates via specific enzyme inhibition . Furthermore, their rigid, well-defined stereochemistry makes them excellent model scaffolds for Targeted Protein Degradation (PROTAC) platforms.

Standardized workflow for quantifying ISL/ISA metal and protein binding affinities.

Field-Proven Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, addressing the specific chemical bottlenecks associated with ISL/ISA research.

Protocol 1: Isolation and Purification of β-ISL

Causality: Direct anion exchange of crude cellulose degradation products inevitably leads to severe resin fouling due to the complex mixture of competing organic acids. To bypass this, we utilize a temporary derivatization strategy that shifts the separation mechanism from charge-based to hydrophobicity-based [[6]]().

• Alkaline Degradation: Incubate cellulosic material in an anaerobic, highly alkaline environment (pH > 12) to induce the peeling reaction, generating a crude mixture of α-ISA and β-ISA 7.

• Derivatization (Benzoylation): Convert the crude aqueous mixture into benzoylated derivatives. This drastically increases the hydrophobicity of the compounds.

• Chromatographic Separation: Pass the derivatized mixture through a wide bed of normal-phase silica to remove colored impurities. Follow this with slow elution through a large normal-phase silica column to isolate tribenzoylated β-ISL.

• De-benzoylation (Self-Validation): Remove the benzoyl groups to yield pure β-ISL. Validate purity via ¹³C NMR, ensuring the absence of the α-diastereomer peaks.

Protocol 2: Quantifying Binding Affinity via TRLFS

Causality: Time-Resolved Laser Fluorescence Spectroscopy (TRLFS) is utilized because it directly measures the displacement of inner-sphere water molecules upon ligand binding. This provides a self-validating confirmation of the complex's denticity and stoichiometry, eliminating artifacts caused by outer-sphere electrostatic interactions 2.

• Matrix Preparation: Dissolve α-ISL or β-ISL in a 1.05 M NaClO₄ matrix. Why NaClO₄? It maintains a constant ionic strength without introducing competing coordinating anions.

• Lactone Hydrolysis: Add stoichiometric NaOH to raise the pH > 4.5, forcing the ring-opening hydrolysis to the active ISA carboxylate form.

• Target Introduction: Introduce the target metal ion (e.g., Am³⁺ or Eu³⁺) at a controlled concentration.

• Spectral Deconvolution: Excite the sample using a pulsed laser. Analyze the spectral shifts (e.g., Am³⁺ shifting to ~505 nm upon 1:1 complexation). The reduction in fluorescence lifetime directly correlates to the number of water molecules displaced by the ISA ligand, allowing for precise calculation of Log β 2.

References

• Development of Biodegradable Isosaccharinate-Containing Foams for Decontamination of Actinides.OSTI.gov.
• CAS 7397-89-9 (Isosaccharinic acid-1,4-lactone).BOC Sciences.
• Complexation of Th(IV) and Eu(III) by α-isosaccharinic acid under alkaline conditions.SciSpace.
• The evolution of comprehensive strategies for furanoid glycal synthesis and their applications.RSC Publishing.
• Thermodynamic Study of Am(III)–Isosaccharinate Complexation at Various Temperatures Implicating a Stepwise Reduction in Binding Denticity.ACS Publications.
• Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids.Huddersfield Repository.
• Degradation of Cellulose under Alkaline Conditions: New Insights from a 12 Years Degradation Study.ResearchGate.

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A Researcher's Guide to the Spectroscopic Nuances of Isosaccharino-1,4-lactone and Its Salts

In the realm of organic chemistry and particularly in contexts such as radioactive waste management, the accurate characterization of cellulose degradation products is paramount. Among these, α-D-isosaccharino-1,4-lactone (ISA-lactone) and its corresponding open-chain carboxylate form, isosaccharinate, represent a critical equilibrium pair. The ability to distinguish and quantify these species is essential for understanding their complexation with radionuclides and their overall environmental behavior. This guide provides a comparative spectroscopic analysis of ISA-lactone and its salts, offering researchers the foundational knowledge and practical protocols to confidently identify these compounds.

The core of this analysis lies in the pH-dependent equilibrium between the cyclic ester (lactone) and the deprotonated carboxylic acid (carboxylate salt). At lower pH, the lactone form is favored, while at higher pH, the ring opens to form the isosaccharinate anion. This structural transformation imparts distinct spectroscopic signatures that can be effectively probed using a suite of analytical techniques.

Caption: Workflow for ATR-FTIR analysis of ISA samples.

• Sample Preparation for ISA-Lactone:

  • Dissolve the sample in a suitable organic solvent (e.g., acetonitrile) or analyze as a neat, dry solid.

  • Place a small amount of the solid or a drop of the solution directly onto the ATR crystal. [1]2. Sample Preparation for Isosaccharinate Salt:

  • Prepare an aqueous solution and adjust the pH to > 9 to ensure the lactone ring is open.

  • Aqueous solutions are well-suited for ATR analysis, which minimizes the strong water absorbance bands that would otherwise dominate a transmission spectrum. [1]3. Data Acquisition:

  • Before analyzing the sample, record a background spectrum of the clean, empty ATR crystal.

  • Place the sample on the crystal and apply pressure using the anvil.

  • Collect the sample spectrum.

• Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol, deionized water) and a soft cloth to prevent cross-contamination.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for unambiguous structure elucidation in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom, allowing for a clear distinction between the cyclic lactone and the open-chain carboxylate.

Theoretical Underpinnings

The key differences in the NMR spectra arise from the change in hybridization and electronic environment of the C1 carbon and the adjacent protons and carbons.

• ¹³C NMR: The most dramatic difference is observed for the C1 carbon. In ISA-lactone , this is a carbonyl carbon within an ester, resonating around 180 ppm . [2]In the isosaccharinate salt , this carbon becomes a carboxylate, which is more shielded and thus shifts upfield to approximately 175-178 ppm . The chemical shifts of other carbons in the backbone (C2-C5) will also experience smaller changes due to the conformational freedom of the open-chain form compared to the more rigid lactone ring.

• ¹H NMR: The protons on the carbons adjacent to the carbonyl/carboxylate group (e.g., H2, H4) will show changes in their chemical shifts and coupling constants. The opening of the lactone ring alters the stereochemical relationships and bond angles between protons, leading to different splitting patterns and chemical shifts.

Comparative Spectral Data (¹³C NMR in D₂O)

Carbon Atom	Expected Chemical Shift (ppm) - ISA-Lactone	Expected Chemical Shift (ppm) - Isosaccharinate Salt	Key Differentiator
C1	~180.9	~176-178	Significant upfield shift upon ring-opening. The most diagnostic signal.
C2	Varies	Varies	Shift changes due to proximity to the C1 center and altered conformation.
C3	Varies	Varies	Less affected than carbons closer to the C1-C4 linkage.
C4	Varies	Varies	Experiences a change in environment from an ether-linked carbon in the lactone to a hydroxyl-bearing carbon in the salt.
C5, C6	Varies	Varies	Generally less affected but will show minor shifts due to overall conformational changes.

Note: Data synthesized from principles of NMR spectroscopy and reported values for similar compounds. [3][2]Precise shifts are dependent on pH, concentration, and temperature.

Experimental Protocol: ¹³C NMR Analysis

Caption: General workflow for solution-state NMR analysis.

• Sample Preparation:

  • Dissolve 10-20 mg of the sample in approximately 0.7 mL of deuterium oxide (D₂O).

  • For ISA-lactone , ensure the solution is acidic (pD < 4) by adding a small amount of DCl if necessary.

  • For isosaccharinate salt , ensure the solution is basic (pD > 9) by adding NaOD.

  • Add a small amount of an internal standard (e.g., DSS or TSP) for chemical shift referencing if desired.

• Data Acquisition:

  • Acquire a standard proton-decoupled ¹³C NMR spectrum. Due to the low natural abundance of ¹³C and its longer relaxation times, a sufficient number of scans must be acquired to achieve a good signal-to-noise ratio. This can range from several hundred to several thousand scans.

  • Using techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can help in assigning the multiplicity of each carbon signal (CH, CH₂, CH₃). [4]3. Data Processing:

  • Process the resulting Free Induction Decay (FID) with an exponential line broadening factor to improve the signal-to-noise ratio.

  • Perform Fourier transformation, followed by phase and baseline correction.

  • Reference the spectrum to the internal standard.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides information on the molecular weight and fragmentation pattern of a compound. When coupled with a separation technique like Gas Chromatography (GC) or Liquid Chromatography (LC), it is a powerful tool for identification and quantification.

Theoretical Underpinnings

The key distinction in MS will depend on the ionization technique and the sample preparation.

• For ISA-lactone (often analyzed by GC-MS after derivatization): The lactone is a neutral, relatively volatile molecule (especially after silylation). It will show a molecular ion peak (M⁺) corresponding to its molecular weight (162.14 g/mol for the underivatized form). [5][6][7]The fragmentation pattern will be characteristic of a cyclic ester, often involving the loss of small neutral molecules like H₂O, CO, and fragments of the alkyl chain. [8]* For Isosaccharinate Salt (analyzed by LC-MS with ESI): In solution, this exists as the isosaccharinate anion (C₆H₁₁O₆⁻) with a mass of 179.06 g/mol . In negative ion mode Electrospray Ionization (ESI-MS), the primary ion observed will be the [M-H]⁻ peak at m/z 179. In some cases, adducts with salt cations might be observed (e.g., [M+Na-2H]⁻). The fragmentation of this open-chain hydroxy carboxylate will differ significantly from the lactone, typically involving losses of H₂O and CO₂.

Comparative Fragmentation Data

Species	Ionization Method	Parent Ion (m/z)	Expected Key Fragments	Notes
ISA-Lactone	EI (GC-MS)	162 (M⁺)	Loss of H₂O, CO, C₂H₄O	Fragmentation is driven by breaking the lactone ring and substituent losses.
Isosaccharinate	ESI (-)	179 ([M-H]⁻)	Loss of H₂O (m/z 161), Loss of CO₂ (m/z 135)	Fragmentation initiated from the carboxylate and multiple hydroxyl groups.

Note: Fragmentation is highly dependent on the collision energy used in MS/MS experiments.

Experimental Protocol: LC-ESI-MS for Isosaccharinate

• Sample Preparation:

  • Prepare a dilute solution (e.g., 1-10 µg/mL) of the sample in a mixture of water and a miscible organic solvent like methanol or acetonitrile.

  • Adjust the pH of the solution with a volatile base (e.g., ammonium hydroxide) to ensure the analyte is in the salt form for negative ion mode analysis.

• Chromatography:

  • Use a suitable reverse-phase or HILIC column to separate the analyte from other components in the mixture.

  • The mobile phase should be compatible with ESI-MS (e.g., water/acetonitrile with a volatile modifier like ammonium formate).

• Mass Spectrometry:

  • Operate the ESI source in negative ion mode.

  • Optimize source parameters (e.g., capillary voltage, gas flow, temperature) to maximize the signal for the [M-H]⁻ ion at m/z 179.

  • Perform a full scan analysis to identify the parent ion.

  • To confirm identity, perform tandem MS (MS/MS) by selecting the m/z 179 ion and fragmenting it to observe the characteristic daughter ions.

Conclusion

The differentiation of isosaccharino-1,4-lactone from its corresponding salts is a readily achievable analytical task when the appropriate spectroscopic tools are employed. Each technique offers a unique and confirmatory piece of the structural puzzle.

• FTIR/Raman provides a rapid and definitive confirmation of the functional group transformation, flagging the disappearance of the lactone C=O stretch and the appearance of the carboxylate asymmetric and symmetric stretches.

• NMR offers the most detailed structural information, with the ¹³C chemical shift of the C1 carbon serving as an unambiguous marker for the cyclic or open-chain form.

• Mass Spectrometry confirms the molecular weight of the species present and provides characteristic fragmentation patterns that can be used to verify the identity of the lactone or the open-chain acid.

By leveraging the principles and protocols outlined in this guide, researchers can confidently characterize these critical molecules, paving the way for a more complete understanding of their role in complex chemical systems.

References

• UChicago Chem, "Sample preparation for FT-IR," [Online]. Available: [Link].

• Polymer Chemistry Characterization Lab, "Sample Preparation – FT-IR/ATR," [Online]. Available: [Link].

• Niwa, T., Maeda, K., Ohki, T., Saito, A., Sakakibara, J., & Kobayashi, K. (1983). Gas chromatographic-mass spectrometric identification of isosaccharino-1,4-lactone in human serum and urine. Clinical Chemistry, 29(10), 1813–1816. [Online]. Available: [Link].

• Niwa, T., Maeda, K., Ohki, T., Saito, A., Sakakibara, J., & Kobayashi, K. (1983). Gas Chromatographic-MassSpectrometricIdentificationof Isosaccharino- 1,4-Iactone in HumanSerum and Urine. Clinical Chemistry, 29(10), 1813-1816. [Online]. Available: [Link].

• University of Manchester, "An NMR Study of the Complexation of Various Metals with Gluconic and Isosaccharinic Acids," ResearchGate, Jul. 2019. [Online]. Available: [Link].

• University of Manchester, "A Solid-State NMR Study of the Complexation of 109Cd with Isosaccharinic Acid," ResearchGate, Feb. 2019. [Online]. Available: [Link].

• PubChem, "Isosaccharino-1,4-lactone," National Institutes of Health, [Online]. Available: [Link].

• Ashley, G. W., & Carney, J. R. (2004). API-mass spectrometry of polyketides. I. A study on the fragmentation of triketide lactones. The Journal of antibiotics, 57(3), 224–234. [Online]. Available: [Link].

• Crotti, A. E. M., et al. (2004). The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry. International Journal of Mass Spectrometry, 232(3), 271-276. [Online]. Available: [Link].

• Allard, S., Ekberg, C., & Albinsson, Y. (2004). Characterization of α-Isosaccharinic Acid: Lactone and Carboxylic Conformations. Journal of Solution Chemistry, 33(5), 465-477. [Online]. Available: [Link].

• Hay, M. B., & Myneni, S. C. B. (2024). Detecting Structural Environments of Carboxyl Groups in Dissolved Natural Organic Molecules. ACS Earth and Space Chemistry, 8(1), 166-175. [Online]. Available: [Link].

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• Dabrowski, J., Ejchart, A., & Puzyna, W. (1985). 1H- And 13C-n.m.r. Assignments and Conformational Analysis of Some Monosaccharide and Oligosaccharide Substrate-Analogues of Lysozyme. Carbohydrate Research, 139, 35-46. [Online]. Available: [Link].

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• LibreTexts, "12.4: Mass Spectrometry of Some Common Functional Groups," Chemistry LibreTexts, Jul. 2024. [Online]. Available: [Link].

• Brinkmann, H., et al. (2019). Complex formation between UO22+ and α-isosaccharinic acid: insights on a molecular level. Dalton Transactions, 48(37), 14008-14020. [Online]. Available: [Link].

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Comprehensive Comparison Guide: Isosaccharino-1,4-Lactone (ISL) Yield from Cellulosic Feedstocks

Isosaccharino-1,4-lactone (ISL) is a highly valuable chiral platform chemical used in the synthesis of fine chemicals, pharmaceuticals, and complexing agents. It is the cyclized, lactone form of Isosaccharinic Acid (ISA), a six-carbon sugar acid generated during the alkaline degradation of cellulose[1].

For researchers and drug development professionals aiming to source or synthesize ISL, selecting the correct cellulosic feedstock is the most critical variable. This guide provides an objective, data-driven comparison of ISL yields across different cellulosic biomass sources, detailing the mechanistic causality and self-validating experimental protocols required for high-purity isolation.

Mechanistic Overview: The Peeling Reaction and Lactonization

The generation of ISL from cellulose is a two-phase process dictated by pH-dependent thermodynamics[2].

• The Alkaline Peeling Reaction (pH > 12): When exposed to highly alkaline conditions, the reducing end groups of cellulose undergo a base-catalyzed β -elimination. This "peeling" reaction sequentially cleaves glucose monomeric units from the polymer chain, rearranging them into open-chain α

  • and β -glucoisosaccharinic acid (ISA)[3]. The peeling process continues until it is halted by a "stopping reaction," where the reducing end undergoes a benzilic acid rearrangement to form a stable metasaccharinic acid, rendering the chain resistant to further degradation[4].

• Acid-Catalyzed Lactonization (pH < 3): ISA is a weak acid with a pKa of approximately 3.61[5]. In basic environments, it exists as an open-chain carboxylate. To obtain ISL, the solution must be acidified. Dropping the pH below the pKa forces the protonation of the carboxylate group, driving a spontaneous intramolecular esterification (lactonization) that yields the cyclized ISL[2].

Mechanistic pathway of cellulose degradation to isosaccharino-1,4-lactone via peeling reaction.

Feedstock Comparison: Structural Determinants of ISL Yield

The yield of ISL is not uniform across cellulosic materials. The extent of degradation is fundamentally governed by the physical and chemical structure of the biomass[4]:

• Degree of Polymerization (DP): The peeling reaction initiates exclusively at reducing end groups. Feedstocks with a lower DP have shorter chains, equating to a higher concentration of reducing ends per gram of material. Consequently, low-DP feedstocks yield significantly more ISA/ISL[4].

• Crystallinity Index: Highly crystalline regions act as a physical stopping mechanism. Hydroxyl ions cannot easily penetrate the tightly packed hydrogen-bonded sheets of crystalline cellulose, prematurely halting the peeling reaction[3].

• Hemicellulose Content: Impure feedstocks (like softwood) contain hemicellulose, which degrades into competing byproducts such as xylo-isosaccharinic acid (XISA), complicating downstream ISL purification[6].

Quantitative Yield Comparison

The following table summarizes the structural properties and typical ISL yields of common cellulosic feedstocks subjected to standard alkaline degradation (e.g., 90°C, anaerobic conditions)[4],[7].

Cellulosic Feedstock	Degree of Polymerization (DP)	Crystallinity Index (%)	Relative Reducing Ends	Extent of Degradation (%)	Typical ISA/ISL Yield (wt%)
Microcrystalline Cellulose (MCC)	~200 - 300	Very High (>80%)	High	60 - 80%	45 - 65%
Tissue Paper	~400 - 800	Low - Moderate	Moderate - High	40 - 60%	30 - 50%
Softwood Pulp / Sawdust	~800 - 1500	Moderate (~50-60%)	Moderate	30 - 50%	20 - 40%
Cotton Fibers	~2000 - 3000	High (~70%)	Low	10 - 20%	5 - 15%

Key Insight: Microcrystalline cellulose (MCC) is the optimal feedstock for targeted ISL production. Despite its high crystallinity, its extremely low DP provides an abundance of reducing ends, resulting in the highest mass yield of organic carboxylic acids[7]. Conversely, cotton fibers, possessing massive DP values, degrade poorly and yield minimal ISL[4].

Experimental Workflows: From Biomass to Pure ISL

To ensure scientific integrity, the protocol for ISL extraction must be a self-validating system. The following methodology details the causal reasoning behind each experimental choice to maximize the yield of the α -diastereomer of ISL.

Causality in Experimental Design

• Anaerobic Atmosphere (N₂ Purge): The intermediate dicarbonyl compounds formed during the peeling reaction are highly susceptible to oxidative cleavage. The presence of oxygen shifts the degradation pathway toward smaller fragmentation products (formic, malonic, and lactic acids) rather than the intact 6-carbon ISA[6].

• Ca(OH)₂ vs. NaOH: While NaOH achieves higher total degradation rates because sodium isosaccharinate is highly soluble[2], Ca(OH)₂ is specifically chosen for isolation workflows. The calcium salt of α -ISA is sparingly soluble at room temperature[1]. This allows for the selective precipitation of α -ISA away from the complex mixture of other degradation products.

• Cation Exchange (H⁺ resin): This step is the thermodynamic driver. Exchanging Ca²⁺ for H⁺ inherently drops the pH of the eluate below 3. At this pH, the open-chain carboxylate is protonated and spontaneously lactonizes to form ISL[2].

Step-by-step experimental workflow for the isolation of ISL from cellulosic biomass.

Step-by-Step Methodology

• Preparation: Mill the selected feedstock (preferably MCC for highest yield) to a uniform particle size to reduce mass transfer limitations. Suspend 50 g of the feedstock in 1 L of deionized water.

• Deoxygenation: Purge the suspension with N₂ gas for 30 minutes to establish strict anoxic conditions, preventing oxidative cleavage[6].

• Alkaline Hydrolysis: Add 0.5 M Ca(OH)₂ to the suspension. Seal the reaction vessel and heat to 90°C for 24 to 48 hours[2].

  • Self-Validation Checkpoint: Monitor the pH. A slight drop indicates the successful consumption of hydroxyl ions and the formation of acidic degradation products.

• Filtration: Cool the mixture to 50°C and perform a hot filtration to remove unreacted cellulose fibers and solid Ca(OH)₂[2].

• Concentration & Precipitation: Concentrate the filtrate under vacuum to approximately 200 mL. Store the concentrated liquor at 4°C overnight. The sparingly soluble calcium salt, Ca( α -ISA)₂, will precipitate out of the solution[1].

• Lactonization: Recover the precipitate via vacuum filtration and redissolve it in boiling deionized water. Pass the hot solution through a chromatography column packed with a strong acid cation exchange resin (e.g., Amberlite IR-120, H⁺ form)[2]. The highly acidic eluate (pH < 3) now contains free, protonated ISA.

• Crystallization: Evaporate the acidic eluate under reduced pressure at 40°C. The continuous removal of water drives the equilibrium of the esterification reaction entirely to the right (Le Chatelier's principle), yielding highly pure, crystalline α -glucoisosaccharino-1,4-lactone (ISL).

References

• Pulidindi, I. N., et al. (2014). Isosaccharinic Acid Mediated Fine Chemicals Production from Cellulose.
• Shaw, P. B. (2013). Studies of the Alkaline Degradation of Cellulose and the Isolation of Isosaccharinic Acids. University of Huddersfield Repository.
• Wikipedia Contributors. Isosaccharinic acid. Wikipedia, The Free Encyclopedia.
• Shaw, P. B., et al. (2012). A robust method for the synthesis and isolation of β-gluco-isosaccharinic acid from cellulose and measurement of its aqueous pK(a). PubMed.
• Glaus, M. A., et al. (2008). Degradation of Cellulose under Alkaline Conditions: New Insights from a 12 Years Degradation Study.
• Van Loon, L. R., et al. (1999).
• Bleyen, N., et al. (2024). Identification of Radiolytic and Hydrolytic Degradation Products from Cellulosic Materials in Radioactive Waste Disposal Environments. MDPI.
• Pavasars, I., et al. (2003). Alkaline degradation of cellulose : mechanisms and kinetics. Diva-Portal.org.
• Hurskainen, H. (2020).

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• 5. A robust method for the synthesis and isolation of β-gluco-isosaccharinic acid ((2R,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoic acid) from cellulose and measurement of its aqueous pK(a) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. lutpub.lut.fi [lutpub.lut.fi]

A Comparative Guide to Heavy Metal Mobilization: Isosaccharino-1,4-lactone (ISA) vs. EDTA

In the fields of environmental remediation and materials science, the effective chelation and mobilization of heavy metals are paramount. For decades, ethylenediaminetetraacetic acid (EDTA) has been the benchmark chelating agent due to its high efficacy and versatility. However, growing environmental concerns over its persistence have spurred the search for biodegradable alternatives. This guide provides an in-depth, objective comparison between EDTA and Isosaccharino-1,4-lactone (ISA), a promising, biodegradable chelator derived from cellulose degradation.

This document is intended for researchers, environmental scientists, and drug development professionals, offering a technical evaluation of their respective mechanisms, performance under various conditions, and environmental profiles, supported by experimental frameworks.

Chelator Profiles: A Mechanistic and Structural Overview

Understanding the chemical nature of each chelator is fundamental to appreciating its function, efficacy, and limitations.

Ethylenediaminetetraacetic Acid (EDTA): The Synthetic Powerhouse

EDTA is a synthetic aminopolycarboxylic acid that has been a cornerstone of chelation chemistry for over 80 years.[1][2][3] Its structure features four carboxylate groups and two nitrogen atoms that act as electron-pair donors. This hexadentate (six-toothed) structure allows it to form exceptionally stable, 1:1 water-soluble complexes with a wide array of divalent and trivalent metal ions, including problematic heavy metals like lead (Pb), cadmium (Cd), and zinc (Zn).[4][5]

The primary mechanism involves the EDTA molecule enveloping the metal ion, forming multiple coordinate bonds. This complexation sequesters the metal, preventing it from participating in other chemical reactions and increasing its solubility, which facilitates its removal from a given matrix, be it soil, industrial sludge, or a biological system.[1][2][4]

Caption: Simplified chelation of a lead ion (Pb²⁺) by EDTA.

Isosaccharino-1,4-lactone (ISA): The Biodegradable Challenger

ISA is a polyhydroxy carboxylic acid that is notably formed as a major degradation product of cellulose under the hyperalkaline conditions found in environments like cementitious radioactive waste repositories.[6][7] Its structure contains one carboxyl group and four hydroxyl groups, which provide multiple sites for metal coordination.

While not as broadly characterized as EDTA, ISA has demonstrated a strong affinity for a range of metal ions, including actinides and transition metals like copper (Cu).[6][8] Its ability to form stable complexes, particularly in alkaline to hyperalkaline pH ranges, makes it a unique and environmentally relevant chelator.[6] The complexation mechanism involves both the carboxylate group and deprotonation of the hydroxyl groups, allowing it to effectively compete with metal hydrolysis even at high pH.[7]

Caption: Simplified chelation of a copper ion (Cu²⁺) by ISA.

Performance Evaluation in Heavy Metal Mobilization

The choice of a chelating agent is ultimately driven by its performance. Efficacy depends heavily on the target metal, the pH of the system, the presence of competing ions, and the chelator-to-metal molar ratio.

EDTA is a well-documented, powerful extractant for a range of heavy metals from contaminated soils.[9][10] Its effectiveness for lead and zinc is particularly high.[11] In contrast, studies on ISA highlight its significant impact on the mobility of specific metals. For example, the presence of ISA can dramatically increase the leaching of copper from waste incineration residues.[8] While ISA alone may not significantly affect lead or zinc mobilization, it can have a secondary effect by increasing pH, which in turn enhances the leaching of these amphoteric metals.[8]

The following table summarizes findings from various studies to provide a comparative snapshot. Note that direct, side-by-side comparative studies are limited, and performance can be matrix-dependent.

Target Metal	Chelating Agent	Key Findings	Optimal Conditions	Reference
Lead (Pb)	EDTA	High extraction efficiency, often exceeding 50-90%.[11]	Acidic to neutral pH (pH 4-7).[12]	[11][12]
Lead (Pb)	ISA	Little to no direct mobilization effect. May increase leaching indirectly by raising pH.[8]	Alkaline pH.	[8]
Copper (Cu)	EDTA	Effective, but can be outcompeted by other biodegradable agents like EDDS.[11]	Acidic to neutral pH.	[11]
Copper (Cu)	ISA	Significantly increases mobilization; leaching can increase from 2% to 70% in certain matrices.[8]	Alkaline pH.	[8]
Zinc (Zn)	EDTA	High extraction efficiency, often comparable to lead.[11]	Acidic to neutral pH.	[11]
Zinc (Zn)	ISA	Little to no direct mobilization effect. Indirect enhancement possible via pH increase.[8]	Alkaline pH.	[8]
Cadmium (Cd)	EDTA	High removal rates, particularly under acidic conditions.[12]	Acidic pH.	[12]
Cadmium (Cd)	ISA	Data is limited, but expected to behave similarly to other divalent metals.	Alkaline pH.	[8]

Environmental & Toxicological Profile: A Critical Distinction

The most significant divergence between EDTA and ISA lies in their environmental fate.

• EDTA: The primary environmental concern with EDTA is its extremely low biodegradability, which leads to its classification as a persistent organic pollutant.[13][14][15] Its persistence means that after its use in remediation, it remains in the environment where it can continue to chelate and mobilize heavy metals from sediments, potentially reintroducing them into the water column and increasing their bioavailability.[13][14] This has led to regulatory pressure to find "Green Chelation" alternatives.[14]

• ISA: As a product of natural cellulose degradation, ISA is considered a biodegradable and more environmentally benign alternative.[6] However, its powerful chelating ability means its presence must be carefully managed. In scenarios such as the co-disposal of cellulose-containing waste with industrial ash, the in-situ generation of ISA can pose a significant risk by increasing the leaching of toxic metals from landfills.[8]

Experimental Protocol: A Standardized Batch Leaching Test

To ensure trustworthy and reproducible results when evaluating and comparing chelating agents, a standardized protocol is essential. The following describes a robust batch leaching experiment.

Objective: To quantify and compare the efficiency of ISA and EDTA in mobilizing a target heavy metal (e.g., Pb, Cu) from a contaminated soil or solid waste matrix.

Methodology:

• Matrix Preparation:

  • Air-dry the contaminated soil or solid matrix at 40°C for 48 hours.

  • Sieve the dried material through a 2 mm stainless steel mesh to ensure homogeneity and remove large debris.

  • Characterize the matrix for initial total metal concentration via acid digestion and analysis.

• Chelator Solution Preparation:

  • Prepare stock solutions of 0.1 M Na₂EDTA and 0.1 M Calcium Isosaccharinate (Ca(ISA)₂).

  • Create a series of working solutions at desired concentrations (e.g., 0.005 M, 0.01 M, 0.05 M) using a background electrolyte of 0.01 M NaNO₃.

  • Adjust the pH of the working solutions to the target experimental values (e.g., pH 5.0 for acidic conditions, pH 8.0 for alkaline conditions) using 0.1 M HNO₃ or 0.1 M NaOH.

• Batch Extraction Procedure:

  • Weigh 2.0 g of the prepared matrix into a 50 mL polypropylene centrifuge tube.

  • Add 40 mL of the chelator working solution, resulting in a liquid-to-solid ratio of 20:1.

  • Include a control group using only the background electrolyte (0.01 M NaNO₃) at each pH value.

  • Place the tubes on a mechanical shaker and agitate at 180 rpm for a defined contact time (e.g., 24 hours) at room temperature (25°C).[11]

• Sample Separation and Analysis:

  • After agitation, centrifuge the suspensions at 3500 rpm for 15 minutes to separate the solid and liquid phases.[16]

  • Filter the supernatant through a 0.45 µm syringe filter to remove fine particulates.[16]

  • Acidify the filtered leachate with trace-metal-grade nitric acid to prevent metal precipitation before analysis.

  • Analyze the concentration of the target heavy metal(s) in the leachate using Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS).

• Data Calculation:

  • Calculate the mobilization efficiency (%) using the formula: Efficiency (%) = (C_leachate × V) / (C_initial × M) × 100 Where:

    • C_leachate = Concentration of metal in the leachate (mg/L)

    • V = Volume of the leachate (L)

    • C_initial = Initial concentration of metal in the solid matrix (mg/kg)

    • M = Mass of the solid matrix used (kg)

Caption: Workflow for the comparative batch leaching experiment.

Conclusion and Strategic Recommendations

The choice between EDTA and ISA is not a matter of direct replacement but of strategic selection based on the specific application's constraints and objectives.

• EDTA remains the agent of choice for applications demanding high, broad-spectrum efficacy for metals like lead and zinc, especially where environmental persistence is not a primary regulatory or ecological concern. Its performance is well-documented and predictable across a range of acidic to neutral conditions.

• ISA emerges as a superior strategic choice under specific, often challenging, conditions. It is particularly indicated for:

  • Alkaline Environments: Where the mobilization of metals like copper is required in high-pH matrices.

  • Biodegradability Mandates: In applications governed by strict environmental regulations where persistent pollutants are prohibited.

  • Cellulose-Rich Waste Streams: Where its in-situ formation must be understood and potentially leveraged or mitigated.

The logical decision-making process is visualized below.

Caption: Decision matrix for selecting between ISA and EDTA.

Ultimately, while EDTA offers raw power, ISA provides a nuanced, environmentally conscious solution for a new generation of remediation and industrial challenges. The future of effective chelation lies in understanding this balance and selecting the right tool for the job.

References

• What is the mechanism of Edetate Calcium Disodium? - Patsnap Synapse.
• EDTA Chelation Therapy for Heavy Metal Poisoning: Uses and Risks - Lam Clinic.
• Remove Heavy Metal Levels in Blood with Chelation Therapy - IV Elements.
• Discover the Power of Chelation Therapy for Heavy Metal Detoxification - AWAREmed.
• Chelation therapy - Wikipedia.
• IAA is more effective than EDTA in enhancing phytoremediation potential for cadmium and copper contaminated soils - PMC.
• (PDF) IAA is more effective than EDTA in enhancing phytoremediation potential for cadmium and copper contaminated soils - ResearchGate.
• Studies on biodegradable chelating ligands: Complexation of iminodisuccinic acid (ISA) with Cu(II), Zn(II), Mn(II) and Fe(III) ions in aqueous solution - ResearchGate.
• The effect of isosaccharinic acid (ISA) on the mobilization of metals in municipal solid waste incineration (MSWI) dry scrubber residue - PubMed.
• Conventional and Contemporary Techniques for Removal of Heavy Metals from Soil.
• The protonation and complexation of ISA compared to corresponding values of EDTA and DTPA - ResearchGate.
• Extraction of Heavy Metals from Soils Using Biodegradable Chelating Agents | Environmental Science & Technology - ACS Publications.
• Remediation of Heavy Metal Contaminated Farmland Soil by Biodegradable Chelating Agent GLDA - MDPI.
• An Experimental Study of Heavy Metal Extraction, Using Various Concentration of EDTA in a Sandy Loam Soils - Science Alert.
• REMOVAL OF HEAVY METALS (Cu, Cd AND Zn) FROM CONTAMINATED SOILS USING EDTA AND FeCl3.
• EDTA: the chelating agent under environmental scrutiny - SciELO.
• EDTA: The Chelating Agent Under Environmental Scrutiny – Navigating the Transition.
• A comparative study on the efficacy of conventional and green chelating agents for soil heavy metal remediation - Semantic Scholar.
• (PDF) EDTA: the chelating agent under environmental scrutiny - ResearchGate.
• Environmental fate of EDTA and DTPA - PubMed.
• Biodegradable Chelating Agents: Eco-Friendly Alternatives to EDTA - Patsnap Eureka.
• Studies on Metal α-Isosaccharinic Acid Complexes - ResearchGate.
• A Comparative Guide to EDDHA and EDTA for Heavy Metal Soil Remediation - Benchchem.
• Polysaccharides as Protective Agents against Heavy Metal Toxicity - PMC - NIH.
• EDDS vs EDTA for heavy metal removal efficiency a comparative study - Benchchem.
• A comparative study on the efficacy of conventional and green chelating agents for soil heavy metal remediation - ResearchGate.
• Chelation in Metal Intoxication - MDPI.
• Biotherapeutic Formulation Factors Affecting Metal Leachables from Stainless Steel Studied by Design of Experiments - PMC.

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Validating Thermodynamic Models for Isosaccharino-1,4-lactone-Radionuclide Complexes: A Comparative Guide for Repository Safety

As a Senior Application Scientist specializing in actinide chemistry and repository performance assessment, I frequently encounter a critical bottleneck in long-term safety modeling: the accurate prediction of radionuclide mobility in the presence of organic degradation products.

In low- and intermediate-level waste (L/ILW) repositories, the alkaline degradation of cellulosic materials (e.g., paper, wood, cotton filters) yields α-isosaccharinic acid (HISA) and its dehydrated cyclic form, isosaccharino-1,4-lactone (ISL) [1]. Under hyperalkaline cementitious conditions (pH > 12), HISA deprotonates to form the isosaccharinate anion (ISA⁻), a powerful polyhydroxy-carboxylic ligand that forms highly stable, water-soluble complexes with tetravalent actinides (Th, U, Pu, Np) and trivalent lanthanides/actinides (Eu, Am) [2].

This guide objectively compares the leading thermodynamic modeling approaches for ISL/ISA-radionuclide complexes and provides the rigorous, self-validating experimental protocols required to benchmark these predictive models.

Chemical pathway of cellulose degradation into ISA/ISL and subsequent radionuclide complexation.

Comparing Thermodynamic Databases: ThermoChimie vs. Generic Models

To predict the speciation and solubility limits of radionuclides, researchers rely on thermodynamic databases coupled with geochemical codes (e.g., PHREEQC, EQ3/6). However, not all databases are equipped to handle complex organic ligands like ISA.

The Baseline: Generic NEA TDB

The OECD Nuclear Energy Agency Thermodynamic Database (NEA TDB) is the gold standard for inorganic radionuclide chemistry. However, it historically lacks comprehensive, critically reviewed data for organic degradation products like ISA. Using a generic database requires manual extension by the user, which often introduces inconsistencies in activity coefficient corrections (e.g., mixing SIT and Pitzer parameters improperly).

The Specialized Alternative: ThermoChimie

Developed specifically for radioactive waste management by Andra (France) and partners, ThermoChimie inherently includes extensive, internally consistent thermodynamic data for ISA, gluconate, and other organics [3]. It accounts for competitive complexation, such as Ca²⁺ competing with radionuclides for ISA binding—a critical factor in cementitious porewaters [4].

Quantitative Data Comparison

Table 1 summarizes key thermodynamic constants that must be validated when comparing model outputs to experimental data. Notice that complexation often involves the release of protons from the hydroxyl groups of ISA, not just the carboxylate group, driving the extreme stability of these complexes at high pH [2].

Table 1: Key Thermodynamic Constants (log K°) for ISA-Radionuclide Systems

Chemical Reaction	log K Value	Ionic Strength / Conditions	Reference
Deprotonation: HISA(aq) ⇌ ISA⁻ + H⁺	-3.27 ± 0.01	I = 0 M (Standard State)	Rai et al. [1]
Lactonisation: ISL(aq) + H₂O ⇌ HISA(aq)	0.49 ± 0.09	I = 0 M (Standard State)	Rai et al. [1]
Th(IV) Binding: Th⁴⁺ + ISA⁻ ⇌ (ThISA)₋₄H + 4H⁺	-10.1	I = 0.3 M (Conditional)	Vercammen et al. [2]
Eu(III) Binding: Eu³⁺ + ISA⁻ ⇌ (EuISA)₋₄H + 4H⁺	-30.6	I = 0.3 M (Conditional)	Vercammen et al. [2]

Experimental Methodologies for Model Validation

A thermodynamic model is only a hypothesis until validated by empirical data. The validation workflow requires a combination of macroscopic solubility assays and microscopic spectroscopic confirmation.

Iterative workflow for validating and refining thermodynamic models using experimental data.

Protocol 1: Phase-Separation Solubility Assays (Macroscopic Validation)

Solubility limits are the primary constraint on radionuclide migration. This protocol establishes a self-validating system to determine the conditional stability constants of RN-ISA complexes.

Causality & Experimental Design: Why do we mandate ultracentrifugation over standard syringe filtration? Actinides like Pu(IV) and Th(IV) readily form intrinsic nanocolloids (e.g., PuO₂ nanoparticles) that easily pass through 0.2 µm filters. If not removed, these colloids are quantified as "dissolved" by ICP-MS, leading to artificially inflated solubility limits and erroneous stability constants.

Step-by-Step Methodology:

• Atmospheric Control: Conduct all experiments in a controlled-atmosphere glovebox (N₂, O₂ < 1 ppm, CO₂ < 1 ppm) [2]. Reasoning: Hyperalkaline solutions rapidly absorb atmospheric CO₂, forming carbonates that compete with ISA for radionuclide complexation, completely confounding the speciation data.

• Solid Phase Preparation: Synthesize a well-characterized solubility-limiting solid phase, such as ThO₂(am) or Ca(ISA)₂(c).

• Equilibration: Suspend the solid phase in background electrolyte solutions (e.g., 0.3 M NaCl or CaCl₂) at varying pH levels (10.0 to 13.3) and varying total ISA concentrations (10⁻⁵ to 10⁻² M). Equilibrate on an end-over-end shaker for a minimum of 30 days to ensure thermodynamic equilibrium.

• Phase Separation: Subject aliquots to ultracentrifugation (100,000 × g for 60 minutes) or 10 kDa ultrafiltration to rigorously separate the aqueous phase from intrinsic colloids.

• Quantification: Measure the total dissolved radionuclide concentration using High-Resolution Inductively Coupled Plasma Mass Spectrometry (HR-ICP-MS) or Liquid Scintillation Counting (LSC).

• Data Fitting: Plot log[RN] dissolved vs. log[ISA]. Perform slope analysis to determine the stoichiometry of the complex (e.g., a slope of 1 indicates a 1:1 RN:ISA complex) and derive the conditional log K.

Protocol 2: Time-Resolved Laser Fluorescence Spectroscopy (TRLFS) (Molecular Validation)

Macroscopic solubility data can often be mathematically fitted by multiple hypothetical speciation models. We must use molecular spectroscopy to prove the physical reality of the model.

Causality & Experimental Design: Why TRLFS? For luminescent actinides/lanthanides like U(VI) [5] or Eu(III), TRLFS provides direct observation of the coordination environment. By measuring luminescence lifetimes, we calculate the number of water molecules remaining in the inner coordination sphere. This directly validates whether ISA acts as a bidentate or tridentate ligand, displacing hydration water, thereby confirming the structural assumptions in the thermodynamic database.

Step-by-Step Methodology:

• Sample Excitation: Excite the aqueous RN-ISA samples using a pulsed tunable Nd:YAG pumped OPO laser (e.g., at 394 nm for Eu(III)).

• Emission Capture: Record the emission spectra using an intensified CCD camera coupled to a spectrograph, applying increasing delay times (e.g., 10 µs to 2000 µs) after the laser pulse.

• Lifetime Calculation: Fit the decay of the fluorescence intensity to a multi-exponential decay function. Each distinct lifetime corresponds to a unique aqueous species.

• Hydration Number Derivation: Use empirical equations (e.g., the Horrocks equation for Eu(III)) to convert the measured lifetime into the number of coordinated water molecules, confirming the exact denticity of the ISA complex.

Activity Coefficient Models: SIT vs. Pitzer

A validated log K° at standard state (I = 0) is useless for repository modeling without an accurate activity coefficient model to correct for the highly saline conditions of cement porewaters.

• Specific ion Interaction Theory (SIT): Adequate for ionic strengths up to ~3.5 M. It relies on binary ion-interaction parameters ( ϵ ). SIT is highly functional for standard groundwater interactions and is heavily utilized in the NEA TDB.

• Pitzer Equations: Mandatory for highly complex, high ionic strength environments (e.g., evaporite host rocks or highly degraded cement porewaters). Pitzer models account for ternary ion interactions and are significantly more accurate at extreme salinities, though they require a massive matrix of empirical interaction parameters which are often missing for organic complexes like ISA.

Recommendation: When validating models for standard L/ILW cementitious backfills, SIT provides the best balance of accuracy and parameter availability. If the repository is sited in a salt dome, transitioning to a Pitzer-based database is non-negotiable.

Sources

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• 5. Complex formation between UO 2 2+ and α-isosaccharinic acid: insights on a molecular level - Dalton Transactions (RSC Publishing) DOI:10.1039/C9DT01080G [pubs.rsc.org]

Microbial Degradation of Isosaccharino-1,4-lactone versus Lactic Acid: A Comparative Analysis

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals on the comparative microbial degradation rates of isosaccharino-1,4-lactone (ISA) and lactic acid. This document provides an in-depth analysis of their biodegradability, supported by experimental data and detailed protocols.

Introduction: Two Lactones, Divergent Fates

Isosaccharino-1,4-lactone (ISA) and lactic acid, while both possessing a lactone or corresponding acid form, exhibit vastly different behaviors in microbially active environments. Lactic acid, a ubiquitous product of fermentation, is readily metabolized by a wide array of microorganisms.[1][2] In contrast, ISA, a degradation product of cellulose, is notably more persistent, particularly under the alkaline conditions where it is often generated.[3][4][5][6][7] Understanding the nuances of their microbial degradation is critical in fields ranging from radioactive waste management, where ISA is a key contaminant, to the food and medical industries, where lactic acid and its polymers are prevalent.[8][9][10]

This guide provides a detailed comparison of the microbial degradation of these two compounds, focusing on their degradation rates, the underlying biochemical pathways, and the experimental methodologies used to assess their biodegradability.

Comparative Microbial Degradation Rates

The disparity in the microbial degradation rates of ISA and lactic acid is stark. Lactic acid is known for its rapid biodegradation across various environments.[11][12] Conversely, ISA demonstrates significantly slower degradation, with rates heavily influenced by environmental factors such as pH.[4][6]

Compound	Environment	pH	Degradation Rate (day⁻¹)	Reference
α-Isosaccharinic Acid	Anoxic Microcosm	7.5	8.40 x 10⁻¹	[4]
α-Isosaccharinic Acid	Anoxic Microcosm	9.5	4.41 x 10⁻¹	[4]
α-Isosaccharinic Acid	Anoxic Microcosm	10.0	3.22 x 10⁻¹	[4]
β-Isosaccharinic Acid	Anoxic Microcosm	7.5	1.13	[4]
β-Isosaccharinic Acid	Anoxic Microcosm	9.5	2.13 x 10⁻¹	[4]
β-Isosaccharinic Acid	Anoxic Microcosm	10.0	8.97 x 10⁻²	[4]
Lactic Acid (from PLA)	Aerobic Composting	Neutral	Rapid (e.g., 97% weight loss of PLA in 3 months)	[13]

Key Insights from the Data:

• pH Dependence of ISA Degradation: The degradation rate of both α- and β-isomers of ISA significantly decreases as the pH becomes more alkaline.[4] This is a critical consideration for environments such as geological disposal facilities for radioactive waste, which are characterized by high pH.[6][7]

• Rapid Lactic Acid Degradation: While direct degradation rates for lactic acid are not explicitly listed in the same format, the rapid breakdown of polylactic acid (PLA) into lactic acid monomers, which are then readily consumed by microorganisms, indicates a much faster degradation process compared to ISA.[8][11][13][14] The ultimate fate of this degradation is the production of carbon dioxide, water, and biomass.[11][14]

Microbial Degradation Pathways

The enzymatic machinery and metabolic routes for the breakdown of ISA and lactic acid are distinct, reflecting their chemical structures and the evolutionary adaptation of microorganisms.

Isosaccharino-1,4-lactone Degradation Pathway

The microbial degradation of ISA is a more specialized process, often occurring under anaerobic conditions. While the complete pathway is still under investigation, studies suggest that it proceeds through fermentation, leading to the production of volatile fatty acids such as acetic acid.[4] The initial step likely involves the opening of the lactone ring to form isosaccharinic acid, a process that is pH-dependent.[3][5][15][16]

Caption: Proposed degradation pathway for Isosaccharino-1,4-lactone.

Lactic Acid Degradation Pathway

The microbial degradation of lactic acid is a central metabolic process. In aerobic environments, lactic acid is converted to pyruvic acid by lactate dehydrogenase. Pyruvic acid then enters the tricarboxylic acid (TCA) cycle, where it is completely oxidized to carbon dioxide and water, generating energy for the cell.[14] Under anaerobic conditions, lactic acid can be fermented to various products, including acetate, propionate, and butyrate.[17][18]

Caption: Aerobic degradation pathway of Lactic Acid.

Experimental Methodologies

The assessment of microbial degradation rates relies on robust and well-defined experimental protocols. These methods are designed to quantify the disappearance of the target compound or the appearance of degradation products over time.

Protocol for Measuring Isosaccharino-1,4-lactone Degradation

This protocol is adapted from studies on the anoxic biodegradation of ISA.[4]

Objective: To determine the anaerobic biodegradation rate of ISA at various pH levels.

Materials:

• Anaerobic microcosms (serum bottles)

• Microbial inoculum from a relevant environment (e.g., soil, sediment)

• ISA stock solution

• pH buffers (e.g., phosphate, borate)

• Analytical instrumentation (e.g., High-Performance Liquid Chromatography - HPLC)

Procedure:

• Microcosm Setup:

  • Add a defined amount of microbial inoculum and mineral medium to each serum bottle.

  • Spike the microcosms with a known concentration of ISA.

  • Adjust the pH of the microcosms to the desired levels (e.g., 7.5, 9.5, 10.0) using appropriate buffers.

  • Seal the bottles and make the headspace anoxic by flushing with an inert gas (e.g., N₂).

• Incubation:

  • Incubate the microcosms in the dark at a constant temperature.

• Sampling and Analysis:

  • At regular time intervals, withdraw aqueous samples from the microcosms using a sterile syringe.

  • Filter the samples to remove microbial biomass.

  • Analyze the concentration of ISA in the samples using HPLC.

• Data Analysis:

  • Plot the concentration of ISA versus time for each pH condition.

  • Calculate the degradation rate constant by fitting the data to an appropriate kinetic model (e.g., first-order decay).

Protocol for Measuring Lactic Acid Degradation

This protocol focuses on monitoring the biodegradation of organic acids by measuring the evolution of carbon dioxide.[19]

Objective: To determine the aerobic biodegradation rate of lactic acid by quantifying CO₂ production.

Materials:

• Sealed incubation vials

• Microbial inoculum (e.g., activated sludge)

• Lactic acid stock solution

• Mineral salts medium

• Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD)

Procedure:

• Vial Preparation:

  • Add the mineral salts medium, microbial inoculum, and a known concentration of lactic acid to each vial.

  • Include control vials with no lactic acid to measure endogenous respiration.

  • Seal the vials with gas-tight septa.

• Incubation:

  • Incubate the vials at a constant temperature with shaking to ensure aerobic conditions.

• CO₂ Measurement:

  • At regular intervals, withdraw a sample of the headspace gas from each vial using a gas-tight syringe.

  • Inject the gas sample into the GC to measure the concentration of CO₂.

• Data Analysis:

  • Calculate the cumulative amount of CO₂ produced over time, correcting for the CO₂ produced in the control vials.

  • Express the biodegradation as a percentage of the theoretical maximum CO₂ production based on the initial amount of lactic acid.

  • Determine the degradation rate from the slope of the CO₂ evolution curve.

Conclusion

The microbial degradation of isosaccharino-1,4-lactone and lactic acid proceeds at vastly different rates and through distinct biochemical pathways. Lactic acid is readily and rapidly biodegraded by a wide range of microorganisms under both aerobic and anaerobic conditions. In contrast, ISA is significantly more persistent, with its degradation being notably slower, especially under the alkaline conditions in which it is often found. This comparative guide provides researchers and professionals with the foundational knowledge and experimental frameworks to understand and assess the microbial fate of these two important organic lactones.

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A Comparative Guide to Inter-Laboratory Validation of Isosaccharino-1,4-Lactone (ISA) Extraction Protocols from Cementitious Matrices

This guide provides a comprehensive analysis and comparison of extraction protocols for isosaccharino-1,4-lactone (ISA) from complex cementitious matrices. As researchers and drug development professionals are aware, the accurate quantification of ISA is critical, particularly in the context of nuclear waste management, where it acts as a complexing agent that can enhance the mobility of radionuclides.[1][2][3] The alkaline and inorganic-rich nature of cement and concrete presents a significant analytical challenge, necessitating robust and validated extraction methods to ensure data integrity across different laboratories.[4][5]

This document moves beyond a simple recitation of steps. It delves into the causality behind experimental choices, outlines self-validating systems for trustworthy results, and is grounded in authoritative references. We will explore and compare plausible extraction methodologies, providing the technical basis for establishing a standardized, inter-laboratory validated protocol.

The Imperative for Inter-Laboratory Validation

An inter-laboratory study, or round-robin test, is the gold standard for assessing the reproducibility and robustness of an analytical method. Before a method can be considered standardized, it must be demonstrated that different laboratories, with different analysts and equipment, can produce comparable and accurate results when analyzing identical samples.

The core objectives of such a validation are to quantify:

• Repeatability (Intra-laboratory precision): The variation in results when one analyst uses the same method and equipment to analyze the same sample multiple times.

• Reproducibility (Inter-laboratory precision): The variation in results when different laboratories analyze the same sample. This is a critical measure of a method's robustness.

• Accuracy: The closeness of the average result obtained from the method to the true value. This is often assessed using a certified reference material or spiked samples.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Recovery: The efficiency of the extraction process, measured as the percentage of the known amount of analyte extracted from the matrix.

Caption: Workflow of a typical inter-laboratory validation study.

Core Strategies for ISA Extraction from Cement

The primary challenge in ISA extraction from cementitious materials is separating the polar organic acid from a high-pH, inorganic solid matrix. We will compare two primary extraction techniques, followed by a discussion on a crucial clean-up step.

• Method A: Classical Solid-Liquid Extraction (SLE) : This foundational method involves the use of organic solvents to partition ISA from the solid sample.[6][7] It is widely used but can be time-consuming and solvent-intensive.

• Method B: Ultrasound-Assisted Extraction (UAE) : A modern approach that uses ultrasonic waves to create acoustic cavitation, disrupting the sample matrix and enhancing solvent penetration.[8][9] This technique significantly reduces extraction time and solvent consumption.[8]

• Post-Extraction Cleanup: Dispersive Solid-Phase Extraction (d-SPE) : Often, the initial extract (the supernatant) is not clean enough for sensitive analytical instruments like HPLC-MS/MS. A d-SPE step uses sorbents to remove specific interfering compounds from the extract before analysis.[10]

Caption: General workflow for ISA extraction and analysis.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, incorporating steps for quality control, such as the use of internal standards and the preparation of matrix blanks and spiked samples.

Protocol A: Solid-Liquid Extraction (SLE)

This protocol relies on equilibrium partitioning of ISA between the solid matrix and a liquid solvent phase, facilitated by mechanical agitation.

Causality: The choice of an acidified solvent is critical. ISA is an organic acid that exists as the isosaccharinate anion in the high-pH cement matrix. Acidification protonates the anion to the neutral isosaccharinic acid form, which is significantly more soluble in moderately polar organic solvents like methanol or acetonitrile.

Caption: Step-by-step workflow for Solid-Liquid Extraction (SLE).

Protocol B: Ultrasound-Assisted Extraction (UAE)

This method accelerates the extraction process through the physical effects of high-frequency sound waves.

Causality: Ultrasonic waves create and collapse microscopic bubbles in the solvent. This cavitation process generates localized high pressure and temperature, acting like a micro-scale scrubbing brush on the surface of the cement particles. This disrupts the boundary layer, enhances solvent penetration into pores, and accelerates the desorption of ISA from the matrix into the solvent.[9]

Caption: Step-by-step workflow for Ultrasound-Assisted Extraction (UAE).

Protocol C: Dispersive Solid-Phase Extraction (d-SPE) Cleanup

This cleanup step is essential for removing matrix components that can interfere with analysis, such as dissolved silicates or other organic degradation products.

Causality: The sorbent mixture is chosen to target specific interferences. For example, C18 (a nonpolar sorbent) can remove residual nonpolar compounds, while a graphitized carbon black (GCB) can remove pigments and some polar interferences. The key is to select sorbents that retain the interferences but not the target analyte (ISA).

Caption: Step-by-step workflow for d-SPE Cleanup.

Comparative Performance Data for Inter-Laboratory Validation

The following table outlines the key performance metrics that must be evaluated in an inter-laboratory study and provides expected outcomes when comparing the described protocols. This structure serves as a template for reporting the results of a validation study.

Performance Metric	Method A (SLE)	Method B (UAE)	Expected Outcome & Rationale
Extraction Time per Sample	30 - 60 minutes	15 - 20 minutes	UAE is significantly faster. The ultrasonic energy accelerates the achievement of extraction equilibrium.[8]
Solvent Consumption	Typically 10 mL per gram	Typically 10 mL per gram	Comparable. While UAE can sometimes allow for lower solvent-to-solid ratios, for this application, they are likely to be similar.
Mean Recovery (%)	85 - 95%	90 - 105%	Potentially higher and more consistent with UAE. The active energy input of UAE can lead to a more exhaustive extraction compared to passive shaking.
Reproducibility (RSD %)	< 15%	< 10%	Expected to be better for UAE. The process is less dependent on the specific geometry and agitation efficiency of a mechanical shaker, leading to lower inter-lab variability.
Robustness	Moderate	High	UAE is generally more robust. It is less sensitive to minor variations in shaking speed or sample particle size compared to SLE.
Matrix Effects in LC-MS	Moderate to High	Moderate to High	Both methods will likely require a cleanup step. Neither primary extraction method alone is sufficient to remove all ion-suppressing matrix components.
Post-Cleanup Performance	N/A	N/A	Significantly improved for both. A d-SPE cleanup is expected to reduce matrix effects, improve peak shape, and lower the LOQ.

Concluding Recommendations

• For High-Throughput Analysis: The Ultrasound-Assisted Extraction (UAE) method is superior due to its significant reduction in extraction time and potentially higher recovery and better reproducibility.[8][9] This makes it ideal for routine analysis or projects with a large number of samples.

• For Foundational or Low-Throughput Labs: The Solid-Liquid Extraction (SLE) method remains a viable and effective option. It requires less specialized equipment (a mechanical shaker versus an ultrasonic bath) and can produce reliable data, provided the protocol is strictly followed and validated.

• For High-Quality Data: Regardless of the primary extraction method chosen, incorporating a d-SPE cleanup step is strongly recommended. The complexity of the cement matrix necessitates this additional purification to ensure accurate and precise quantification, minimize instrument downtime, and achieve the lowest possible detection limits.

The ultimate goal of an inter-laboratory validation is to adopt a single, harmonized protocol that minimizes analytical variability and ensures that data generated across different facilities is directly comparable. Based on the evidence, a method combining Ultrasound-Assisted Extraction with a subsequent d-SPE cleanup presents the most robust, efficient, and reproducible system for the challenging task of quantifying isosaccharino-1,4-lactone in cementitious matrices.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Isosaccharino-1,4-lactone

For researchers and drug development professionals, maintaining a safe and compliant laboratory environment is paramount. This guide provides a detailed, step-by-step protocol for the proper disposal of Isosaccharino-1,4-lactone (CAS No. 7397-89-9), a compound utilized in carbohydrate chemistry, polymer synthesis, and as a model for studying lactone ring behavior.[] While not classified as an acutely hazardous substance, its environmental persistence and ability to form complexes with metals necessitate a rigorous and informed disposal strategy. This document moves beyond simple instructions to explain the scientific rationale behind each procedural step, ensuring both safety and environmental stewardship.

Hazard Assessment and Chemical Profile

A thorough understanding of a chemical's properties is the foundation of its safe handling and disposal. Isosaccharino-1,4-lactone is a derivative of isosaccharinic acid and is classified as a monosaccharide.[]

While a specific, comprehensive Safety Data Sheet (SDS) for Isosaccharino-1,4-lactone is not widely available, we can infer its likely hazard profile from its chemical class (lactones) and data on similar compounds. Lactones as a class are not typically associated with high acute toxicity, but may cause irritation upon contact. General good laboratory hygiene and safety practices are essential.[2][3]

Table 1: Chemical and Physical Properties of Isosaccharino-1,4-lactone

Property	Value	Source
CAS Number	7397-89-9	[4][5]
Molecular Formula	C6H10O5	[][4]
Molecular Weight	162.14 g/mol	[][5]
pKa (Predicted)	12.17 ± 0.40	[4]
Boiling Point	354°C at 760 mmHg
Flash Point	152.9°C
Appearance	Solid (Assumed based on related compounds)	N/A

Regulatory Framework for Laboratory Waste

Disposal of all laboratory chemicals is governed by national and local regulations. In the United States, the primary framework is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA). While Isosaccharino-1,4-lactone is not specifically listed as a RCRA hazardous waste, it is the responsibility of the waste generator (the laboratory) to determine if a waste is hazardous.

The procedures outlined below are designed to comply with standard requirements for non-hazardous chemical waste disposal, ensuring minimal environmental impact. Always consult your institution's Environmental Health and Safety (EHS) department for specific local guidelines.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal route of Isosaccharino-1,4-lactone waste.

Caption: Decision workflow for Isosaccharino-1,4-lactone disposal.

Step-by-Step Disposal Protocols

Protocol 1: Disposal of Solid Isosaccharino-1,4-lactone

This protocol applies to pure, unadulterated Isosaccharino-1,4-lactone powder or crystals.

• Personal Protective Equipment (PPE): At a minimum, wear a standard laboratory coat, safety glasses with side shields (or goggles), and nitrile gloves.

• Waste Collection:

  • Carefully sweep up the solid material using a brush and dustpan. Avoid generating dust.[2]

  • Place the collected solid into a clean, dry, and chemically compatible container. A high-density polyethylene (HDPE) or glass container with a screw-top lid is recommended.

  • Do not mix with other waste streams unless explicitly permitted by your EHS department.

• Labeling:

  • Clearly label the waste container with "Waste Isosaccharino-1,4-lactone", the CAS number (7397-89-9), and the approximate quantity.

  • Include the date of accumulation and the name of the generating laboratory/researcher.

• Storage and Pickup:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • Arrange for pickup by your institution's hazardous waste management service.

Protocol 2: Disposal of Contaminated Labware and Materials

This protocol applies to items with trace amounts ('de minimis') of residue, such as empty reagent bottles, weigh boats, or contaminated gloves.

• Decontamination:

  • For glassware and other reusable items, triple rinse with water. Isosaccharino-1,4-lactone is a sugar derivative and is expected to be water-soluble.

  • The aqueous rinsate can typically be discharged to the sanitary sewer with copious amounts of running water, as the concentration will be minimal. Confirm this practice is acceptable with your local EHS.

• Disposal of Solid Items:

  • After rinsing (if applicable), disposable items like weigh boats, gloves, and paper towels can be disposed of in the regular solid laboratory waste stream.

  • Empty, triple-rinsed reagent bottles should have their labels defaced before being placed in the appropriate glass recycling or disposal bin.

Spill and Emergency Procedures

• Personnel Safety: Ensure the immediate area is clear and you are wearing appropriate PPE (lab coat, gloves, eye protection).

• Containment: For a small, dry spill, prevent the powder from becoming airborne. Do not use a vacuum cleaner unless it is equipped with a HEPA filter.

• Cleanup:

  • Gently sweep the solid material into a designated waste container as described in Protocol 1.[2]

  • Wipe the area with a damp paper towel to remove any remaining residue.

  • Dispose of all cleanup materials as solid chemical waste.

• Reporting: Report the spill to your laboratory supervisor and EHS department, following institutional protocols.

Scientific Rationale and Environmental Considerations

The disposal procedures outlined are informed by the unique environmental behavior of Isosaccharino-1,4-lactone's hydrolysis product, isosaccharinic acid (ISA).

• Persistence and Complexation: Under the alkaline conditions found in cementitious environments (such as radioactive waste repositories), cellulose degrades to form ISA.[6][7] Studies have extensively shown that ISA is a powerful chelating agent, forming stable, soluble complexes with various metals and radionuclides.[7][8][9] This property could potentially increase the mobility of heavy metals if co-disposed in a landfill. Therefore, segregation as a dedicated non-hazardous chemical waste stream is a prudent, conservative measure to prevent its interaction with other waste types.

• Biodegradability: While persistent under hyperalkaline, anaerobic conditions, ISA is subject to microbial degradation under both aerobic and anaerobic conditions at more neutral pHs.[10][11][12] This suggests that in a typical environmental setting, the compound can be broken down. However, proper disposal via controlled waste management channels is still necessary to prevent the release of concentrated amounts into the environment.

By following these protocols, researchers can ensure the safe and environmentally responsible disposal of Isosaccharino-1,4-lactone, upholding the principles of laboratory safety and regulatory compliance.

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A Guide to Personal Protective Equipment for Handling Isosaccharino-1,4-lactone

This document provides essential safety and logistical information for the handling and disposal of Isosaccharino-1,4-lactone. It is intended for researchers, scientists, and drug development professionals. The guidance herein is based on established laboratory safety principles and the available data for related chemical compounds, promoting a culture of safety and scientific integrity.

Foundational Principle: A Conservative Approach to Safety

Isosaccharino-1,4-lactone is a derivative of isosaccharinic acid, utilized in biochemical synthesis and for studying polysaccharide breakdown. While it is recognized for its pharmacological value, comprehensive, publicly available hazard data specific to this compound is limited.[1] In the absence of a detailed toxicological profile, a conservative approach to handling is paramount. This guide is predicated on the potential hazards identified for structurally similar lactone compounds, such as D-Saccharic acid 1,4-lactone hydrate, which is classified as harmful if swallowed, and a cause of skin, eye, and respiratory irritation.[2] Therefore, all handling procedures should be designed to minimize exposure through all potential routes: dermal contact, inhalation, and ingestion.

Core Personal Protective Equipment (PPE) Requirements

The minimum PPE for any work involving Isosaccharino-1,4-lactone includes a laboratory coat, safety glasses with side shields, long pants, and closed-toe shoes.[3] However, for most tasks, enhanced protection is necessary. The selection of appropriate PPE is a critical step that must be performed as part of a thorough risk assessment for each specific procedure.

Dermal Protection: Preventing Skin Exposure

Laboratory Coats: A standard lab coat is the first line of defense to protect clothing and skin from incidental splashes and spills.[4] For procedures involving larger quantities or a significant risk of splashing, a fluid-resistant or chemically-resistant apron worn over the lab coat is recommended.[5]

Hand Protection: No single glove material protects against all chemicals.[5] For handling Isosaccharino-1,4-lactone, the following practices are advised:

• For Incidental Contact: Disposable nitrile gloves are the recommended minimum for tasks with a low probability of direct chemical contact, such as handling sealed containers.[3][6]

• For Extended Contact or Immersion: If prolonged contact is anticipated, such as during spill cleanup or certain synthesis procedures, heavier-duty gloves made of neoprene or nitrile rubber should be used.[7] It is crucial to consult the glove manufacturer's chemical resistance guide to ensure the chosen material is appropriate for lactones and any solvents being used.[6]

• Double Gloving: For tasks requiring enhanced protection and dexterity, wearing two pairs of nitrile gloves can provide an additional barrier.[3]

Always inspect gloves for tears or punctures before use. Contaminated gloves should be removed immediately using a technique that avoids skin contact, and hands should be washed thoroughly.

Ocular Protection: Safeguarding Vision

Given the potential for serious eye irritation, robust eye protection is mandatory.[2]

• Safety Glasses: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement for general laboratory work.[3]

• Chemical Splash Goggles: When handling solutions of Isosaccharino-1,4-lactone or performing any task with a risk of splashing, chemical splash goggles are required. Goggles provide a seal around the eyes, offering superior protection against liquid splashes from all angles.[3][4]

• Face Shields: For high-risk operations, such as working with large volumes, reactions under pressure, or procedures with a high potential for energetic failure, a face shield must be worn in addition to safety goggles.[6] The face shield protects the entire face from splashes and impacts.

Respiratory Protection: Minimizing Inhalation Risk

The potential for respiratory irritation necessitates careful control of airborne particles and aerosols.[2]

• Engineering Controls: The primary method for controlling respiratory hazards is the use of engineering controls, such as a certified chemical fume hood.[6] Whenever possible, all manipulations of solid Isosaccharino-1,4-lactone (e.g., weighing, transferring) and work with its solutions should be conducted within a fume hood.

• Respirator Use: In the rare event that engineering controls are not sufficient to prevent the generation of dust or aerosols, respiratory protection is required. The selection of a respirator must be based on a formal hazard assessment. This may range from an N95 respirator for fine dusts to a half-mask or full-face respirator with appropriate cartridges for higher concentrations or vapors.[4][5] The use of respirators requires a formal respiratory protection program, including medical evaluation and fit testing.[6]

PPE Selection and Operational Plan

The level of PPE required is dictated by the specific task and the associated risks of exposure. The following table provides guidance for common laboratory procedures.

Task/Procedure	Minimum Required PPE
Handling/Transporting Sealed Containers	Lab Coat, Safety Glasses, Nitrile Gloves
Weighing Solid Compound	Lab Coat, Safety Goggles, Nitrile Gloves (conducted in a chemical fume hood or ventilated balance enclosure)
Preparing Solutions	Lab Coat, Safety Goggles, Nitrile Gloves (conducted in a chemical fume hood)
Running Reactions/Syntheses	Lab Coat (or chemical-resistant apron), Safety Goggles, Nitrile or Neoprene Gloves (conducted in a chemical fume hood)
Small Spill Cleanup (<100 mL/10g)	Lab Coat, Safety Goggles, Chemical-Resistant Gloves (Nitrile/Neoprene), Shoe Covers (optional)
Large Spill Cleanup (>100 mL/10g)	Chemical-Resistant Coverall, Safety Goggles and Face Shield, Chemical-Resistant Gloves and Boots, Respiratory Protection may be required

Procedural Discipline: Donning and Doffing PPE

The correct sequence for putting on and taking off PPE is critical to prevent cross-contamination.

Donning (Putting On) PPE Protocol:

• Lab Coat/Coverall: Put on the lab coat and fasten it completely.

• Respiratory Protection (if required): Perform a seal check to ensure proper fit.

• Eye and Face Protection: Put on safety goggles and/or a face shield.

• Gloves: Don gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.[7]

Doffing (Taking Off) PPE Protocol:

This sequence is designed to move from most to least contaminated.

• Gloves: Remove gloves using a "glove-in-glove" technique. Peel one glove off, turning it inside out, and hold it in the gloved hand. Slide a finger from the ungloved hand inside the cuff of the remaining glove and peel it off, enclosing the first glove. Dispose of them immediately in the designated waste container.

• Lab Coat/Coverall: Unfasten the lab coat. Remove it by rolling it down from the shoulders, keeping the contaminated outer surface away from your body. Turn it inside out as it is removed and place it in the appropriate receptacle for disposal or laundering.

• Eye and Face Protection: Remove goggles or a face shield by handling the strap or headband. Avoid touching the front surface.

• Respiratory Protection (if required): Remove the respirator.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting appropriate PPE when planning to work with Isosaccharino-1,4-lactone.

Caption: PPE selection workflow based on task-specific risk assessment.

Decontamination and Disposal Plan

Proper disposal of contaminated materials is a critical component of laboratory safety.

Reusable PPE:

• Safety Goggles/Face Shields: Clean thoroughly with soap and water after each use.

• Non-disposable Lab Coats: If contaminated, they should be professionally laundered by a service familiar with laboratory hazards. Do not take contaminated lab coats home.

Disposable PPE:

• All disposable PPE used when handling Isosaccharino-1,4-lactone (e.g., gloves, disposable lab coats, shoe covers) must be considered potentially hazardous waste.

• Place all used disposable PPE into a designated hazardous waste container (e.g., a labeled bag or bin) immediately after removal.[8]

• Do not dispose of this material in the regular trash.

• Manage the hazardous waste stream in strict accordance with local, state, and federal regulations.[8] Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.[9]

By adhering to these guidelines, researchers can handle Isosaccharino-1,4-lactone responsibly, ensuring personal safety and maintaining the integrity of the laboratory environment.

References

• National Center for Biotechnology Information. (n.d.). Isosaccharino-1,4-lactone. PubChem. Retrieved from [Link]

• LookChem. (n.d.). isosaccharino-1,4-lactone｜7397-89-9. Retrieved from [Link]

• Carl ROTH. (n.d.). Isosaccharinic acid-1,4-lactone, 100 mg. Retrieved from [Link]

• Heinonen, J., & Sainio, T. (2012). α-D-Isosaccharino-1,4-lactone, C6H10O5, and α-D-isosaccharinic acid, C6H12O6. Journal of Solution Chemistry.

• Altus Science. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Environmental Health and Safety, University of Colorado Boulder. (n.d.). Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• Royal Brinkman. (2020, December 4). Personal protective equipment for crop protection. Retrieved from [Link]

• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved from [Link]

• Research Laboratory & Safety Services, University of Arizona. (2015, July 22). Personal Protective Equipment Selection Guide. Retrieved from [Link]

• Carl ROTH. (n.d.). Isosaccharinic acid-1,4-lactone, 250 mg. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: D(+)-Saccharose. Retrieved from [Link]

• Emory University, Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• Niwa, T., Maeda, K., Ohki, T., & Maekawa, Y. (1982). Gas chromatographic-mass spectrometric identification of isosaccharino-1,4-lactone in human serum and urine. Clinical Chemistry, 28(10), 2091-2094. Retrieved from [Link]

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